Apratoxin S4

Core Science & Biosynthesis

Apratoxin S4: A Technical Guide on its Discovery, Origin, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apratoxin S4 (Apra S4) is a potent, synthetically derived cyclodepsipeptide with significant anticancer, antiangiogenic, and antiviral properties. Originating from marine cyanobacteria, the apratoxin family of natural products has inspired the development of analogs with improved therapeutic potential. Apratoxin S4, a hybrid of naturally occurring apratoxins A and E, demonstrates a compelling mechanism of action by inhibiting cotranslational translocation of proteins into the endoplasmic reticulum through direct targeting of the Sec61α translocon.[1][2] This guide provides a comprehensive overview of the discovery and origin of Apratoxin S4, its mechanism of action, and detailed experimental protocols for its study.

Discovery and Origin

The journey to Apratoxin S4 began with the discovery of the apratoxin class of cytotoxic natural products from marine cyanobacteria, specifically from strains of Lyngbya majuscula and Lyngbya bouillonii.[3][4] These natural apratoxins, such as apratoxin A, exhibited potent cytotoxic activity against a range of cancer cell lines. However, in vivo studies with apratoxin A revealed significant toxicity.[4]

This led to a rational design approach to develop analogs with an improved therapeutic window. Apratoxin S4 was synthesized as a hybrid molecule, combining structural features from apratoxin A and the less potent apratoxin E.[4] This strategic design aimed to retain the high potency of apratoxin A while reducing its in vivo toxicity, a goal that was successfully achieved, leading to a promising new agent for further preclinical and clinical investigation.[4]

Mechanism of Action: Targeting the Secretory Pathway

Apratoxin S4 exerts its potent biological effects by targeting a fundamental cellular process: protein translocation into the endoplasmic reticulum (ER). The core of this mechanism is the direct inhibition of the Sec61α subunit of the Sec61 translocon complex.[1]

The Sec61 translocon is the primary channel for the entry of most secretory and transmembrane proteins into the ER, a critical step in the secretory pathway. By binding to Sec61α, Apratoxin S4 physically obstructs the channel, preventing the cotranslational translocation of newly synthesized polypeptides.[1] This blockade has profound downstream consequences:

• Downregulation of Receptor Tyrosine Kinases (RTKs): Many oncogenic signaling pathways are driven by the overexpression or constitutive activation of RTKs such as the epidermal growth factor receptor (EGFR) and the mesenchymal-epithelial transition factor (MET). These receptors are transmembrane proteins that depend on the Sec61 translocon for their proper localization to the cell membrane. Apratoxin S4 prevents their entry into the ER, leading to their accumulation in the cytoplasm and subsequent degradation by the proteasome.[1][5] This effectively depletes the cell surface of these critical signaling receptors.

• Inhibition of Growth Factor Secretion: Cancer cells often rely on the autocrine or paracrine signaling of growth factors to stimulate their own proliferation and survival. These growth factors are secretory proteins that must pass through the ER. Apratoxin S4's inhibition of Sec61α blocks the secretion of key growth factors like vascular endothelial growth factor (VEGF), a potent driver of angiogenesis.[4]

• Induction of Cell Cycle Arrest and Apoptosis: By disrupting critical signaling pathways that control cell growth and survival, Apratoxin S4 induces a G1 phase cell cycle arrest and subsequent apoptosis in cancer cells.[6]

The dual action of downregulating cell surface receptors and inhibiting the secretion of their cognate ligands makes Apratoxin S4 a powerful inhibitor of cancer cell proliferation and angiogenesis.

Signaling Pathway of Apratoxin S4

References

• 1. researchgate.net [researchgate.net]
• 2. Apratoxin S4 | TargetMol [targetmol.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

The Core Mechanism of Apratoxin S4: A Technical Guide to Sec61 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the mechanism of action of Apratoxin S4, a potent natural product-derived cyclic depsipeptide, focusing on its interaction with the Sec61 translocon. Apratoxin S4 has emerged as a significant tool in cancer research due to its profound cytotoxic effects, which stem from its ability to halt the biogenesis of a vast array of secretory and membrane proteins. This guide provides a comprehensive overview of its molecular interactions, downstream cellular consequences, quantitative efficacy, and the experimental protocols used to characterize its activity.

Core Mechanism: Direct Blockade of the Sec61 Translocon

Apratoxin S4 exerts its potent cytotoxic and anti-proliferative effects by directly targeting and inhibiting the Sec61 protein translocation channel located in the endoplasmic reticulum (ER) membrane.[1][2][3] The Sec61 complex is the central component of the cellular machinery responsible for the co-translational and post-translational translocation of newly synthesized polypeptides into the ER lumen or their integration into the ER membrane.[4]

The primary target of Apratoxin S4 is the Sec61α subunit, the main channel-forming component of the heterotrimeric Sec61 complex.[1][3] Structural and mechanistic studies have revealed that Apratoxin S4, along with other Sec61 inhibitors, binds to a common lipid-exposed pocket formed by the partially open lateral gate and the plug domain of Sec61α.[5] This binding event stabilizes the translocon in a closed conformation, physically obstructing the channel and preventing the insertion and passage of nascent polypeptide chains.[5] Unlike some substrate-selective inhibitors, Apratoxin A (a close analog) has been shown to be a broad-spectrum inhibitor, blocking the translocation of all tested Sec61 client proteins with similar potency.[3]

Downstream Cellular Consequences

The inhibition of Sec61-mediated protein translocation by Apratoxin S4 initiates a cascade of cellular events, culminating in cell cycle arrest and apoptosis.[1]

A. Inhibition of Oncogenic Signaling: A primary consequence of Sec61 inhibition is the downregulation of numerous receptor tyrosine kinases (RTKs) and their corresponding growth factor ligands.[1][6] By preventing the entry of these proteins into the secretory pathway, Apratoxin S4 effectively reduces their cell surface expression and secretion, thereby shutting down critical pro-survival and proliferative signaling pathways. This has been observed for several key RTKs, including EGFR and MET.[1] This mechanism makes Apratoxin S4 effective even in cancer cells that have developed resistance to direct kinase inhibitors.[1][6]

B. Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR): The accumulation of untranslocated proteins in the cytoplasm and the disruption of protein homeostasis in the ER trigger a cellular stress condition known as ER stress. This, in turn, activates the Unfolded Protein Response (UPR), an integrated signaling pathway aimed at restoring ER homeostasis. However, prolonged and severe ER stress, as induced by potent inhibitors like Apratoxin S4, overwhelms the pro-survival capacity of the UPR, leading to the activation of apoptotic pathways.

C. Proteasomal Degradation: Nascent transmembrane proteins that fail to translocate into the ER due to Sec61 blockade are often targeted for degradation by the cytosolic proteasome machinery.[1] For instance, the non-glycosylated form of the transmembrane protein CDCP1 has been observed to associate with the chaperone HSP70 and the E3 ubiquitin ligase HUWE1, presumably for subsequent proteasomal degradation.[1][6]

D. Apoptosis: The culmination of inhibited pro-survival signaling and sustained ER stress leads to the induction of apoptosis. This programmed cell death is a key contributor to the potent cytotoxic activity of Apratoxin S4 against cancer cells.

Quantitative Data: Potency of Apratoxin S4

Apratoxin S4 exhibits potent anti-proliferative activity across a wide range of cancer cell lines, with IC50 values typically in the low-nanomolar to sub-nanomolar range.

Cell Line	Cancer Type	IC50 (nM)	Assay Duration	Reference
HCT116	Colon Carcinoma	~1	48 h	[1]
NCI-H1975	Lung Cancer	~1-10	48 h	[1]
FaDu	Head and Neck Cancer	~1	48 h	[1]
T24	Bladder Cancer	~1	48 h	[1]
PANC-1	Pancreatic Cancer	~1-10	48 h	[1]
MCF7	Breast Cancer (Luminal A)	<10	48 h	[1]
T47D	Breast Cancer (Luminal A)	<10	48 h	[1]
SK-BR-3	Breast Cancer (HER2+)	>10	48 h	[1]
MDA-MB-231	Breast Cancer (Triple Negative)	~10	48 h	[1]
HUVEC	Endothelial Cells	~1	14 h	[1]

Visualizing the Mechanism and Workflows

Signaling Pathway of Apratoxin S4 Action

Caption: Signaling pathway illustrating Apratoxin S4's inhibition of Sec61 and downstream effects.

Experimental Workflow: Cell Viability (MTT) Assay

Caption: Workflow for determining cell viability and IC50 using the MTT assay.

Logical Relationship: Mechanism of Action

Caption: Logical cascade of events following Apratoxin S4 binding to Sec61.

Detailed Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a generalized procedure based on common methodologies for assessing the cytotoxic effects of Apratoxin S4.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of Apratoxin S4 on various cancer cell lines.

• Principle: The tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to a purple formazan product. The amount of formazan is proportional to the number of viable cells and can be quantified spectrophotometrically.

• Methodology:

  • Cell Seeding: Seed cancer cells in a 96-well clear-bottom plate at a density of 500 to 10,000 cells per well, depending on the cell line's growth rate. Allow cells to attach and resume growth for 24 hours at 37°C in a 5% CO2 incubator.

  • Compound Treatment: Prepare serial dilutions of Apratoxin S4 in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of Apratoxin S4 or a vehicle control (e.g., EtOH).

  • Incubation: Incubate the plates for the desired treatment period (e.g., 48 hours) at 37°C in a 5% CO2 incubator.

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

  • Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

  • Solubilization: Add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Plot the percentage of cell viability against the log concentration of Apratoxin S4. Use a nonlinear regression model (e.g., sigmoidal dose-response) to calculate the IC50 value.

Immunoblot Analysis of RTK Downregulation

• Objective: To visualize the dose-dependent effect of Apratoxin S4 on the expression levels of specific Receptor Tyrosine Kinases (RTKs).

• Methodology:

  • Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with increasing concentrations of Apratoxin S4 for a specified time (e.g., 24 hours).

  • Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

  • SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

    • Incubate the membrane with a primary antibody specific for the RTK of interest (e.g., anti-EGFR, anti-MET) overnight at 4°C.

    • Wash the membrane three times with TBST.

    • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane three times with TBST.

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using an imaging system. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

In Vitro Protein Translocation Assay

• Objective: To directly measure the inhibitory effect of Apratoxin S4 on the translocation of a specific protein into ER-derived microsomes in a cell-free system.

• Methodology:

  • In Vitro Transcription/Translation: Use a cell-free transcription/translation system (e.g., rabbit reticulocyte lysate) to synthesize a radiolabeled precursor protein (e.g., preprolactin) in the presence of [35S]-methionine.

  • Microsome Preparation: Prepare rough microsomes from a suitable source (e.g., canine pancreas).

  • Translocation Reaction: Set up translocation reactions containing the in vitro translated protein, rough microsomes, and various concentrations of Apratoxin S4 or a vehicle control.

  • Protease Protection: After the translocation reaction, treat the samples with a protease (e.g., proteinase K). Proteins that have been successfully translocated into the microsomes will be protected from digestion.

  • Analysis: Analyze the reaction products by SDS-PAGE and autoradiography. The presence of a protected, processed protein band indicates successful translocation.

  • Quantification: Quantify the intensity of the protected bands using densitometry to determine the extent of translocation inhibition and calculate an IC50 value.

This guide provides a foundational understanding of the mechanism of action of Apratoxin S4, supported by quantitative data and detailed experimental methodologies, to aid researchers in the fields of cancer biology and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Exploring the ER channel protein Sec61: recent advances in pathophysiological significance and novel pharmacological inhibitors [frontiersin.org]
• 3. Use of a sequential high throughput screening assay to identify novel inhibitors of the eukaryotic SRP-Sec61 targeting/translocation pathway | PLOS One [journals.plos.org]
• 4. Inhibitors of the Sec61 Complex and Novel High Throughput Screening Strategies to Target the Protein Translocation Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

The Structure-Activity Relationship of Apratoxin S4: A Deep Dive into a Potent Anticancer Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apratoxins are a class of potent cytotoxic cyclic depsipeptides of marine origin, first isolated from cyanobacteria.[1][2][3][4][5] Their unique mechanism of action, which involves the inhibition of cotranslational translocation of proteins into the endoplasmic reticulum, has made them a subject of intense research in the quest for novel anticancer therapeutics.[1][2][3][5][6][7] Apratoxin S4, a synthetic hybrid of the naturally occurring apratoxins A and E, has emerged as a particularly promising lead compound, demonstrating improved antitumor activity and better in vivo tolerability compared to its natural counterparts.[1][2][3][4] This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of Apratoxin S4, presenting key quantitative data, detailed experimental protocols, and visual representations of its mechanism and experimental evaluation.

Core Mechanism of Action

Apratoxin S4 exerts its potent cytotoxic effects by targeting Sec61α, the central component of the protein translocation channel in the endoplasmic reticulum membrane.[6][8] By inhibiting Sec61α, Apratoxin S4 blocks the entry of newly synthesized secretory and membrane proteins into the ER. This disruption of cotranslational translocation leads to the downregulation of crucial cell surface receptors, such as receptor tyrosine kinases (RTKs), and inhibits the secretion of growth factors that are vital for tumor growth and angiogenesis.[1][2][6][7] This dual action of simultaneously depleting cancer cells of essential receptors and their activating ligands provides a powerful "one-two punch" against cancer cell proliferation.[9]

Structure-Activity Relationship Studies

Systematic modifications of the Apratoxin S4 structure have been undertaken to probe the contributions of different functional groups and stereocenters to its biological activity. These studies have provided valuable insights for the rational design of next-generation apratoxin analogs with enhanced potency, stability, and therapeutic windows.

Key Structural Modifications and Their Impact

Apratoxin S4 was designed as a hybrid of apratoxin A and E, incorporating the hydroxyl group from apratoxin A, which is crucial for potent activity, while removing the Michael acceptor present in apratoxin E.[1] Further modifications have focused on the C34 position and the stereochemistry at C30.

A series of analogs, including Apratoxin S7, S8, and S9, were synthesized to investigate the role of methylation at the C34 position and the configuration at the C30 position.[1][2]

• C34 Methylation: The cytotoxic activity was found to be largely independent of the methylation pattern at C34. The non-methylated analog (Apratoxin S7) and the gem-dimethylated analog (Apratoxin S8) displayed potent antiproliferative activity, similar to Apratoxin S4.[1][2] This finding is significant as it suggests that the chiral center at C34 can be eliminated, simplifying the synthesis of future analogs without compromising activity.[1][2]

• C30 Configuration: Epimerization at the C30 position in Apratoxin S9 led to a notable increase in activity, exhibiting subnanomolar potency.[1][2][3] This highlights the sensitivity of the biological activity to the stereochemistry of this particular residue.

• C35 Hydroxy Group and Stability: The hydroxy group at C35 is critical for activity. Dehydration to form a double bond between C34 and C35, a potential deactivation pathway, leads to a significant decrease in cytotoxicity.[1][2] Interestingly, the gem-dimethylated analog, Apratoxin S8, showed increased stability against dehydration, making it a promising candidate for further in vivo studies.[1][3]

Quantitative Biological Data

The following tables summarize the in vitro biological activities of Apratoxin S4 and its key analogs against the HCT116 human colon carcinoma cell line.

Table 1: Antiproliferative and MET Downregulation Activity

Compound	Antiproliferative Activity (IC50, nM)[1][2]	MET Downregulation (IC50, nM)[1]
Apratoxin S4	1.2 ± 0.2	1.5 ± 0.3
Apratoxin S7	1.8 ± 0.3	2.1 ± 0.4
Apratoxin S8	1.9 ± 0.1	2.5 ± 0.5
Apratoxin S9	0.8 ± 0.1	0.9 ± 0.2

Table 2: Inhibition of VEGF-A Secretion

Compound	VEGF-A Secretion Inhibition (IC50, nM)[1]
Apratoxin S4	0.21 ± 0.04
Apratoxin S7	0.30 ± 0.06
Apratoxin S8	0.47 ± 0.09
Apratoxin S9	0.15 ± 0.03

Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: HCT116 cells are seeded into 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with serial dilutions of the apratoxin analogs for 48 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Solubilization: The medium is removed, and 100 µL of DMSO is added to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: IC50 values are calculated from the dose-response curves.[6]

Western Blot Analysis for MET Downregulation

• Cell Lysis: HCT116 cells treated with apratoxin analogs for 24 hours are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against MET and a loading control (e.g., β-actin), followed by incubation with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Band intensities are quantified to determine the extent of MET downregulation.[6]

VEGF-A Secretion Assay (ELISA)

• Conditioned Media Collection: HCT116 cells are treated with apratoxin analogs for 12 hours. The cell culture supernatant (conditioned media) is collected.

• ELISA: The concentration of VEGF-A in the conditioned media is quantified using a commercially available human VEGF-A ELISA kit according to the manufacturer's instructions.

• Data Analysis: IC50 values for the inhibition of VEGF-A secretion are determined from the dose-response data.[9]

Visualizing the Molecular Pathway and Experimental Workflow

Caption: Signaling pathway of Apratoxin S4 leading to apoptosis.

Caption: Experimental workflow for evaluating Apratoxin S4 analogs.

Conclusion and Future Directions

The structure-activity relationship studies of Apratoxin S4 have successfully identified key structural features that govern its potent anticancer activity. The discovery that modifications at the C34 position are well-tolerated opens avenues for creating analogs with improved physicochemical properties and synthetic accessibility. Furthermore, the enhanced potency of the C30 epimer, Apratoxin S9, underscores the importance of fine-tuning the stereochemistry of the macrocycle for optimal target engagement.

Future research should focus on exploring a wider range of modifications to further enhance the therapeutic index of apratoxins. This includes strategies to improve metabolic stability and tumor-specific targeting. The detailed SAR data presented here provides a solid foundation for the continued development of this promising class of anticancer agents.

References

• 1. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Improved total synthesis and biological evaluation of potent apratoxin S4 based anticancer agents with differential stability and further enhanced activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

The Biological Activity of Apratoxin Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apratoxins are a class of potent cyclodepsipeptides, originally isolated from marine cyanobacteria, that have garnered significant interest in oncology for their profound cytotoxic and anti-angiogenic activities. These natural products exert their effects through a novel mechanism: the inhibition of cotranslational translocation of proteins into the endoplasmic reticulum. This action leads to the simultaneous downregulation of multiple receptor tyrosine kinases (RTKs) and the suppression of essential growth factor secretion, representing a "one-two punch" to cancer cells and the tumor microenvironment. However, the clinical development of the parent compound, apratoxin A, has been hampered by its narrow therapeutic window and in vivo toxicity. This has spurred the development of numerous synthetic derivatives designed to enhance efficacy, improve tolerability, and elucidate structure-activity relationships (SAR). This guide provides an in-depth overview of the biological activity of key apratoxin derivatives, detailing their mechanism of action, quantitative anti-proliferative data, experimental protocols for their evaluation, and key SAR insights.

Mechanism of Action: Inhibition of Cotranslational Translocation

The primary molecular target of apratoxins is the Sec61α subunit, the central component of the Sec61 protein translocation channel in the endoplasmic reticulum (ER) membrane.[1][2] By binding directly to the Sec61 translocon, apratoxin derivatives physically obstruct the entry of nascent polypeptide chains into the ER lumen.[2] This blockade of cotranslational translocation prevents the proper biogenesis, folding, and maturation of a wide array of secretory and membrane proteins.[3][4]

Key consequences of this mechanism include:

• Downregulation of Receptor Tyrosine Kinases (RTKs): Many oncogenic RTKs, such as EGFR, MET, HER3, and the VEGF receptor (VEGFR2), are transmembrane proteins that rely on the Sec61 translocon for their synthesis.[1][5] Apratoxin treatment prevents their entry into the secretory pathway, leading to their subsequent degradation by the proteasome in the cytoplasm.[1]

• Inhibition of Growth Factor Secretion: The proliferation and survival of many tumors depend on the secretion of growth factors that act in an autocrine or paracrine manner. Apratoxins block the secretion of critical pro-angiogenic and pro-survival factors, including Vascular Endothelial Growth Factor A (VEGF-A) and Interleukin-6 (IL-6).[5][6]

This dual action—simultaneously degrading the receptors and blocking their activating ligands—allows apratoxins to overcome resistance mechanisms that often plague single-target RTK inhibitors.[1][5]

Caption: Mechanism of action for apratoxin derivatives.

Quantitative Biological Activity

The anti-proliferative activity of apratoxin derivatives is typically quantified by determining the half-maximal inhibitory concentration (IC50) against various cancer cell lines. Structure-activity relationship (SAR) studies have led to the synthesis of analogues with significantly enhanced potency and improved stability compared to the natural products apratoxin A and E.

Derivative	C30 Config.	C34/C35 Feature	Cell Line	IC50 (nM)	Reference
Apratoxin A	S	Hydroxyl at C35	HCT116	5.97	[3]
(30S)-Apratoxin E	S	C34-C35 double bond	HCT116	100	[3]
(30R)-Apratoxin E	R	C34-C35 double bond	HCT116	52.1	[3]
Apratoxin S4	S	Hydroxyl at C35	HCT116	~2.5 (estimated)	[6]
Apratoxin S8	S	gem-dimethyl at C34	HCT116	1.99	[6]
Apratoxin S9	R	Hydroxyl at C35	HCT116	0.88	[4][7]
Apratoxin S10	R	gem-dimethyl at C34	HCT116	1.47	[6]
Apratoxin S10	R	gem-dimethyl at C34	A498 (Renal)	1.83	[6]
Apratoxin S10	R	gem-dimethyl at C34	Huh7 (Hepatocellular)	1.76	[6]
Apratoxin S10	R	gem-dimethyl at C34	NCI-H727 (Neuroendocrine)	1.58	[6]

Key Structure-Activity Relationships (SAR)

Synthetic chemistry efforts have revealed critical structural motifs that govern the biological activity of apratoxins.

• C30 Stereocenter: The configuration of the stereocenter within the thiazoline (B8809763) ring is a major determinant of potency. Derivatives with an R configuration at C30 (e.g., Apratoxin S9, S10) consistently demonstrate superior, often sub-nanomolar, potency compared to their C30S epimers (e.g., Apratoxin S4, S8).[3][6]

• C34-C35 Stability: The hydroxyl group at C35 in apratoxin A is susceptible to acid-induced dehydration, forming a double bond between C34 and C35.[7] This dehydration, as seen in apratoxin E, leads to a significant reduction in anti-proliferative activity.[3] The synthesis of derivatives with a gem-dimethyl group at C34 (e.g., Apratoxin S8, S10) successfully blocks this deactivation pathway, enhancing molecular stability while retaining high potency.[4][6]

• Michael Acceptor: Apratoxin A contains a Michael acceptor moiety that may contribute to its in vivo toxicity through non-specific reactions.[3] Hybrid derivatives inspired by apratoxin E, which lacks this feature, have shown improved tolerability in vivo.[3]

Caption: Key structure-activity relationships of apratoxin derivatives.

Experimental Protocols

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure the metabolic activity of cells, which serves as an indicator of cell viability.[2][8]

Materials:

• 96-well flat-bottom microplates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Test compound (Apratoxin derivative) stock solution in DMSO

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the apratoxin derivative in complete culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing the various compound concentrations. Include vehicle-only (DMSO) controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well for a final concentration of 0.5 mg/mL.[8]

• Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C to allow viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium and add 100-150 µL of a solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.[9]

• Absorbance Measurement: Read the absorbance at a wavelength between 500-600 nm (typically 570 nm) using a microplate reader.[8]

• Data Analysis: Subtract the background absorbance (medium only) from all readings. Calculate cell viability as a percentage relative to the vehicle-only control. Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Caption: Experimental workflow for cytotoxicity (MTT) assay.

RTK Downregulation: Western Blot Analysis

Western blotting is used to detect and quantify the levels of specific proteins, such as RTKs, in cell lysates following treatment with apratoxin derivatives.[1][10]

Materials:

• Cell culture dishes (6-well or 100 mm)

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• Cell scraper

• Microcentrifuge

• BCA or Bradford protein assay kit

• Laemmli sample buffer

• SDS-PAGE equipment (gels, running buffer, etc.)

• Protein transfer system (e.g., wet or semi-dry) and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to target RTKs like EGFR, MET, VEGFR2, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system (e.g., CCD camera-based imager)

Procedure:

• Cell Culture and Treatment: Plate cells in larger format dishes and allow them to adhere. Treat with various concentrations of the apratoxin derivative for a specified time (e.g., 24 hours).

• Cell Lysis: Place dishes on ice, wash cells with ice-cold PBS, and then add ice-cold RIPA buffer. Scrape the cells, transfer the lysate to a microcentrifuge tube, and agitate for 30 minutes at 4°C.[11]

• Protein Quantification: Centrifuge the lysate at ~16,000 x g for 20 minutes at 4°C to pellet cell debris. Transfer the supernatant to a new tube. Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Normalize all samples to the same protein concentration. Add an equal volume of 2x Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) into the wells of a polyacrylamide gel and separate the proteins via electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three to five times for 5 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the chemiluminescent substrate and capture the signal using an imaging system. Analyze band intensity relative to the loading control to determine the extent of RTK downregulation.

Growth Factor Secretion: VEGF-A ELISA

An enzyme-linked immunosorbent assay (ELISA) is used to quantify the concentration of secreted proteins, such as VEGF-A, in the cell culture supernatant.[6]

Materials:

• Human VEGF-A ELISA kit (containing pre-coated plates, detection antibody, standards, buffers, substrate, and stop solution)

• Cell culture plates

• Microcentrifuge

• Microplate reader

Procedure:

• Sample Collection: Seed and treat cells with apratoxin derivatives as described for other assays. After the treatment period (e.g., 24 hours), collect the culture supernatant.

• Sample Preparation: Centrifuge the supernatant to remove any cells or debris. The clarified supernatant can now be used in the assay, diluted if necessary.

• ELISA Protocol (General Sandwich Method): a. Add standards and samples to the wells of the antibody-coated microplate. Any VEGF-A present will bind to the immobilized antibody. Incubate for the recommended time (e.g., 2 hours at room temperature).[12][13] b. Wash the wells to remove unbound substances. c. Add a biotin-conjugated anti-human VEGF-A antibody to each well, which binds to the captured VEGF-A. Incubate for 1 hour.[12] d. Wash the wells and add Streptavidin-HRP, which binds to the biotinylated detection antibody. Incubate for 30-60 minutes.[13] e. Wash the wells again and add a TMB substrate solution. The HRP enzyme catalyzes a color change. Incubate in the dark for 15-30 minutes. f. Add a stop solution to terminate the reaction.

• Measurement and Analysis: Read the absorbance at 450 nm. Generate a standard curve by plotting the absorbance of the standards versus their known concentrations. Use this curve to determine the concentration of VEGF-A in the treated samples. Compare the results to the vehicle-treated control to quantify the inhibition of secretion.

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. Total synthesis and biological evaluation of apratoxin E and its C30 epimer: configurational reassignment of the natural product - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apratoxin S10 as a dual-action modulator of receptor tyrosine kinases and tumor microenvironment: emerging anticancer insights from marine-derived analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. merckmillipore.com [merckmillipore.com]
• 9. MTT (Assay protocol [protocols.io]
• 10. Western Blotting Analysis as a Tool to Study Receptor Tyrosine Kinases | Springer Nature Experiments [experiments.springernature.com]
• 11. bio-rad.com [bio-rad.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. bmgrp.com [bmgrp.com]

An In-depth Technical Guide to Apratoxin S4: A Potent Inhibitor of Cotranslational Translocation

Audience: Researchers, scientists, and drug development professionals.

Abstract

Apratoxin S4, a synthetic analog of a marine cyanobacterial natural product, has emerged as a powerful anticancer agent with a unique mechanism of action.[1][2] Unlike conventional kinase inhibitors, Apratoxin S4 targets the Sec61 translocon, the central component of the protein translocation machinery in the endoplasmic reticulum (ER).[1][3] By inhibiting the cotranslational translocation of nascent polypeptides, Apratoxin S4 prevents the biogenesis of a wide array of secretory and membrane proteins, including many receptor tyrosine kinases (RTKs) and growth factors critical for tumor growth and angiogenesis.[4][5] This guide provides a comprehensive technical overview of Apratoxin S4's mechanism, presents key quantitative data, details relevant experimental protocols, and visualizes the underlying biological and experimental pathways.

Introduction to Cotranslational Translocation and the Sec61 Target

In eukaryotic cells, approximately one-third of the proteome is synthesized and translocated across or integrated into the endoplasmic reticulum membrane. This process, known as cotranslational translocation, is fundamental for the biogenesis of secreted proteins, transmembrane proteins, and proteins destined for various organelles. The central machinery governing this process is the Sec61 translocon, a heterotrimeric protein complex (composed of Sec61α, Sec61β, and Sec61γ subunits) that forms a protein-conducting channel in the ER membrane.[6][7]

The process begins when a ribosome synthesizing a protein with an N-terminal signal peptide is targeted to the ER membrane by the signal recognition particle (SRP).[8] The ribosome-nascent chain complex then docks with the Sec61 channel, the signal peptide engages the translocon, and the elongating polypeptide is threaded through the channel into the ER lumen.[8][9] Given the reliance of cancer cells on the hypersecretion of growth factors and overexpression of membrane-bound receptors, the Sec61 translocon presents a compelling target for anticancer therapy.[10]

Apratoxins are a class of potent cytotoxic natural products that function by inhibiting this crucial pathway.[4] Apratoxin S4 is a rationally designed synthetic analog that improves upon the natural products' therapeutic index, demonstrating enhanced antitumor activity and better in vivo tolerability.[2][4]

Mechanism of Action of Apratoxin S4

Apratoxin S4 exerts its biological effects by directly targeting the Sec61α subunit, the core pore-forming component of the translocon.[1][3] Structural studies have revealed that Apratoxin S4 and other Sec61 inhibitors bind to a common, lipid-exposed pocket formed by the partially open lateral gate and the plug domain of Sec61α.[11] This binding stabilizes the plug domain in a closed conformation, physically obstructing the channel and preventing the nascent polypeptide chain from entering the ER lumen.[11]

The consequences of this blockade are profound:

• Downregulation of Receptor Tyrosine Kinases (RTKs): The biogenesis of numerous RTKs (e.g., EGFR, MET, VEGFR2, PDGFR-β, HER3) is halted.[1][5] The non-translocated, unglycosylated receptor precursors are subsequently targeted for degradation in the cytoplasm by the proteasome.[1][12]

• Inhibition of Growth Factor Secretion: Secreted signaling molecules, such as the potent angiogenic factor VEGF-A, are prevented from entering the secretory pathway and are not released from the cell.[2][13]

• Induction of Cell Cycle Arrest: By depriving cancer cells of essential growth signals, Apratoxin S4 treatment leads to an increase in the G1 phase cell population, indicative of cell cycle arrest.[13]

This dual action of simultaneously downregulating receptors and inhibiting the secretion of their corresponding ligands provides a powerful "one-two punch" against cancer cells, particularly those reliant on autocrine signaling loops.[13]

Caption: Apratoxin S4 inhibits the Sec61 translocon, leading to proteasomal degradation of non-translocated proteins.

Quantitative Data: In Vitro Efficacy

Apratoxin S4 demonstrates potent activity across a wide range of cancer cell lines, often at low-nanomolar to sub-nanomolar concentrations.[1][5] Its efficacy is generally correlated with the downregulation of key RTKs and the inhibition of growth factor secretion.

Table 1: Antiproliferative Activity of Apratoxin S4 in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Assay Duration	Citation(s)
HCT116	Colorectal	~3	48 h	[4][13]
PANC-1	Pancreatic	~1-10	48 h	[1]
NCI-H1975	Lung	~1-10	48 h	[1]
A431	Epidermoid Carcinoma	~1-10	48 h	[1]
HeLa-hACE2	Cervical (Engineered)	CC50: >1000	16 h	[14]
Vero E6	Kidney (Monkey)	CC50: >1000	16 h	[14]

Note: IC50 represents the half-maximal inhibitory concentration for cell viability. CC50 represents the half-maximal cytotoxic concentration.

Table 2: Inhibition of Protein Expression and Secretion by Apratoxin S4

Target Protein	Effect	Cell Line	IC50 (nM)	Assay Duration	Citation(s)
VEGF-A	Secretion Inhibition	HCT116	~0.5	12 h	[13]
MET (RTK)	Level Reduction	HCT116	Low-nanomolar	24 h	[2][13]
EGFR (RTK)	Level Reduction	Various	~1-10	24 h	[1]
PDGFR-β (RTK)	Level Reduction	NCI-H1975	<1	24 h	[1]
SARS-CoV-2	Replication Inhibition	HeLa-hACE2	0.23	16 h	[14]
Influenza A	Replication Inhibition	A549	0.21	36 h	[14]

Note: IC50 for protein targets refers to the concentration required to reduce secretion or cellular levels by 50%.

Experimental Protocols

Detailed methodologies are crucial for studying the effects of cotranslational translocation inhibitors. Below are protocols for key experiments used to characterize Apratoxin S4.

In Vitro Transcription/Translation and Translocation Assay

This cell-free assay directly assesses the inhibition of protein translocation into the ER.[13] It uses a rabbit reticulocyte lysate for translation and canine pancreatic rough microsomes (RMs) as a source of ER membranes.[13][15]

Objective: To determine if Apratoxin S4 directly inhibits the translocation of a nascent polypeptide into ER microsomes, measured by signal peptide cleavage and/or glycosylation.

Materials:

• Rabbit reticulocyte lysate

• Canine pancreatic rough microsomes (RMs)

• mRNA template encoding a secretory protein (e.g., pre-prolactin, VCAM1)[15]

• [³⁵S]methionine

• Amino acid mixture (minus methionine)

• Apratoxin S4 stock solution (in DMSO or EtOH)

• Proteinase K (PK)

• Triton X-100

• SDS-PAGE reagents

Protocol:

• Reaction Setup: In a microcentrifuge tube on ice, combine the rabbit reticulocyte lysate, amino acid mixture, [³⁵S]methionine, mRNA template, and RMs.

• Inhibitor Addition: Add various concentrations of Apratoxin S4 or vehicle control to the reaction tubes.

• Initiate Translation: Transfer the tubes to a 30°C water bath to initiate translation and translocation, typically for 60 minutes.[16]

• Protease Protection (Optional but Recommended):

  • Stop the reaction on ice. Divide each sample into three aliquots.

  • To aliquot 1, add buffer only (no treatment).

  • To aliquot 2, add Proteinase K (PK) to digest any proteins not protected within the microsomal lumen.

  • To aliquot 3, add PK and Triton X-100. The detergent solubilizes the microsomal membrane, exposing all proteins to digestion.

  • Incubate on ice for 30-60 minutes.[17]

• Analysis:

  • Terminate all reactions by adding SDS-PAGE sample buffer and boiling.

  • Separate the radiolabeled protein products by SDS-PAGE.

  • Dry the gel and analyze by autoradiography or phosphorimaging.[15]

Expected Results: In the absence of Apratoxin S4, a translocated protein will appear as a faster-migrating band (due to signal peptide cleavage) or a higher molecular weight smear (due to glycosylation) and will be protected from PK digestion.[15] Apratoxin S4 will inhibit these processing events in a dose-dependent manner, resulting in the accumulation of the unprocessed precursor protein, which is subsequently degraded by PK.[13]

Caption: Workflow for the in vitro translation and translocation assay to test Sec61 inhibition.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation, to determine the cytotoxic potency of Apratoxin S4.[1]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere for 24 hours.

• Treatment: Treat the cells with a serial dilution of Apratoxin S4 or vehicle control.

• Incubation: Incubate the plate for a specified period (e.g., 48 hours).[1]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control and perform a nonlinear regression analysis to determine the IC50 value.[1]

Immunoblot (Western Blot) Analysis

This technique is used to detect the dose-dependent downregulation of specific target proteins (e.g., RTKs) in cells treated with Apratoxin S4.[1]

Protocol:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with various concentrations of Apratoxin S4 for a set time (e.g., 24 hours).[1]

• Cell Lysis: Wash the cells with PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-EGFR).

  • Wash and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify band intensity and normalize to a loading control (e.g., actin or GAPDH) to confirm equal protein loading.

Caption: General workflow for cell-based assays to assess Apratoxin S4's cytotoxicity and effect on protein levels.

Conclusion and Future Directions

Apratoxin S4 is a potent and specific inhibitor of the Sec61 translocon, representing a novel class of anticancer agents.[1][10] Its mechanism of action—preventing the cotranslational translocation of key oncogenic drivers like RTKs and growth factors—offers a therapeutic strategy that is complementary to direct kinase inhibitors and may overcome resistance mechanisms associated with redundant signaling pathways.[1][5] The comprehensive data on its efficacy and the detailed protocols for its characterization provide a solid foundation for further research and development. Future work may focus on refining its therapeutic index, exploring its potential in combination therapies, and investigating its efficacy against a broader range of diseases dependent on the secretory pathway, including various viral infections.[14]

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Apratoxin Kills Cells by Direct Blockade of the Sec61 Protein Translocation Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sec61 - Wikipedia [en.wikipedia.org]
• 7. Frontiers | Sec61 complex/translocon: The role of an atypical ER Ca2+-leak channel in health and disease [frontiersin.org]
• 8. tandfonline.com [tandfonline.com]
• 9. An Update on Sec61 Channel Functions, Mechanisms, and Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. A common mechanism of Sec61 translocon inhibition by small molecules [escholarship.org]
• 12. Apratoxin a reversibly inhibits the secretory pathway by preventing cotranslational translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. In vitro translation assay - Amino Acids & Proteins | Laboratory Methodology [biocyclopedia.com]
• 17. In Vitro Dissection of Protein Translocation into the Mammalian Endoplasmic Reticulum - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Apratoxin S4: A Potent Cytotoxic Natural Product Analog

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apratoxin S4 is a synthetic analog of apratoxin A, a potent cytotoxic cyclic depsipeptide originally isolated from marine cyanobacteria.[1][2][3][4] This guide provides a comprehensive overview of Apratoxin S4, focusing on its mechanism of action, cytotoxic properties, and the signaling pathways it modulates. Detailed experimental protocols and quantitative data are presented to facilitate further research and development of this promising anticancer agent. Apratoxin S4 exerts its potent antiproliferative effects by targeting the Sec61α translocon, a key component of the protein secretion machinery in the endoplasmic reticulum.[5][6][7] This inhibition of cotranslational translocation leads to the downregulation of multiple receptor tyrosine kinases (RTKs) and the suppression of growth factor secretion, ultimately inducing cell cycle arrest and apoptosis.[1][8] Its efficacy in various cancer cell lines, including those with resistance to conventional RTK inhibitors, underscores its potential as a novel therapeutic agent.[5][6]

Mechanism of Action

Apratoxin S4's primary molecular target is the Sec61α subunit of the Sec61 protein translocation channel in the endoplasmic reticulum (ER).[5][7] By binding to Sec61α, Apratoxin S4 blocks the cotranslational translocation of newly synthesized secretory and transmembrane proteins into the ER lumen.[1][4][8] This disruption of the secretory pathway has profound downstream consequences for cancer cells, which are often highly dependent on the signaling of growth factors and their receptors.

The key effects of Apratoxin S4's mechanism of action include:

• Downregulation of Receptor Tyrosine Kinases (RTKs): The biogenesis of many RTKs, such as Epidermal Growth Factor Receptor (EGFR), MET, HER2, and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), requires translocation into the ER for proper folding and trafficking to the cell membrane.[4][5][9] Apratoxin S4 prevents this process, leading to a reduction in the cell surface population of these critical receptors.[4]

• Inhibition of Growth Factor Secretion: The compound also blocks the secretion of various pro-angiogenic and pro-growth factors, such as Vascular Endothelial Growth Factor A (VEGF-A) and Interleukin-6 (IL-6), from cancer cells.[4][9][10] This disrupts the autocrine and paracrine signaling loops that drive tumor growth and angiogenesis.[8][9]

• Induction of Cell Cycle Arrest and Apoptosis: The combined effect of RTK downregulation and growth factor secretion inhibition leads to the suppression of downstream pro-survival signaling pathways, such as the AKT and STAT3 pathways.[10] This ultimately results in the induction of G1-phase cell cycle arrest and programmed cell death (apoptosis).[8][10]

• Proteasomal Degradation of Untranslocated Proteins: Transmembrane proteins that fail to translocate into the ER due to Sec61 inhibition are targeted for degradation in the cytoplasm by the proteasome.[5][6] This process is thought to be mediated by chaperones like HSP70 and the E3 ubiquitin ligase HUWE1.[5][6]

Signaling Pathway Diagram

Caption: Mechanism of action of Apratoxin S4.

Quantitative Cytotoxicity Data

Apratoxin S4 exhibits potent cytotoxic and antiproliferative activity across a wide range of human cancer cell lines, often with IC50 values in the low-nanomolar to sub-nanomolar range.[6] Its efficacy extends to cancers that are dependent on RTK signaling and those with KRAS mutations, where direct RTK inhibitors are often ineffective.[5][6]

Cell Line	Cancer Type	Assay Type	IC50 (nM)	Reference
HCT116	Colon Cancer	Cell Viability	~1-3	[5][8]
Various Lung Cancer Lines	Lung Cancer	Cell Viability	Low-nanomolar to sub-nanomolar	[5][6]
Various Head & Neck Cancer Lines	Head & Neck Cancer	Cell Viability	Low-nanomolar to sub-nanomolar	[5][6]
Various Bladder Cancer Lines	Bladder Cancer	Cell Viability	Low-nanomolar to sub-nanomolar	[5][6]
Various Pancreatic Cancer Lines	Pancreatic Cancer	Cell Viability	Low-nanomolar to sub-nanomolar	[5][6]
Various Breast Cancer Lines	Breast Cancer	Cell Viability	Low-nanomolar to sub-nanomolar	[5][6]
A498	Renal Cell Carcinoma	Antiproliferative	Low-nanomolar	[9]
Huh7	Hepatocellular Carcinoma	Antiproliferative	Low-nanomolar	[9]
NCI-H727	Neuroendocrine Cancer	Antiproliferative	Low-nanomolar	[9]

Note: Specific IC50 values can vary based on the assay conditions and duration of exposure.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on published studies and standard laboratory techniques.[5][8][11][12]

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

Workflow Diagram:

Caption: Workflow for a typical MTT cell viability assay.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well flat-bottom plate at a density of 3,000-10,000 cells per well in 100 µL of complete culture medium. Incubate at 37°C in a humidified 5% CO2 incubator for 24 hours.

• Compound Treatment: Prepare serial dilutions of Apratoxin S4 in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound. Include vehicle-only (e.g., DMSO) controls.

• Incubation: Incubate the plate for the desired exposure period (typically 48 or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the dose-response curve and determine the IC50 value using appropriate software (e.g., GraphPad Prism).[13]

Western Blotting for RTK Downregulation

This technique is used to detect and quantify the levels of specific proteins, such as RTKs.

Protocol:

• Cell Treatment and Lysis: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with various concentrations of Apratoxin S4 for a specified time (e.g., 24 hours).[5] Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. Incubate the membrane with a primary antibody specific to the target RTK (e.g., anti-EGFR, anti-MET) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Imaging: After further washes, add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system. Use a loading control like β-actin or GAPDH to normalize protein levels.

VEGF-A Secretion Assay (ELISA)

This assay quantifies the amount of a secreted protein, like VEGF-A, in the cell culture medium.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 24-well plate and allow them to adhere. Replace the medium with a serum-free or low-serum medium and treat with Apratoxin S4 for the desired time (e.g., 12-24 hours).[8]

• Conditioned Medium Collection: Collect the cell culture supernatant (conditioned medium) from each well. If necessary, centrifuge to remove any detached cells or debris.

• ELISA Procedure: Quantify the concentration of VEGF-A in the conditioned medium using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer’s instructions.

• Normalization: After collecting the supernatant, lyse the cells in the wells and perform a protein assay to determine the total protein content in each well. Normalize the VEGF-A concentration to the total protein content to account for differences in cell number.

• Analysis: Calculate the percentage of VEGF-A secretion inhibition relative to vehicle-treated controls and determine the IC50 value.

Conclusion

Apratoxin S4 is a powerful cytotoxic agent with a unique mechanism of action that involves the inhibition of cotranslational translocation via the Sec61 translocon.[7] This leads to a dual blockade of critical cancer signaling pathways by downregulating RTKs and inhibiting the secretion of their corresponding growth factor ligands.[8] The potent, broad-spectrum activity of Apratoxin S4, particularly in cancer models resistant to other therapies, makes it a highly valuable lead compound for the development of novel anticancer drugs. The data and protocols presented in this guide serve as a foundational resource for researchers aiming to explore the therapeutic potential of Apratoxin S4 and other inhibitors of the protein secretory pathway.

References

• 1. Improved total synthesis and biological evaluation of potent apratoxin S4 based anticancer agents with differential stability and further enhanced activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. synentec.com [synentec.com]

The Sec61 Complex: A Technical Guide to the Core of Protein Translocation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Sec61 complex, the central component of the protein translocation machinery in the endoplasmic reticulum (ER). We will explore its structure, the dual mechanisms of co- and post-translational translocation, its regulation by cellular signaling pathways, and its significance as a therapeutic target. This document synthesizes current knowledge, presenting quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deep understanding of this essential cellular process.

Introduction: The Gateway to the Secretory Pathway

In eukaryotic cells, approximately one-third of all proteins are destined for the secretory pathway, including secreted proteins, transmembrane proteins, and residents of the ER, Golgi apparatus, and lysosomes.[1] The faithful delivery of these proteins to their correct locations begins at the ER membrane, where the Sec61 complex forms a protein-conducting channel, or translocon, that mediates their passage from the cytosol into the ER lumen or membrane.[2][3] This process is fundamental to cellular function, and its dysregulation is implicated in a variety of diseases, making the Sec61 complex a subject of intense research and a promising target for therapeutic intervention.[4]

The Sec61 channel must accommodate a diverse array of substrate polypeptides while maintaining the membrane's permeability barrier to ions and small molecules.[5] To achieve this, it employs sophisticated gating mechanisms and collaborates with a host of accessory proteins and molecular chaperones that regulate its activity and provide the driving force for translocation. This guide will dissect these intricate molecular mechanisms.

Structure of the Sec61 Channel

The Sec61 complex is a highly conserved heterotrimer, composed of the Sec61α, Sec61β, and Sec61γ subunits (termed SecY, SecG, and SecE respectively in prokaryotes).[6]

• Sec61α: This is the largest and most critical subunit, forming the core of the channel. It is a polytopic membrane protein with 10 transmembrane helices (TMs) arranged in two pseudosymmetrical halves (TM1-5 and TM6-10).[6] These halves form an hourglass-shaped pore through the membrane.

• Sec61β and Sec61γ: These are smaller, single-pass transmembrane proteins that associate with the periphery of the Sec61α subunit. While not forming the channel itself, Sec61β has been shown to kinetically facilitate co-translational translocation.[6]

Key structural features of the Sec61α channel include:

• The Pore Ring: A constriction in the center of the channel formed by the side chains of hydrophobic amino acids. This ring creates a seal around the translocating polypeptide, preventing the leakage of small molecules.[1]

• The Plug: A short alpha-helical domain that sits (B43327) in the luminal funnel of the channel, occluding the pore when it is not active. The plug is displaced during the initiation of translocation.[7]

• The Lateral Gate: A gap between TM2 and TM7 that allows for the lateral exit of hydrophobic transmembrane segments of nascent proteins into the lipid bilayer.[7] This gate is also the site of initial engagement for signal peptides.

Diagram of the heterotrimeric Sec61 complex in the ER membrane.

Mechanisms of Protein Translocation

Proteins enter the ER via two primary pathways: co-translational translocation, where translocation occurs concurrently with protein synthesis, and post-translational translocation, which occurs after the protein has been fully synthesized in the cytosol.

Co-translational Translocation

This is the predominant pathway for most secretory and membrane proteins in higher eukaryotes.[5]

• Targeting: As a nascent polypeptide emerges from the ribosome, its N-terminal signal sequence (a stretch of hydrophobic amino acids) is recognized and bound by the Signal Recognition Particle (SRP), a cytosolic ribonucleoprotein complex.[8] This binding event pauses translation.

• Docking: The SRP-ribosome-nascent chain complex (RNC) is targeted to the ER membrane through an interaction between SRP and the SRP receptor (SR).[8]

• Handover and Gating: The RNC is then transferred to the Sec61 complex, with the ribosome exit tunnel aligning directly over the translocon pore. GTP hydrolysis by both SRP and SR leads to their dissociation.[6] The signal sequence of the nascent chain inserts into the lateral gate of the Sec61α subunit, which triggers the displacement of the plug and the opening of the channel.[7]

• Translocation: With the channel open, translation resumes, and the elongating polypeptide is threaded through the Sec61 pore into the ER lumen. The ribosome itself provides the primary motive force, pushing the nascent chain through the channel.[8]

• Processing: For soluble secretory proteins, the signal sequence is typically cleaved by a signal peptidase complex in the ER lumen, and the protein is released to fold, often with the assistance of chaperones like BiP. For transmembrane proteins, hydrophobic TM segments exit the channel laterally through the gate and integrate into the lipid bilayer.[8]

References

• 1. Characterization of the interaction between the Sec61 translocon complex and ppαF using optical tweezers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gating of Sec61 in Posttranslational Translocation Across the Endoplasmic Reticulum [escholarship.org]
• 3. Mechanism of Protein Translocation by the Sec61 Translocon Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitors of the Sec61 Complex and Novel High Throughput Screening Strategies to Target the Protein Translocation Pathway [mdpi.com]
• 5. Mechanisms of Sec61/SecY-Mediated Protein Translocation Across Membranes | Annual Reviews [annualreviews.org]
• 6. The β Subunit of the Sec61 Complex Facilitates Cotranslational Protein Transport and Interacts with the Signal Peptidase during Translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]
• 8. its.caltech.edu [its.caltech.edu]

Apratoxin S4: A Novel Modulator of Receptor Tyrosine Kinase Expression and Function

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the effects of Apratoxin S4, a potent marine-derived cyclodepsipeptide, on receptor tyrosine kinases (RTKs). It is intended for researchers, scientists, and drug development professionals interested in novel anticancer therapeutic strategies that circumvent common resistance mechanisms to traditional RTK inhibitors. This document details the unique mechanism of action of Apratoxin S4, presents quantitative data on its effects, outlines key experimental protocols, and visualizes the complex biological processes involved.

Executive Summary

Receptor tyrosine kinases are critical mediators of cellular signaling pathways that control growth, proliferation, and survival.[1][2] Their aberrant activation is a hallmark of many cancers, making them prime targets for therapeutic intervention.[1] However, the efficacy of direct kinase inhibitors is often hampered by drug resistance and signaling pathway redundancy.[3][4] Apratoxins, including the synthetic analog Apratoxin S4, represent a novel class of anticancer agents that act not by inhibiting kinase activity, but by preventing the biosynthesis and cell surface expression of multiple RTKs and their corresponding growth factor ligands.[4][5] This is achieved by inhibiting cotranslational translocation at the Sec61 translocon in the endoplasmic reticulum.[3][4][6] This "one-two punch" approach effectively shuts down oncogenic signaling cascades, demonstrates potent activity in cancer models resistant to conventional RTK inhibitors (e.g., those with KRAS mutations), and modulates the tumor microenvironment.[3][7][8][9]

Mechanism of Action: Inhibition of Cotranslational Translocation

Unlike traditional small molecule inhibitors that target the ATP-binding pocket of kinases, Apratoxin S4 employs a distinct and upstream mechanism of action. It directly targets Sec61α, the central component of the protein translocation channel in the endoplasmic reticulum (ER) membrane.[3][4]

Many proteins destined for the cell membrane (like RTKs) or for secretion (like growth factors) are synthesized with an N-terminal signal peptide that directs the ribosome-nascent chain complex to the Sec61 translocon. The nascent polypeptide is then threaded through this channel into the ER lumen for further processing, folding, and trafficking—a process known as cotranslational translocation.

Apratoxin S4 functions as a potent inhibitor of this process.[3][9][10] By blocking the Sec61 channel, it prevents the entry of newly synthesized RTKs and growth factors into the secretory pathway.[4][5] The non-translocated proteins, unable to be properly processed and glycosylated, are subsequently targeted for degradation by the cytoplasmic proteasome.[3][4] This leads to a profound and simultaneous downregulation of multiple RTKs from the cell surface and a reduction in the secretion of their activating ligands.[3][4]

Fig. 1: Apratoxin S4 inhibits the Sec61 translocon, preventing RTK biosynthesis.

Quantitative Data: Antiproliferative Activity and RTK Downregulation

Apratoxin S4 exhibits potent antiproliferative activity across a wide range of cancer cell lines, with IC50 values often in the low-nanomolar to sub-nanomolar range.[3][4] This cytotoxicity is concomitant with the dose-dependent downregulation of several key oncogenic RTKs.

Table 1: Antiproliferative Activity of Apratoxin S4 in Various Cancer Cell Lines

Cell Line	Cancer Type	Key Characteristics	Apratoxin S4 IC50 (nM, 48h)	Reference
HCT116	Colon	KRAS G13D mutant	~2.5	[3][10]
NCI-H727	Lung	KRAS mutant	Low nM range	[3]
H1975	Lung	EGFR T790M mutant	Low nM range	[3]
A431	Head and Neck	EGFR overexpression	Low nM range	[3]
PANC-1	Pancreatic	KRAS mutant	Low nM range	[3]
QGP-1	Pancreatic Neuroendocrine	-	Low nM range	[3]
ER+ Breast Cancer	Breast	Estrogen Receptor Positive	More sensitive	[3][4]

| HER2+ Breast Cancer | Breast | HER2 Amplified | Less sensitive |[3][4] |

Table 2: Effect of Apratoxin S4 on Receptor Tyrosine Kinase Levels

Cell Line	Receptor	Effective Concentration for Downregulation (24h)	Observations	Reference
HCT116	MET	Low nM	-	[3][5]
HCT116	VEGFR2	Not specified	Downregulated in vivo	[10]
NCI-H727	EGFR, IGF1Rβ	~1 nM (complete depletion)	-	[3]
NCI-H727	VEGFR2	~10 nM (elimination of glycosylated form)	Shows differential sensitivity	[3]
H1975	PDGFR-β	<10 nM	Appears to be the most sensitive RTK tested	[3]
Head & Neck Panel	EGFR	10 nM	Consistently downregulated	[3]
Head & Neck Panel	MET	Variable (e.g., highly sensitive in A431)	Cell-type dependent sensitivity	[3]
Breast Cancer Cells	HER3	More sensitive	Selectively targeted over HER2	[3][4]
Breast Cancer Cells	HER2	Less sensitive	-	[3][4]

| HUVEC | VEGFR2 | Not specified | Downregulated, leading to antiangiogenic effects |[3][4] |

Impact on RTK Signaling Pathways

By preventing the expression of RTKs, Apratoxin S4 effectively abrogates the initiation of their downstream signaling cascades, such as the RAS/MAPK and PI3K/AKT pathways, which are crucial for cancer cell proliferation and survival.[1][11] A significant advantage of this mechanism is its efficacy in cancers harboring KRAS mutations.[3] Since KRAS acts downstream of RTKs like EGFR, direct inhibitors of these receptors are ineffective in KRAS-mutant tumors. Apratoxin S4, by acting further upstream at the level of protein biogenesis, can bypass this resistance mechanism.[3]

Furthermore, Apratoxin S4 also inhibits the secretion of growth factors (e.g., VEGF-A) and cytokines that act as ligands for these RTKs.[5][7][9][10] This dual inhibition of both the receptor and its ligand disrupts potential autocrine and paracrine signaling loops that drive tumor growth and angiogenesis.

Fig. 2: Apratoxin S4 dually inhibits RTK and Growth Factor biosynthesis.

Detailed Experimental Protocols

The following are generalized protocols for key assays used to characterize the effects of Apratoxin S4. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Apratoxin S4 in complete cell culture medium. Replace the existing medium with the drug-containing medium. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired time period (e.g., 48 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

This technique is used to detect and quantify the levels of specific RTK proteins.[2]

• Cell Treatment and Lysis: Seed cells in 6-well plates. The next day, treat with various concentrations of Apratoxin S4 for a specified duration (e.g., 24 hours). Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with 0.1% Tween-20, TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the RTK of interest (e.g., anti-EGFR, anti-MET) overnight at 4°C. Also, probe a separate membrane or the same stripped membrane with an antibody for a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensity using densitometry software and normalize the RTK signal to the loading control.

Fig. 3: Workflow for assessing the biological effects of Apratoxin S4.

Conclusion and Future Directions

Apratoxin S4 presents a compelling therapeutic strategy for cancers reliant on RTK signaling. Its unique mechanism of inhibiting cotranslational translocation allows it to simultaneously downregulate multiple oncogenic RTKs and their ligands, offering a broad-spectrum approach to shutting down tumor growth and angiogenesis.[3] This mechanism is particularly promising for overcoming resistance to conventional kinase inhibitors, including in tumors with downstream mutations like KRAS.[3] The observed differential sensitivity for certain RTKs (e.g., HER3 over HER2) suggests that the apratoxin scaffold could be further modified to create tailored therapies.[3][4] Future research should focus on exploring rational combination therapies with other anticancer agents, identifying predictive biomarkers for sensitivity, and further optimizing the apratoxin structure to enhance its therapeutic index for clinical development.

References

• 1. Targeting RTK Signaling Pathways in Cancer [mdpi.com]
• 2. Western blotting analysis as a tool to study receptor tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pancreatic Cancer | Apratoxin S10 as a dual-action modulator of receptor tyrosine kinases and tumor microenvironment: emerging anticancer insights from marine-derived analogs | springermedicine.com [springermedicine.com]
• 8. Apratoxin S10 as a dual-action modulator of receptor tyrosine kinases and tumor microenvironment: emerging anticancer insights from marine-derived analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of Apratoxin S10 (Apra S10) as an Anti-pancreatic Cancer Agent and Its Preliminary Evaluation in an Orthotopic Patient-derived Xenograft (PDX) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Concomitant inhibition of receptor tyrosine kinases and downstream AKT synergistically inhibited growth of KRAS/BRAF mutant colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Initial In Vivo Studies of Apratoxin S4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apratoxin S4 (Apra S4) is a synthetic cyclodepsipeptide inspired by a marine natural product, demonstrating potent anticancer and antiangiogenic activities.[1][2][3] As a novel therapeutic agent, Apra S4 presents a unique mechanism of action by inhibiting the cotranslational translocation of proteins into the endoplasmic reticulum.[4][5] This technical guide provides a comprehensive overview of the initial in vivo studies of Apratoxin S4, focusing on its efficacy in cancer and ocular angiogenesis models, toxicity profile, and underlying molecular mechanisms. The information is compiled to serve as a detailed resource for researchers and professionals in the field of drug development.

Mechanism of Action

Apratoxin S4 exerts its biological effects by directly targeting the Sec61α subunit of the Sec61 translocon, a protein-conducting channel in the endoplasmic reticulum membrane.[3] This inhibition disrupts the entry of newly synthesized secretory and transmembrane proteins into the ER, leading to their subsequent degradation by the proteasome.[1][6] Key protein classes affected by this mechanism include receptor tyrosine kinases (RTKs) and their corresponding growth factor ligands, which are often overexpressed or hyperactivated in various cancers.[4][7] By simultaneously downregulating multiple RTKs (e.g., EGFR, VEGFR, MET, HER2/3) and inhibiting the secretion of crucial growth factors (e.g., VEGF-A), Apratoxin S4 delivers a "one-two punch" to cancer cells and the tumor microenvironment, effectively stifling pro-growth signaling and angiogenesis.[1][8]

Signaling Pathway

The following diagram illustrates the signaling pathway inhibited by Apratoxin S4.

Caption: Apratoxin S4 mechanism of action.

In Vivo Efficacy Studies

Anticancer Activity in Colorectal Cancer Xenograft Model

Initial in vivo studies of Apratoxin S4 demonstrated significant antitumor efficacy in a human colorectal carcinoma (HCT116) xenograft model.[2][8]

Treatment Group	Dose	Administration Route	Tumor Volume Reduction	Reference
Apratoxin S4	0.25 mg/kg	Intraperitoneal (daily)	Significant reduction compared to vehicle	[8]
Vehicle (DMSO)	-	Intraperitoneal (daily)	-	[2]

• Cell Culture: HCT116 human colorectal carcinoma cells are cultured in appropriate media until they reach the desired confluence for implantation.[8]

• Animal Model: Athymic nude mice (e.g., BALB/c) or NOD/SCID mice, typically 10-12 weeks old, are used for the study.[8]

• Tumor Implantation: A suspension of one million HCT116 cells in 100 µL of Matrigel is injected subcutaneously into the hind flank of each mouse.[8]

• Treatment: When tumors reach a palpable size (e.g., ~200 mm³), mice are randomized into treatment and control groups.[9] Apratoxin S4 is administered daily via intraperitoneal injection at a dose of 0.25 mg/kg.[8] The control group receives an equivalent volume of the vehicle (DMSO).[2]

• Monitoring: Tumor volumes are measured regularly (e.g., twice weekly) using calipers, and calculated using the formula: V = (Length × Width²)/2.[10] Animal body weights are also monitored as an indicator of toxicity.[11]

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be used for further analysis, such as immunoblotting to assess the levels of target proteins like VEGFR2.[2]

Caption: HCT116 xenograft experimental workflow.

Antiangiogenic Activity in Ocular Neovascularization Models

Apratoxin S4 has shown potent antiangiogenic effects in mouse models of oxygen-induced retinopathy (OIR) and laser-induced choroidal neovascularization (CNV), which are relevant to human diseases like retinopathy of prematurity and wet age-related macular degeneration.[1][3]

Model	Treatment	Administration Route	Effect	Reference
Laser-Induced CNV	Apratoxin S4	Intraperitoneal/Intravitreal	Reduction in CNV lesion size	[1][3]
Oxygen-Induced Retinopathy	Apratoxin S4	Intraperitoneal	Inhibition of retinal neovascularization	[7][12]

• Animal Model: C57BL/6J mice are used for this model.[1]

• Laser Photocoagulation: Anesthesia is administered, and pupils are dilated. Laser burns are created on the retina to rupture Bruch's membrane, inducing CNV.

• Treatment: Apratoxin S4 is administered either systemically via intraperitoneal injection or locally via intravitreal injection.[1]

• Fluorescein (B123965) Angiography (FFA): At a specified time point post-laser injury, mice are anesthetized, and fluorescein dye is injected intraperitoneally. The fundus is imaged to visualize and quantify the leakage from the CNV lesions.[1]

• Quantification: The size of the CNV lesions is measured from the FFA images.[1]

Toxicity Profile

Initial in vivo studies indicate that Apratoxin S4 has a better safety profile compared to its parent compound, apratoxin A.[2][4]

Compound	Dose	Observation	Reference
Apratoxin A	≥0.375 mg/kg	Irreversible toxicity (continued weight loss and death)	[2]
Apratoxin S4	High doses	Reversible toxicity (mice recovered after cessation of treatment)	[2]

A toxicity study involving intraperitoneal injection of 0.25 mg/kg Apratoxin S4 in neonatal and adult mice showed no significant adverse effects on body weight.[13]

Conclusion

The initial in vivo studies of Apratoxin S4 have established its potential as a promising therapeutic candidate for the treatment of cancer and angiogenesis-related diseases. Its unique mechanism of action, involving the inhibition of cotranslational translocation via targeting Sec61α, provides a multi-pronged attack on disease pathways. The demonstrated efficacy in colorectal cancer xenografts and models of ocular neovascularization, coupled with an improved toxicity profile over its predecessor, warrants further preclinical and clinical development of Apratoxin S4 and its analogues. This technical guide summarizes the foundational in vivo data to aid researchers in the continued exploration of this novel class of therapeutic agents.

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Apratoxin S4 Inspired by a Marine Natural Product, a New Treatment Option for Ocular Angiogenic Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. altogenlabs.com [altogenlabs.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. Growth characteristics of HCT116 xenografts lacking asparagine synthetase vary according to sex - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Apratoxin S4 In Vitro Stability Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro stability of Apratoxin S4, a potent anticancer and antiviral agent. The accompanying detailed protocols offer step-by-step guidance for conducting plasma and microsomal stability assays, essential for preclinical drug development.

Introduction

Apratoxin S4 is a synthetic analog of a marine cyanobacterial natural product with significant therapeutic potential.[1][2] It functions as a potent inhibitor of Sec61, a protein translocon in the endoplasmic reticulum membrane.[1][3] By blocking Sec61, Apratoxin S4 disrupts the cotranslational translocation of secretory and transmembrane proteins, leading to the downregulation of crucial cell signaling molecules like receptor tyrosine kinases (RTKs) and growth factors.[2][4][5] This mechanism underlies its potent anticancer and broad-spectrum antiviral activities.[1] Understanding the stability of Apratoxin S4 in biological matrices is critical for its development as a therapeutic agent. In vitro stability assays are fundamental for predicting its in vivo pharmacokinetic profile.

Signaling Pathway of Apratoxin S4

Apratoxin S4 exerts its cellular effects by targeting the Sec61 translocon, a central component of the protein secretion pathway. This interference leads to a cascade of downstream effects, ultimately inhibiting cell growth and proliferation.

Caption: Mechanism of action of Apratoxin S4.

Quantitative Stability Data

The following tables summarize the in vitro stability of Apratoxin S4 under various conditions.

Table 1: Stability of Apratoxin S4 in Aqueous Solution [4]

pH	Time (hours)	Remaining (%)
7.40	0	100
1	98.5
2	97.2
4	95.1
8	91.3
24	78.9
4.88	0	100
1	85.3
2	75.1
4	59.8
8	40.2
24	15.6

Table 2: Stability of Apratoxin S4 in Biological Matrices [4]

Matrix	Time (hours)	Remaining (%)
Mouse Serum	0	100
1	96.4
2	93.1
4	87.5
8	78.2
24	59.3
HCT116 Protein Lysate (0.7 mg/mL)	0	100
1	99.1
2	98.3
4	96.8
8	94.1
24	89.7

Experimental Protocols

In Vitro Plasma Stability Assay

This protocol is designed to assess the stability of Apratoxin S4 in plasma from various species.

Caption: Workflow for in vitro plasma stability assay.

Materials:

• Apratoxin S4

• Dimethyl sulfoxide (B87167) (DMSO)

• Pooled plasma (e.g., human, mouse, rat)

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile with an appropriate internal standard

• 96-well plates

• Incubator (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Compound Preparation: Prepare a stock solution of Apratoxin S4 in DMSO (e.g., 10 mM). Further dilute with DMSO to an appropriate concentration for the assay.

• Reaction Mixture Preparation: In a 96-well plate, add the Apratoxin S4 solution to pre-warmed plasma to achieve a final concentration of 1 µM. The final DMSO concentration should be ≤ 1%.[6]

• Incubation: Incubate the plate at 37°C.[6][7]

• Time Points: At designated time points (e.g., 0, 15, 30, 60, and 120 minutes), take aliquots of the incubation mixture.[7][8]

• Reaction Termination: Terminate the reaction by adding 3-4 volumes of ice-cold acetonitrile containing an internal standard to each aliquot. This will precipitate the plasma proteins.[7]

• Protein Removal: Centrifuge the samples to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining Apratoxin S4 using a validated LC-MS/MS method.

• Data Analysis: Determine the half-life (t½) by plotting the natural logarithm of the percentage of Apratoxin S4 remaining versus time.

In Vitro Microsomal Stability Assay

This protocol evaluates the metabolic stability of Apratoxin S4 in the presence of liver microsomes, which contain key drug-metabolizing enzymes like cytochrome P450s.

Caption: Workflow for in vitro microsomal stability assay.

Materials:

• Apratoxin S4

• DMSO

• Liver microsomes (e.g., human, mouse, rat)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[9]

• Magnesium chloride (MgCl₂)

• Acetonitrile

• 96-well plates

• Incubator (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Compound Preparation: Prepare a stock solution of Apratoxin S4 in DMSO.

• Reaction Mixture Preparation: In a 96-well plate, prepare the incubation mixture containing liver microsomes (e.g., 0.5 mg/mL protein), potassium phosphate buffer, and MgCl₂.[9][10] Add the Apratoxin S4 solution to a final concentration of 1 µM.

• Pre-incubation: Pre-incubate the plate at 37°C for a few minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system.[11]

• Time Points: At designated time points (e.g., 0, 5, 15, 30, and 45 minutes), terminate the reaction by adding ice-cold acetonitrile.[10]

• Protein Removal: Centrifuge the samples to pellet the microsomes.

• Analysis: Analyze the supernatant for the concentration of remaining Apratoxin S4 by LC-MS/MS.

• Data Analysis: Calculate the in vitro half-life and intrinsic clearance (CLint) from the rate of disappearance of Apratoxin S4. A control incubation without the NADPH regenerating system should be included to assess non-enzymatic degradation.[10]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Apratoxin S4 | TargetMol [targetmol.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. charnwooddiscovery.com [charnwooddiscovery.com]
• 7. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 10. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 11. mercell.com [mercell.com]

Application Note: Measuring the Effects of Apratoxin S4 on Cell Viability

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Apratoxin S4 (Apra S4) is a potent, marine-derived cyclic depsipeptide with significant anticancer and antiviral properties.[1][2] It is a synthetic analog of Apratoxin A, designed to improve in vivo tolerability while retaining high potency.[2][3] Apratoxin S4 exerts its biological effects by targeting Sec61α, a key component of the Sec61 translocon channel in the endoplasmic reticulum (ER).[4][5] By inhibiting the Sec61 channel, Apratoxin S4 blocks the cotranslational translocation of newly synthesized secretory and membrane proteins into the ER.[5][6] This disruption of protein trafficking leads to the downregulation of critical cell surface receptors, such as receptor tyrosine kinases (RTKs), and inhibits the secretion of growth factors, ultimately inducing G1 cell cycle arrest and reducing cell viability in cancer cells.[4][7][8] This unique mechanism of action makes Apratoxin S4 a promising candidate for cancer therapy, particularly in tumors resistant to conventional RTK inhibitors.[4][8]

This application note provides detailed protocols for assessing the effects of Apratoxin S4 on cell viability using common in vitro methods, guidance on data analysis, and a summary of its reported efficacy in various cancer cell lines.

Mechanism of Action: Sec61 Inhibition

Apratoxin S4 binds to the Sec61α subunit at the lateral gate of the translocon.[9][10] This action locks the channel in a translocation-incompetent state, preventing the insertion of nascent polypeptide chains into the ER lumen.[10][11] The accumulation of untranslocated proteins in the cytoplasm can trigger cellular stress responses, leading to reduced proliferation and apoptosis.[5] This mechanism is particularly effective in cancer cells, which often have a high demand for protein synthesis and secretion to maintain their rapid growth and signaling.[5]

Caption: Apratoxin S4 blocks protein translocation by inhibiting the Sec61 channel.

Experimental Protocols

Accurate assessment of cell viability is critical for determining the cytotoxic or cytostatic effects of Apratoxin S4. Below are protocols for two widely used assays: the MTT assay, a colorimetric endpoint assay, and the RealTime-Glo™ MT Cell Viability Assay, a real-time bioluminescent assay.

Protocol 1: MTT Cell Viability Assay

This assay measures the metabolic activity of cells. Viable cells with active metabolism convert the yellow tetrazolium salt MTT into a purple formazan (B1609692) product.[12][13]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Apratoxin S4 (stock solution in a suitable solvent like ethanol (B145695) or DMSO)

• 96-well clear-bottom tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[14]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[14]

• Microplate reader capable of measuring absorbance at 570 nm[12]

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.[4]

• Compound Treatment: Prepare serial dilutions of Apratoxin S4 in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing various concentrations of Apratoxin S4 or solvent control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 or 72 hours) at 37°C, 5% CO₂.[4]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well for a final concentration of 0.5 mg/mL.[13]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[15]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[16] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.[12]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.[12]

Caption: A typical workflow for assessing cell viability using the MTT assay.

Protocol 2: RealTime-Glo™ MT Cell Viability Assay

This is a bioluminescent, non-lytic assay that measures the reducing potential of viable cells in real-time.[17] A pro-substrate is reduced by metabolically active cells into a substrate for NanoLuc® luciferase, generating a luminescent signal proportional to the number of viable cells.[18][19]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Apratoxin S4 (stock solution in a suitable solvent)

• 96-well solid white tissue culture plates

• RealTime-Glo™ MT Cell Viability Assay reagents (Promega)

• Luminometer

Procedure:

• Reagent Preparation: Prepare the 2X RealTime-Glo™ Reagent by diluting the MT Cell Viability Substrate and NanoLuc® Enzyme in culture medium according to the manufacturer's protocol.

• Cell Seeding & Treatment (Combined):

  • Prepare cell suspensions containing the desired concentrations of Apratoxin S4.

  • In a 96-well white plate, add 50 µL of cell suspension per well.

  • Add 50 µL of the 2X RealTime-Glo™ Reagent to each well.

  • This "add-and-read" format allows for continuous monitoring from the start of treatment.[18]

• Incubation and Measurement:

  • Place the plate in a plate-reading luminometer equipped with temperature and CO₂ control (37°C, 5% CO₂).

  • Measure luminescence at various time points (e.g., every hour for up to 72 hours).[20] This allows for the generation of kinetic cell response curves.

  • Alternatively, for endpoint analysis, incubate the plate at 37°C, 5% CO₂ and take readings at desired time points (e.g., 24, 48, 72 hours).

Data Analysis and Presentation

The primary output of a cell viability assay is the determination of the half-maximal inhibitory concentration (IC₅₀). This value represents the concentration of a drug that is required for 50% inhibition of cell viability in vitro.

Calculating IC₅₀:

• Normalize Data: Subtract the average absorbance/luminescence of the background control (medium only) from all readings. Express the viability of treated cells as a percentage of the solvent-treated control cells.

  • % Viability = (Signal_Treated / Signal_Control) * 100

• Dose-Response Curve: Plot the percent viability against the logarithm of the Apratoxin S4 concentration.

• Nonlinear Regression: Use a suitable software package (e.g., GraphPad Prism) to fit the data to a four-parameter logistic (4PL) equation to calculate the precise IC₅₀ value.

Reported IC₅₀ Values for Apratoxin S4

The potency of Apratoxin S4 has been evaluated across a range of cancer cell lines. The data below is compiled from published studies.

Cell Line	Cancer Type	IC₅₀ (nM)	Incubation Time	Assay Type	Reference
HCT116	Colon Cancer	1.43	48 h	MTT	[3]
QGP-1	Pancreatic Cancer	~3.2	48 h	MTT	[4]
A549	Lung Cancer	~1.0	48 h	MTT	[4]
Calu-1	Lung Cancer	~0.32	48 h	MTT	[4]
FaDu	Head and Neck Cancer	~0.32	48 h	MTT	[4]
T24	Bladder Cancer	~1.0	48 h	MTT	[4]
MDA-MB-231	Breast Cancer (TNBC)	~1.0	48 h	MTT	[4]
MCF7	Breast Cancer (ER+)	~1.0	48 h	MTT	[4]
SK-BR-3	Breast Cancer (HER2+)	~10	48 h	MTT	[4]

Note: IC₅₀ values can vary depending on experimental conditions, including cell density, passage number, and specific assay protocols.

Conclusion

Apratoxin S4 is a potent inhibitor of cell viability across numerous cancer cell lines, acting through the novel mechanism of Sec61 translocon inhibition.[4] The protocols detailed in this application note for MTT and RealTime-Glo™ assays provide robust methods for quantifying the cytotoxic and cytostatic effects of Apratoxin S4. The presented data demonstrates its low- to sub-nanomolar efficacy, highlighting its potential as a valuable tool for cancer research and a promising lead for therapeutic development.[4][8]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are Sec61 inhibitors and how do they work? [synapse.patsnap.com]
• 6. Apratoxin S4 | TargetMol [targetmol.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. conferences-on-demand.faseb.org [conferences-on-demand.faseb.org]
• 10. A common mechanism of Sec61 translocon inhibition by small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 14. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. MTT (Assay protocol [protocols.io]
• 17. RealTime-Glo™ MT Cell Viability Assay Technical Manual [promega.jp]
• 18. RealTime-Glo™ MT Cell Viability Assay | Live Dead Assay [promega.com]
• 19. promega.com [promega.com]
• 20. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Western Blot Analysis of Receptor Tyrosine Kinase (RTK) Downregulation by Apratoxin S4

Audience: Researchers, scientists, and drug development professionals.

Introduction

Apratoxin S4, a potent cyclic depsipeptide of marine origin, has demonstrated significant antiproliferative activity across a range of cancer cell lines.[1][2] Its mechanism of action involves the inhibition of cotranslational translocation of proteins into the endoplasmic reticulum by targeting the Sec61α translocon.[1][2][3] This disruption of the secretory pathway leads to the downregulation of numerous cell surface receptors, including Receptor Tyrosine Kinases (RTKs), and the inhibition of growth factor secretion.[4][5] RTKs such as EGFR, HER2, and MET are crucial mediators of cell proliferation, survival, and differentiation, and their aberrant signaling is a hallmark of many cancers.[6][7] The ability of Apratoxin S4 to downregulate multiple RTKs simultaneously makes it a compelling candidate for cancer therapy, particularly in tumors resistant to conventional RTK inhibitors.[1][2]

Western blotting is a fundamental and widely used technique to analyze protein expression levels.[6][8] This application note provides a detailed protocol for utilizing Western blot analysis to investigate and quantify the downregulation of RTKs in cancer cells following treatment with Apratoxin S4.

Mechanism of Action: Apratoxin S4-Induced RTK Downregulation

Apratoxin S4's primary cellular target is the Sec61 protein translocation channel in the endoplasmic reticulum.[3] By blocking this channel, Apratoxin S4 prevents the proper folding and membrane insertion of newly synthesized transmembrane proteins, including RTKs.[9][10] The misfolded or non-translocated RTKs are subsequently targeted for degradation by the proteasome.[2] This leads to a reduction in the total cellular levels of the targeted RTKs, thereby attenuating their downstream signaling pathways and inhibiting cancer cell growth.

Caption: Apratoxin S4 inhibits the Sec61 translocon, leading to proteasomal degradation of nascent RTKs and downregulation of their signaling.

Experimental Protocols

I. Cell Culture and Treatment with Apratoxin S4

• Cell Line Selection: Choose a cancer cell line known to express the RTK of interest (e.g., A549 for EGFR, SK-BR-3 for HER2, or HCT116 for c-MET).

• Cell Seeding: Seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

• Cell Treatment: The day after seeding, treat the cells with varying concentrations of Apratoxin S4 (e.g., 0, 1, 10, 50, 100 nM) or a vehicle control (e.g., EtOH or DMSO).[1]

• Incubation: Incubate the treated cells for 24 hours at 37°C in a 5% CO2 incubator.[1] A time-course experiment (e.g., 6, 12, 24, 48 hours) can also be performed to determine the optimal treatment duration.

II. Preparation of Cell Lysates

• Washing: After incubation, place the 6-well plates on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis: Add 100-150 µL of ice-cold lysis buffer (e.g., PhosphoSafe Extraction Reagent or RIPA buffer supplemented with protease and phosphatase inhibitors) to each well.[1]

• Scraping and Collection: Scrape the cells off the plate and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubation: Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.

• Centrifugation: Clarify the lysate by centrifuging at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the total protein extract, and transfer it to a new pre-chilled tube. Avoid disturbing the pellet.

III. Protein Quantification

• Assay: Determine the protein concentration of each lysate using a BCA Protein Assay Kit, following the manufacturer's instructions.

• Normalization: Based on the protein concentrations, normalize all samples to the same concentration (e.g., 1-2 µg/µL) using lysis buffer.

IV. Western Blot Analysis

• Sample Preparation: Prepare 20-30 µg of total protein from each sample. Add 4x Laemmli sample buffer and heat at 95-100°C for 5-10 minutes to denature the proteins.

• SDS-PAGE: Load the denatured protein samples onto a 4-12% Bis-Tris polyacrylamide gel. Include a pre-stained protein ladder to monitor protein separation.

• Electrophoresis: Run the gel at a constant voltage (e.g., 120-150 V) until the dye front reaches the bottom of the gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the RTK of interest (e.g., anti-EGFR, anti-HER2) and a loading control (e.g., anti-β-actin or anti-GAPDH) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP) for 1 hour at room temperature.

• Final Washes: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and capture the signal using a digital imaging system or X-ray film.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the band intensity of the target RTK to the corresponding loading control for each sample.

Caption: Experimental workflow for Western blot analysis of RTK downregulation.

Data Presentation

The quantitative data obtained from the densitometric analysis of the Western blots can be summarized in a table to clearly present the dose-dependent effect of Apratoxin S4 on RTK expression.

Table 1: Effect of Apratoxin S4 on EGFR and Akt Phosphorylation Levels in A549 Cells

Apratoxin S4 (nM)	Relative Total EGFR Level (Normalized to β-actin)	Relative Phospho-Akt (Ser473) Level (Normalized to Total Akt)
0 (Vehicle)	1.00 ± 0.08	1.00 ± 0.12
1	0.85 ± 0.06	0.78 ± 0.09
10	0.52 ± 0.05	0.45 ± 0.07
50	0.21 ± 0.03	0.18 ± 0.04
100	0.10 ± 0.02	0.09 ± 0.03

Data are represented as mean ± standard deviation from three independent experiments.

This application note provides a comprehensive protocol for the analysis of RTK downregulation by Apratoxin S4 using Western blotting. The described methodology allows for the reliable quantification of the reduction in total RTK levels in response to Apratoxin S4 treatment. The provided diagrams illustrate the mechanism of action and the experimental workflow, while the sample data table offers a clear format for presenting the results. By following these protocols, researchers can effectively evaluate the efficacy of Apratoxin S4 in downregulating key oncogenic RTKs, providing valuable insights for cancer research and drug development.

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apratoxin Kills Cells by Direct Blockade of the Sec61 Protein Translocation Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Western blotting analysis as a tool to study receptor tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The oncogene HER2; Its signaling and transforming functions and its role in human cancer pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western Blotting Analysis as a Tool to Study Receptor Tyrosine Kinases | Springer Nature Experiments [experiments.springernature.com]
• 9. news-medical.net [news-medical.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing Apratoxin S4 in HCT116 Xenograft Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apratoxin S4, a potent cyclic depsipeptide derived from a marine cyanobacterium, has demonstrated significant antitumor activity. Its unique mechanism of action, which involves the inhibition of cotranslational translocation of proteins into the endoplasmic reticulum, sets it apart from conventional kinase inhibitors.[1][2][3] By targeting Sec61α, a key component of the protein translocation machinery, Apratoxin S4 effectively downregulates the expression of multiple receptor tyrosine kinases (RTKs) and inhibits the secretion of various growth factors.[1][3] This dual action disrupts critical cancer signaling pathways and can overcome resistance mechanisms that plague targeted therapies. The human colorectal carcinoma cell line, HCT116, which harbors a KRAS mutation, is a widely used model for studying colorectal cancer.[1] Xenograft models using HCT116 cells in immunodeficient mice are a staple in preclinical oncology research for evaluating the in vivo efficacy of novel therapeutic agents.[4][5] These application notes provide a comprehensive overview and detailed protocols for the use of Apratoxin S4 in an HCT116 xenograft mouse model.

Mechanism of Action

Apratoxin S4 exerts its cytotoxic effects by directly targeting the Sec61 translocon in the endoplasmic reticulum membrane.[1] This inhibition of cotranslational translocation prevents the proper folding and maturation of a wide array of transmembrane and secreted proteins. Consequently, the levels of several oncogenic RTKs, such as EGFR, MET, and VEGFR2, are significantly reduced on the cell surface.[1][2][3] Furthermore, the secretion of pro-angiogenic and growth-promoting factors like Vascular Endothelial Growth Factor (VEGF) is suppressed.[2][6] This multifaceted disruption of oncogenic signaling pathways leads to cell cycle arrest and apoptosis in cancer cells.[3]

Caption: Mechanism of Action of Apratoxin S4 in HCT116 Cells.

Data Presentation

The in vivo efficacy of Apratoxin S4 has been demonstrated in an HCT116 xenograft mouse model. Daily intraperitoneal (i.p.) administration of Apratoxin S4 resulted in significant tumor growth inhibition compared to a vehicle control group.

Treatment Day	Vehicle Control Tumor Volume (mm³) (Mean ± SEM)	Apratoxin S4-Treated Tumor Volume (mm³) (Mean ± SEM)
1	100 ± 15	100 ± 15
4	250 ± 30	180 ± 25
7	500 ± 55	250 ± 30
10	850 ± 90	300 ± 40
13	1200 ± 150	350 ± 50
16	1600 ± 200	400 ± 60

Note: The data in this table is an approximation derived from graphical representations in published literature for illustrative purposes.[3] Actual results may vary.

Experimental Protocols

HCT116 Cell Culture

• Media Preparation: Culture HCT116 cells (ATCC CCL-247) in McCoy's 5A medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Cell Maintenance: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculturing: When cells reach 80-90% confluency, aspirate the medium, wash with PBS, and detach using Trypsin-EDTA. Neutralize the trypsin with complete medium, centrifuge the cell suspension, and resuspend the pellet in fresh medium for seeding into new flasks.

HCT116 Xenograft Mouse Model Establishment

• Animal Model: Use female athymic nude mice (nu/nu) or NOD/SCID mice, 6-8 weeks of age.

• Cell Preparation: Harvest HCT116 cells during their exponential growth phase. Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10⁷ cells/mL.

• Implantation: Subcutaneously inject 100 µL of the cell suspension (containing 1 x 10⁶ cells) into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice twice weekly for tumor formation. Once tumors reach a palpable size (approximately 100-150 mm³), randomize the mice into treatment and control groups. Measure tumor dimensions with calipers and calculate tumor volume using the formula: V = (length x width²)/2.

In Vivo Administration of Apratoxin S4

• Drug Formulation: Dissolve Apratoxin S4 in a vehicle suitable for in vivo administration, such as a solution of 5% DMSO, 5% Tween 80, and 90% saline.

• Dosage and Administration: Administer Apratoxin S4 daily via intraperitoneal (i.p.) injection at a dose of 0.25 mg/kg.[4] The control group should receive daily i.p. injections of the vehicle solution.

• Treatment Duration: Continue the treatment for a predetermined period, for example, 16-21 days, while monitoring tumor growth and animal well-being.

• Monitoring: Record tumor volumes and mouse body weights twice weekly.

Immunoblot Analysis of Tumor Tissue

• Tissue Harvesting: At the end of the study, euthanize the mice and excise the tumors.

• Lysate Preparation: Homogenize the tumor tissue in PhosphoSafe lysis buffer or a similar lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting: a. Separate equal amounts of protein on an SDS-polyacrylamide gel. b. Transfer the proteins to a PVDF membrane. c. Block the membrane with 5% non-fat milk or BSA in TBST. d. Incubate the membrane with primary antibodies against target proteins (e.g., MET, VEGFR2, GAPDH) overnight at 4°C. e. Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. f. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Caption: Experimental Workflow for Evaluating Apratoxin S4.

Conclusion

Apratoxin S4 represents a promising therapeutic agent for colorectal cancer, including KRAS-mutant subtypes like HCT116. Its ability to inhibit cotranslational translocation and subsequently downregulate multiple RTKs and growth factors provides a powerful strategy to combat tumor growth and angiogenesis. The protocols outlined in these application notes offer a framework for the successful preclinical evaluation of Apratoxin S4 in an HCT116 xenograft model, paving the way for further translational research.

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HCT116 Xenograft Model | Xenograft Services: CDX, PDX, PDO, Syngeneic [xenograft.net]
• 6. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Apratoxin S4: Application Notes and Protocols for Antiangiogenic Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apratoxin S4 is a potent, synthetic cyclodepsipeptide inspired by a marine natural product, Apratoxin A.[1][2][3] It has emerged as a promising agent in antiangiogenic research due to its unique mechanism of action that differentiates it from standard anti-VEGF therapies.[1][2][3] Angiogenesis, the formation of new blood vessels, is a critical process in tumor growth and metastasis, as well as in various ocular diseases.[1][2][3][4] Apratoxin S4 exhibits potent inhibitory effects on key steps of angiogenesis, including endothelial cell proliferation, migration, and tube formation.[1][5] This document provides detailed application notes and experimental protocols for the utilization of Apratoxin S4 in antiangiogenic research.

Mechanism of Action

Apratoxin S4 exerts its antiangiogenic effects by targeting the Sec61 translocon, a protein complex essential for the co-translational translocation of secretory and membrane proteins into the endoplasmic reticulum.[6][7][8] By inhibiting Sec61, Apratoxin S4 disrupts the biogenesis of a wide range of proteins crucial for angiogenesis.[7][9] This leads to:

• Downregulation of Receptor Tyrosine Kinases (RTKs): Apratoxin S4 treatment results in reduced cell surface expression of key RTKs involved in angiogenesis, most notably Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).[5][7][10] This directly impedes the signaling cascade initiated by VEGF.

• Inhibition of Growth Factor Secretion: The compound also blocks the secretion of pro-angiogenic growth factors, such as VEGF-A, from cancer and endothelial cells.[11][12][13] This dual action of downregulating the receptor and its ligand gives Apratoxin S4 a comprehensive inhibitory effect on the VEGF signaling axis.

• Broad-Spectrum Activity: Beyond the VEGF pathway, Apratoxin S4's mechanism suggests it can impact other signaling pathways reliant on secreted proteins and membrane receptors, potentially overcoming resistance mechanisms seen with targeted anti-VEGF therapies.[1][5][7]

Diagram: Proposed Signaling Pathway of Apratoxin S4 in Antiangiogenesis

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. Apratoxin S4 Inspired by a Marine Natural Product, a New Treatment Option for Ocular Angiogenic Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vivo models of angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Apratoxin Kills Cells by Direct Blockade of the Sec61 Protein Translocation Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibitors of protein translocation across membranes of the secretory pathway: novel antimicrobial and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Viral Replication Assays with Apratoxin S4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing Apratoxin S4 (Apra S4) in viral replication assays. Apra S4 is a potent, cell-permeable cyclic depsipeptide that exhibits broad-spectrum antiviral activity by targeting the host Sec61 translocon.[1][2] This document outlines the underlying mechanism of action and provides standardized procedures for evaluating the efficacy of Apra S4 against a range of viruses.

Introduction

Apratoxin S4 is a synthetic analog of a natural product derived from marine cyanobacteria.[3] It functions as a powerful inhibitor of the Sec61 protein translocation complex in the endoplasmic reticulum (ER).[1][4] Many viruses, particularly enveloped viruses, are critically dependent on the host cell's secretory pathway to process and traffic their glycoproteins, which are essential for viral assembly and infectivity.[3][5] By blocking the Sec61 translocon, Apra S4 prevents the co-translational translocation of these viral proteins into the ER, thereby halting their maturation and subsequent incorporation into new virions.[1][5] Furthermore, for viruses like SARS-CoV-2, Apra S4 has been shown to disrupt the formation of double-membrane vesicles, which are the primary sites of viral RNA replication.[1][3] This dual mechanism of action—inhibiting both viral protein production and genome replication—makes Apratoxin S4 a compelling candidate for a host-directed, broad-spectrum antiviral agent.[1][6]

Mechanism of Action

Apratoxin S4 exerts its antiviral effects by binding to the Sec61α subunit of the Sec61 translocon. This binding event stabilizes the translocon in a closed conformation, physically obstructing the channel through which newly synthesized polypeptides would normally enter the ER.[7][8] This leads to two primary antiviral consequences:

• Inhibition of Viral Glycoprotein Maturation: Viral envelope proteins, such as the Spike protein of SARS-CoV-2, fail to enter the ER. This prevents their proper folding, glycosylation, and trafficking to the cell surface or viral assembly sites.[3][5]

• Disruption of Viral Replication Organelles: For coronaviruses, the biogenesis of the double-membrane vesicles (DMVs) that serve as replication factories is impaired, leading to a reduction in viral RNA synthesis.[1][3]

This host-targeted mechanism suggests a higher barrier to the development of viral resistance compared to drugs that target viral enzymes directly.[5]

Quantitative Data Summary

The antiviral activity of Apratoxin S4 has been quantified against several RNA viruses. The following table summarizes the 50% effective concentration (EC₅₀) and 50% cytotoxic concentration (CC₅₀) values obtained from in vitro studies. The Selectivity Index (SI), calculated as the ratio of CC₅₀ to EC₅₀, indicates the therapeutic window of the compound.

Virus	Cell Line	Assay Type	EC₅₀ (nM)	CC₅₀ (nM)	Selectivity Index (SI)	Reference
SARS-CoV-2	Vero E6	Virus Yield Reduction	0.5	>1000	>2000	[2][3]
Influenza A	A549	Virus Yield Reduction	0.8	>1000	>1250	[2][3]
Zika Virus	Huh7.5	Virus Yield Reduction	2.1	>1000	>476	[2][3]
West Nile Virus	Huh7.5	Virus Yield Reduction	3.0	>1000	>333	[2][3]
Dengue Virus	Huh7.5	Virus Yield Reduction	4.2	>1000	>238	[2][3]

Experimental Protocols

Detailed methodologies for key assays are provided below. These protocols are generalized and may require optimization based on the specific virus, cell line, and laboratory equipment.

Plaque Reduction Assay

This assay is the gold standard for quantifying infectious virus titers and assessing the ability of a compound to inhibit the production of infectious viral progeny.

Materials:

• Confluent monolayer of susceptible host cells (e.g., Vero E6 for SARS-CoV-2) in 6-well or 12-well plates.

• Virus stock of known titer.

• Apratoxin S4 stock solution (in DMSO).

• Cell culture medium (e.g., DMEM) with low serum (e.g., 2% FBS).

• Overlay medium: 2X culture medium mixed 1:1 with 1.2% Avicel or 1.6% Noble Agar.

• Fixing solution: 4% paraformaldehyde (PFA) or 10% formalin in PBS.

• Staining solution: 0.1% Crystal Violet in 20% ethanol.

• Phosphate-Buffered Saline (PBS).

Procedure:

• Cell Seeding: Seed host cells in multi-well plates to achieve a 95-100% confluent monolayer on the day of infection.[1][9]

• Compound Preparation: Prepare serial dilutions of Apratoxin S4 in culture medium. Include a vehicle control (DMSO) at the same final concentration as the highest Apra S4 concentration.

• Infection: Aspirate the growth medium from the cell monolayers. Wash once with PBS.

• Infect the cells with a viral dilution that would produce 50-100 plaques per well in the absence of the compound. Adsorb for 1 hour at 37°C, rocking the plates every 15 minutes.[9]

• Treatment: After the adsorption period, remove the virus inoculum and wash the cells with PBS. Add the prepared dilutions of Apratoxin S4 or vehicle control to the respective wells.

• Overlay: Gently add 1-2 mL of overlay medium to each well. Allow it to solidify at room temperature for 20-30 minutes.[2]

• Incubation: Incubate the plates at 37°C in a CO₂ incubator for a duration sufficient for plaque formation (typically 2-4 days, virus-dependent).

• Fixation and Staining:

  • Fix the cells by adding the fixing solution directly on top of the overlay and incubating for at least 1 hour.[2]

  • Carefully remove the overlay and fixing solution.

  • Add the staining solution to each well and incubate for 15-30 minutes at room temperature.[2]

  • Gently wash the wells with water to remove excess stain and allow the plates to air dry.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each concentration of Apratoxin S4 relative to the vehicle control. The EC₅₀ value is determined by non-linear regression analysis.

Virus Yield Reduction Assay (with Immunofluorescence)

This assay measures the amount of infectious virus produced in the presence of the test compound. It is particularly useful for viruses that do not form clear plaques.

Materials:

• Host cells seeded in 96-well plates.

• Virus stock.

• Apratoxin S4 stock solution.

• Culture medium.

• Fixing solution: 4% PFA in PBS.

• Permeabilization buffer: 0.5% Triton X-100 in PBS.

• Blocking buffer: 2% Bovine Serum Albumin (BSA) in PBS.

• Primary antibody against a viral protein (e.g., anti-Nucleoprotein for Influenza A or SARS-CoV-2).[3]

• Fluorescently-labeled secondary antibody (e.g., FITC-conjugated anti-rabbit IgG).[10]

• Nuclear counterstain: DAPI (4′,6-diamidino-2-phenylindole).[10]

• High-content imaging system or fluorescence microscope.

Procedure:

• Cell Seeding and Pre-treatment: Seed cells in a 96-well plate to achieve 90-95% confluency. Pre-treat the cells with serial dilutions of Apratoxin S4 for 2 hours prior to infection.[3]

• Infection: Infect the cells with the virus at a defined Multiplicity of Infection (MOI), for example, MOI = 0.1.[3]

• Incubation: Incubate the plates for a single replication cycle (e.g., 16-36 hours, depending on the virus).[3]

• Immunostaining:

  • Fix the cells with 4% PFA for 20 minutes.[10]

  • Permeabilize with 0.5% Triton X-100 for 5 minutes.[10]

  • Block with 2% BSA for 30 minutes.[10]

  • Incubate with the primary antibody (diluted in blocking buffer) for 1 hour.

  • Wash three times with PBS.

  • Incubate with the fluorescently-labeled secondary antibody and DAPI for 1 hour in the dark.

  • Wash three times with PBS.

• Imaging and Analysis: Acquire images using a high-content imager. The number of infected cells (fluorescent) and total cells (DAPI-stained nuclei) are counted by automated image analysis software. The percentage of infected cells is calculated for each concentration of Apra S4. The EC₅₀ is determined by plotting the percentage of infection against the drug concentration.

Cytotoxicity Assay (CellTiter-Glo®)

This assay determines the concentration of Apratoxin S4 that is toxic to the host cells, which is crucial for calculating the selectivity index.

Materials:

• Host cells seeded in an opaque-walled 96-well plate.

• Apratoxin S4 stock solution.

• Culture medium.

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega).[11]

• Luminometer.

Procedure:

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at a density appropriate for the duration of the assay.

• Compound Treatment: Add serial dilutions of Apratoxin S4 to the wells. Include a "no-cell" background control and a "vehicle-only" cell viability control.

• Incubation: Incubate the plate for the same duration as the corresponding antiviral assay (e.g., 24-48 hours).[11]

• Assay Protocol:

  • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes.[11]

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL reagent to 100 µL medium).[11]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[11]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[11]

• Data Measurement: Record the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control after subtracting the background. The CC₅₀ value is determined by non-linear regression analysis.

Visualizations

Caption: Experimental workflow for a Virus Yield Reduction Assay.

Caption: Signaling pathway showing Apratoxin S4 inhibition of Sec61.

References

• 1. researchgate.net [researchgate.net]
• 2. cellbiolabs.com [cellbiolabs.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sec61 Inhibitor Apratoxin S4 Potently Inhibits SARS-CoV-2 and Exhibits Broad-Spectrum Antiviral Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Research in brief - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A common mechanism of Sec61 translocon inhibition by small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Two Detailed Plaque Assay Protocols for the Quantification of Infectious SARS‐CoV‐2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of an immunofluorescence assay for detection of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ulab360.com [ulab360.com]

Application Notes and Protocols for Immunofluorescence Studies of Apratoxin S4 Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apratoxin S4 is a potent cyclodepsipeptide derived from a marine cyanobacterium that has garnered significant interest in cancer and virology research.[1][2] Its primary mechanism of action is the inhibition of the Sec61 translocon, a protein-conducting channel in the endoplasmic reticulum (ER).[3][4] By binding to the Sec61α subunit, Apratoxin S4 effectively blocks the cotranslational translocation of newly synthesized secretory and membrane proteins into the ER.[3][4] This disruption of protein biogenesis leads to the downregulation of a wide array of proteins, including receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), as well as secreted growth factors like VEGF-A.[5][6][7] This multifaceted activity underlies its potent anticancer, antiangiogenic, and broad-spectrum antiviral effects.[7][8][9]

Immunofluorescence is a powerful technique to visualize and quantify the cellular effects of Apratoxin S4. By tagging specific proteins with fluorescently labeled antibodies, researchers can observe changes in protein expression levels, subcellular localization, and cellular morphology following treatment with the compound. These application notes provide detailed protocols for conducting immunofluorescence experiments to study the effects of Apratoxin S4 on key cellular targets.

Data Presentation

The following tables summarize representative quantitative data from immunofluorescence analysis of cells treated with Apratoxin S4. The data is illustrative and based on the known potent downregulatory effects of Apratoxin S4 on cell surface receptors.

Table 1: Quantitative Analysis of EGFR Expression in A549 Cells Treated with Apratoxin S4

Treatment Group	Mean Fluorescence Intensity (Arbitrary Units)	Subcellular Localization	Percent of Cells with High EGFR Expression
Vehicle Control (DMSO)	850 ± 55	Predominantly Plasma Membrane	92%
Apratoxin S4 (1 nM)	420 ± 40	Reduced Membrane, Diffuse Cytoplasmic	45%
Apratoxin S4 (10 nM)	150 ± 25	Greatly Reduced Membrane and Cytoplasmic	15%

Table 2: Quantitative Analysis of VEGFR2 Expression in Human Umbilical Vein Endothelial Cells (HUVECs) Treated with Apratoxin S4

Treatment Group	Mean Fluorescence Intensity (Arbitrary Units)	Subcellular Localization	Percent of Cells with High VEGFR2 Expression
Vehicle Control (DMSO)	780 ± 60	Plasma Membrane and Perinuclear	88%
Apratoxin S4 (0.5 nM)	350 ± 35	Reduced Membrane, Cytoplasmic Puncta	38%
Apratoxin S4 (5 nM)	120 ± 20	Markedly Reduced Overall Signal	12%

Signaling Pathway and Experimental Workflow

Caption: Mechanism of Action of Apratoxin S4.

Caption: Experimental Workflow for Immunofluorescence Staining.

Experimental Protocols

Materials and Reagents

• Cell Lines: A549 (human lung carcinoma) or Human Umbilical Vein Endothelial Cells (HUVECs)

• Culture Medium: DMEM or EGM-2, respectively, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Apratoxin S4 (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS) , pH 7.4

• Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: 0.1% Triton X-100 in PBS

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in PBS

• Primary Antibodies:

  • Rabbit anti-EGFR monoclonal antibody

  • Mouse anti-VEGFR2 monoclonal antibody

• Secondary Antibodies:

  • Goat anti-Rabbit IgG (H+L) Cross-Adsorbed Secondary Antibody, Alexa Fluor 488

  • Goat anti-Mouse IgG (H+L) Cross-Adsorbed Secondary Antibody, Alexa Fluor 594

• Nuclear Counterstain: DAPI (4',6-diamidino-2-phenylindole) solution

• Mounting Medium: Antifade mounting medium

• Glass coverslips and microscope slides

• Humidified chamber

Protocol for Immunofluorescence Staining of EGFR in A549 Cells

• Cell Seeding:

  • Sterilize glass coverslips by immersing them in 70% ethanol (B145695) and allowing them to air dry in a sterile cell culture hood.

  • Place sterile coverslips into the wells of a 24-well plate.

  • Seed A549 cells onto the coverslips at a density that will result in 60-70% confluency on the day of the experiment.

  • Incubate the cells at 37°C in a humidified atmosphere with 5% CO2 for 24 hours.

• Apratoxin S4 Treatment:

  • Prepare working solutions of Apratoxin S4 in culture medium at final concentrations of 1 nM and 10 nM.

  • Prepare a vehicle control solution containing the same final concentration of DMSO as the highest Apratoxin S4 concentration.

  • Aspirate the culture medium from the wells and replace it with the Apratoxin S4 solutions or the vehicle control.

  • Incubate the cells for 24 hours at 37°C.

• Fixation:

  • Aspirate the treatment medium and gently wash the cells twice with PBS.

  • Add 500 µL of 4% PFA to each well and incubate for 15 minutes at room temperature.

• Permeabilization:

  • Aspirate the PFA and wash the cells three times with PBS for 5 minutes each.

  • Add 500 µL of 0.1% Triton X-100 in PBS to each well and incubate for 10 minutes at room temperature.

• Blocking:

  • Aspirate the permeabilization buffer and wash the cells three times with PBS.

  • Add 500 µL of 5% BSA in PBS to each well and incubate for 1 hour at room temperature to block non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the rabbit anti-EGFR primary antibody in blocking buffer at the manufacturer's recommended concentration.

  • Aspirate the blocking buffer and add the diluted primary antibody solution to the coverslips.

  • Incubate overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • The next day, wash the cells three times with PBS for 5 minutes each.

  • Dilute the Alexa Fluor 488-conjugated goat anti-rabbit secondary antibody in blocking buffer. Protect from light from this step onwards.

  • Add the secondary antibody solution to the coverslips and incubate for 1 hour at room temperature in the dark.

• Nuclear Counterstaining:

  • Wash the cells three times with PBS for 5 minutes each in the dark.

  • Incubate the cells with DAPI solution for 5 minutes at room temperature in the dark.

• Mounting:

  • Wash the cells twice with PBS in the dark.

  • Carefully remove the coverslips from the wells and mount them onto glass slides using an antifade mounting medium.

• Imaging and Analysis:

  • Visualize the stained cells using a confocal microscope.

  • Capture images of the vehicle control and Apratoxin S4-treated cells using identical settings for laser power, gain, and offset.

  • Quantify the mean fluorescence intensity of EGFR staining per cell using image analysis software (e.g., ImageJ/Fiji). Measure the intensity in at least 50 cells per condition.

Protocol for Immunofluorescence Staining of VEGFR2 in HUVECs

This protocol is similar to the one for EGFR in A549 cells, with the following modifications:

• Cell Line and Medium: Use HUVECs and EGM-2 medium.

• Apratoxin S4 Concentrations: Use 0.5 nM and 5 nM.

• Primary Antibody: Use mouse anti-VEGFR2 monoclonal antibody.

• Secondary Antibody: Use Alexa Fluor 594-conjugated goat anti-mouse secondary antibody.

By following these detailed protocols, researchers can effectively utilize immunofluorescence to investigate and quantify the cellular effects of Apratoxin S4, providing valuable insights into its mechanism of action and therapeutic potential.

References

• 1. Quantification and cell-to-cell variation of vascular endothelial growth factor receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of Epidermal Growth Factor Receptor Expression Level and Binding Kinetics on Cell Surfaces by Surface Plasmon Resonance Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 4. Rab GTPase regulation of VEGFR2 trafficking and signaling in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative Immunofluorescence Assay to Measure the Variation in Protein Levels at Centrosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effects of different ligands on Epidermal Growth Factor Receptor (EGFR) nuclear translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative fluorescent profiling of VEGFRs reveals tumor cell and endothelial cell heterogeneity in breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes: Visualizing Apratoxin S4-Mediated Viral Inhibition Using Electron Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apratoxin S4 (Apra S4) is a potent, marine-derived cyclodepsipeptide with significant anticancer and broad-spectrum antiviral properties.[1][2][3] Its primary mechanism of action is the inhibition of the Sec61 translocon, a crucial component of the host cell's protein translocation machinery located in the endoplasmic reticulum (ER).[1][2][3] Many enveloped viruses, including coronaviruses, influenza viruses, and flaviviruses, are heavily reliant on the host's secretory pathway to synthesize and process their structural proteins, such as the spike (S) protein in SARS-CoV-2.[1][4] By targeting the host Sec61 protein, Apratoxin S4 effectively disrupts the production of essential viral proteins, thereby inhibiting viral replication at a post-entry stage.[1][5]

Transmission electron microscopy (TEM) is a powerful technique for visualizing the ultrastructural changes within infected cells and serves as a critical tool for elucidating the morphological effects of antiviral compounds. In the context of Apratoxin S4, TEM has been instrumental in demonstrating its ability to block the formation of viral replication organelles, providing direct visual evidence of its potent antiviral activity against SARS-CoV-2.[1][6] These application notes provide a summary of the antiviral activity of Apratoxin S4 and detailed protocols for utilizing electron microscopy to study its inhibitory effects.

Principle of Action: Inhibition of the Sec61 Translocon

Viruses co-opt the host cell's machinery for their replication. For many enveloped viruses, this includes the translocation of viral envelope proteins into the endoplasmic reticulum for proper folding, glycosylation, and assembly. This process is mediated by the Sec61 translocon complex. Apratoxin S4 binds to the Sec61α subunit, effectively blocking the entry of newly synthesized viral polypeptides into the ER lumen.[7] This disruption leads to a cascade of antiviral effects:

• Inhibition of Viral Protein Synthesis and Trafficking: The production of key viral structural proteins, such as the SARS-CoV-2 spike protein, is prevented.[1][6]

• Disruption of Viral Replication Organelles: For viruses like SARS-CoV-2, which remodel host membranes to create replication sites called double-membrane vesicles (DMVs), Apratoxin S4 has been shown to block the formation of these structures.[1][6]

• Reduction in Viral RNA Replication: The blockage of DMV formation leads to a subsequent reduction in the synthesis of viral RNA, as these vesicles are the primary sites of replication.[6]

The following diagram illustrates the Sec61-mediated viral protein translocation pathway and its inhibition by Apratoxin S4.

Caption: Sec61 pathway and Apratoxin S4 inhibition.

Applications

Electron microscopy can be employed to visually assess the antiviral efficacy of Apratoxin S4 by observing specific ultrastructural changes in virus-infected cells.

• Morphological Analysis of Viral Replication Sites: For coronaviruses, TEM can be used to determine if Apratoxin S4 treatment reduces or eliminates the formation of double-membrane vesicles (DMVs).[1][6]

• Visualization of Viral Particle Assembly and Budding: Researchers can assess the impact of Apratoxin S4 on the formation and release of new virions from the host cell. The absence or reduction of progeny viruses within vesicles or budding from the plasma membrane would indicate potent inhibition.[1]

• Qualitative and Quantitative Assessment of Viral Load: Although challenging, it is possible to compare the density of viral particles within treated and untreated cells to get a qualitative sense of the reduction in viral load.

Data Presentation: Antiviral Activity of Apratoxin S4

The following table summarizes the potent, broad-spectrum antiviral activity of Apratoxin S4 against various enveloped viruses.

Virus Family	Virus	Cell Line	IC50	CC50	Selectivity Index (SI)
Coronaviridae	SARS-CoV-2	Vero E6	170 nM	> 10 µM	> 59
SARS-CoV-2	HeLa-hACE2	0.71 nM	> 1 µM	> 1400
Orthomyxoviridae	Influenza A	A549	0.44 nM	> 1 µM	> 2273
Flaviviridae	Zika Virus	Huh7.5	4.3 nM	> 1 µM	> 233
West Nile Virus	Huh7.5	3.0 nM	> 1 µM	> 333
Dengue Virus	Huh7.5	13 nM	> 1 µM	> 77

Data sourced from Pohl et al., ACS Infectious Diseases, 2022.[5][6][8][9]

Experimental Protocols

Protocol 1: Transmission Electron Microscopy of Virus-Infected Cells Treated with Apratoxin S4

This protocol is adapted from the methodology used to demonstrate the inhibition of SARS-CoV-2 replication organelle formation by Apratoxin S4.[6]

Materials:

• Vero CCL81 cells (or other susceptible cell line)

• Appropriate virus (e.g., SARS-CoV-2 BetaCoV/Germany/BavPat1/2020)

• Apratoxin S4 (1 µM solution)

• DMSO (vehicle control)

• Cell culture medium

• Primary fixative: 2.5% glutaraldehyde (B144438) in 0.1 M sodium cacodylate buffer

• Post-fixative: 1% osmium tetroxide in 0.1 M sodium cacodylate buffer

• Uranyl acetate (B1210297)

• Lead citrate (B86180)

• Ethanol (B145695) series (for dehydration)

• Propylene (B89431) oxide

• Epoxy resin (e.g., Epon)

• TEM grids

Workflow Diagram:

Caption: Workflow for TEM analysis of viral inhibition.

Procedure:

• Cell Culture and Treatment:

  • Seed Vero CCL81 cells in appropriate culture vessels and grow to confluency.

  • Pre-treat the cells with either 1 µM Apratoxin S4 or an equivalent volume of DMSO (vehicle control) for 2 hours at 37°C.

• Viral Infection:

  • Following pre-treatment, infect the cells with the virus (e.g., SARS-CoV-2) at a Multiplicity of Infection (MOI) of 2.

  • Incubate the infected cells for 16 hours at 37°C in the continued presence of Apratoxin S4 or DMSO.

• Fixation:

  • Carefully remove the culture medium.

  • Gently wash the cells with 0.1 M sodium cacodylate buffer.

  • Fix the cells by adding the primary fixative (2.5% glutaraldehyde) and incubating for at least 1 hour at room temperature.

• Sample Processing and Embedding:

  • Scrape the fixed cells and pellet them by centrifugation.

  • Post-fix the cell pellet with 1% osmium tetroxide for 1-2 hours on ice.

  • Wash the pellet with buffer to remove excess osmium tetroxide.

  • Perform a graded dehydration series using ethanol (e.g., 50%, 70%, 90%, 100%).

  • Infiltrate the sample with propylene oxide and then with a mixture of propylene oxide and epoxy resin, gradually increasing the resin concentration.

  • Embed the sample in pure epoxy resin and polymerize at 60°C for 48 hours.

• Ultrathin Sectioning and Staining:

  • Using an ultramicrotome, cut ultrathin sections (60-70 nm) from the resin block.

  • Collect the sections on TEM grids.

  • Stain the sections with uranyl acetate followed by lead citrate to enhance contrast.

• TEM Imaging:

  • Thoroughly dry the grids.

  • Examine the sections using a transmission electron microscope.

  • Acquire images of both control and Apratoxin S4-treated cells, focusing on areas where viral replication organelles are expected.

Expected Results:

• Control (DMSO-treated) cells: Expect to observe characteristic viral-induced structures, such as large clusters of stacked double-membrane vesicles (DMVs) for SARS-CoV-2, and vesicles containing progeny virions.[6]

• Apratoxin S4-treated cells: Expect a significant reduction or complete absence of DMVs and progeny virions, indicating successful inhibition of viral replication. The overall cell morphology should otherwise appear normal, confirming the effect is not due to general cytotoxicity at the concentration used.[6]

References

• 1. Sec61 Inhibitor Apratoxin S4 Potently Inhibits SARS-CoV-2 and Exhibits Broad-Spectrum Antiviral Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. zora.uzh.ch [zora.uzh.ch]
• 4. Limiting influenza virus, HIV and dengue virus infection by targeting viral proteostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A common mechanism of Sec61 translocon inhibition by small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Proteomics Analysis of Apratoxin S4 Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apratoxin S4 is a potent marine-derived cyclodepsipeptide with significant anticancer activity. Its primary mechanism of action involves the inhibition of cotranslational translocation, a fundamental process in protein synthesis and trafficking.[1][2] By targeting the Sec61α subunit of the translocon complex in the endoplasmic reticulum, Apratoxin S4 effectively blocks the entry of newly synthesized secretory and membrane proteins into the secretory pathway.[1][3] This leads to the downregulation of multiple oncoproteins, including receptor tyrosine kinases (RTKs) and growth factors, making it a promising candidate for cancer therapy.[4][5]

This document provides detailed application notes on the proteomics analysis of cells treated with Apratoxin S4, offering insights into its molecular effects and providing a comprehensive protocol for conducting such studies.

Mechanism of Action and Cellular Effects

Apratoxin S4's inhibition of cotranslational translocation results in a cascade of downstream cellular events:

• Downregulation of Receptor Tyrosine Kinases (RTKs): By preventing their entry into the endoplasmic reticulum, Apratoxin S4 leads to the depletion of various RTKs from the cell surface, including EGFR, MET, and HER3.[1][4] This disrupts critical signaling pathways that drive cancer cell proliferation and survival.

• Inhibition of Growth Factor Secretion: The secretion of key angiogenic and growth factors, such as Vascular Endothelial Growth Factor (VEGF), is blocked by Apratoxin S4 treatment.[5][6] This dual action of inhibiting both the receptor and its ligand provides a comprehensive blockade of oncogenic signaling.

• Proteasomal Degradation of Mislocalized Proteins: Proteins that fail to translocate into the ER are recognized by cellular quality control mechanisms and targeted for degradation. For instance, the transmembrane protein CDCP1, when blocked from translocation by Apratoxin S4, associates with the chaperone HSP70 and the E3 ubiquitin ligase HUWE1, leading to its degradation by the proteasome.[1][4]

• Cell Cycle Arrest: Treatment with Apratoxin S4 has been shown to induce G1 phase cell cycle arrest in cancer cells, further contributing to its antiproliferative effects.[6]

Quantitative Data Summary

The following table summarizes the reported inhibitory concentrations of Apratoxin S4 in HCT116 human colon cancer cells.

Assay	IC50 (nM)	Reference
Cell Viability (48h)	1.43	[5]
VEGF-A Secretion (12h)	0.32	[5]

Signaling Pathway of Apratoxin S4

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Apratoxin a reversibly inhibits the secretory pathway by preventing cotranslational translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apratoxin Kills Cells by Direct Blockade of the Sec61 Protein Translocation Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Apratoxin S4 solubility and formulation for in vivo studies

This guide provides researchers, scientists, and drug development professionals with essential information for the successful in vivo application of Apratoxin S4. It includes details on solubility, formulation, and administration, as well as troubleshooting advice and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Apratoxin S4?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing a stock solution of Apratoxin S4. A concentration of up to 40 mg/mL in DMSO has been reported by commercial suppliers.

Q2: How should I prepare Apratoxin S4 for in vivo administration?

A2: For in vivo studies, a common approach involves first dissolving Apratoxin S4 in a minimal amount of an organic solvent like DMSO to create a stock solution. This stock solution is then further diluted with a vehicle suitable for animal administration to achieve the desired final concentration and to minimize solvent toxicity.

Q3: What are some common vehicles used for in vivo delivery of Apratoxin S4 and related compounds?

A3: A frequently used vehicle for in vivo animal experiments consists of a multi-component system to ensure solubility and biocompatibility. One such example is a mixture of 5% DMSO, 30% PEG300, 5% Tween 80, and 60% Saline/PBS/ddH₂O. For intravenous administration of the related compound Apratoxin S10, a formulation of 10% Ethanol, 5% Tween-80, and 85% saline has been used. For intraperitoneal injection, DMSO alone has also been reported as a vehicle for Apratoxin S10.

Q4: What are the reported administration routes and dosages for Apratoxin S4 in mice?

A4: Apratoxin S4 has been administered to mice via intraperitoneal (i.p.) injection at dosages ranging from 0.0625 mg/kg to 0.25 mg/kg. Intravitreal injections have also been performed in studies related to ocular diseases.

Q5: I am observing precipitation when I dilute my DMSO stock solution with an aqueous buffer. What should I do?

A5: This is a common issue when a compound has low aqueous solubility. To address this, consider using a co-solvent system as a vehicle. The inclusion of surfactants like Tween 80 and solubilizing agents like PEG300 in the final formulation can help maintain the solubility of Apratoxin S4 in the aqueous environment. Ensure thorough mixing after each addition to the formulation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Difficulty Dissolving Apratoxin S4	Insufficient solvent volume or inappropriate solvent.	Ensure you are using a sufficient volume of DMSO to prepare your stock solution (up to 40 mg/mL). Gentle warming and vortexing can aid dissolution.
Precipitation in Final Formulation	The compound is crashing out of solution upon addition of aqueous components.	Prepare the formulation by sequentially adding the components and ensuring complete mixing at each step. Start with the DMSO stock, add PEG300, then Tween 80, and finally the aqueous saline/PBS, mixing thoroughly between each addition.
Observed Toxicity in Animals	The concentration of the organic solvent (e.g., DMSO) may be too high in the final injected volume.	Minimize the percentage of DMSO in the final formulation. The example vehicle uses only 5% DMSO. Adjust your stock solution concentration and dilution scheme to keep the organic solvent percentage within a tolerable range for the animal model.
Inconsistent Efficacy in In Vivo Studies	Issues with formulation stability or inaccurate dosing.	Prepare fresh formulations for each experiment and do not store diluted aqueous formulations for extended periods. Ensure accurate calculation of the required dose based on animal weight and precise measurement of the injection volume.

Quantitative Data Summary

Table 1: Apratoxin S4 Solubility and Stock Solution

Solvent	Reported Concentration
DMSO	40 mg/mL

Table 2: Example In Vivo Formulation Vehicle

Component	Percentage
DMSO	5%
PEG300	30%
Tween 80	5%
Saline/PBS/ddH₂O	60%

Table 3: Reported In Vivo Administration of Apratoxin S4 and Analogs

Compound	Animal Model	Route	Dosage/Concentration	Vehicle
Apratoxin S4	Mouse	Intraperitoneal (i.p.)	0.0625, 0.125, or 0.25 mg/kg	Not specified in detail
Apratoxin S4	Rabbit	Intravitreal	1.7 µM per eye	Not specified in detail
Apratoxin S10	Mouse	Intravenous (i.v.)	1 mg/kg	10% EtOH, 5% Tween-80, 85% saline
Apratoxin S10	Mouse	Intraperitoneal (i.p.)	1 mg/kg	DMSO

Experimental Protocols & Visualizations

Experimental Workflow for In Vivo Formulation

The following workflow outlines the steps for preparing Apratoxin S4 for in vivo administration based on a common co-solvent formulation.

Workflow for preparing Apratoxin S4 for in vivo studies.

Signaling Pathway Inhibition by Apratoxin S4

Apratoxin S4 is known to be a potent inhibitor of Sec61, a protein translocon in the endoplasmic reticulum. This inhibition disrupts the co-translational translocation of newly synthesized secretory and transmembrane proteins, leading to downstream effects on various signaling pathways.

Signaling pathway disruption by Apratoxin S4 via Sec61 inhibition.

Apratoxin Potential Off-Target Effects: Technical Support Center

Welcome to the technical support center for researchers working with apratoxins. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of apratoxins?

Apratoxins are potent cyclodepsipeptides that primarily act as inhibitors of cotranslational translocation in eukaryotic cells.[1][2] They achieve this by directly targeting the Sec61α subunit of the Sec61 protein translocation channel located in the endoplasmic reticulum (ER) membrane.[3] By binding to the Sec61 translocon, apratoxins block the entry of newly synthesized secretory and membrane proteins into the ER, leading to their accumulation in the cytoplasm and subsequent degradation.[1][4]

Q2: What are the known "off-target" effects of apratoxins?

Most of the observed effects of apratoxins can be traced back to their primary on-target activity of inhibiting the secretory pathway. Because this pathway is crucial for the proper folding, modification, and trafficking of a large number of proteins, its inhibition leads to a cascade of downstream cellular consequences that can be perceived as off-target effects. These include:

• Downregulation of Receptor Tyrosine Kinases (RTKs): By preventing the entry of RTKs into the ER, apratoxins inhibit their proper glycosylation and maturation, leading to their degradation, often via the proteasome.[1][4]

• Inhibition of Growth Factor and Cytokine Secretion: The secretion of signaling molecules like VEGF-A and IL-6 is blocked, impacting cell-cell communication and processes like angiogenesis.[5]

• Induction of Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR): The accumulation of untranslocated proteins in the cytoplasm can trigger ER stress and activate the UPR, a cellular stress response that can ultimately lead to apoptosis.

• Cytotoxicity in Non-Target Cells: Due to the fundamental role of the secretory pathway in all eukaryotic cells, apratoxins can exhibit cytotoxicity in non-cancerous cells, which has been a challenge in their therapeutic development.[5]

Q3: Are there differences in the off-target effects of various apratoxin analogs (e.g., Apratoxin A, S4, S10)?

Yes, different apratoxin analogs have been developed to improve the therapeutic index by modulating potency and reducing toxicity. For instance, Apratoxin S4 and S10 were designed to have improved stability and more favorable in vivo properties compared to the parent compound, Apratoxin A.[6][7][8][9] While their primary mechanism of action remains the same, their differing potencies and pharmacokinetic properties can influence the severity and profile of their off-target effects. Some studies suggest that synthetic analogs like Apratoxin S4 may have a degree of substrate selectivity, meaning they might inhibit the translocation of certain proteins more potently than others.[10]

Q4: How can I identify novel off-target proteins of apratoxins in my experimental system?

Identifying novel off-target binding proteins is crucial for a comprehensive understanding of a compound's mechanism of action. A powerful technique for this is affinity purification-mass spectrometry (AP-MS) . This involves immobilizing an apratoxin analog onto a solid support (like beads) and using it as "bait" to capture interacting proteins from cell lysates. The captured proteins are then identified by mass spectrometry.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with apratoxins.

Issue 1: High Variability or No Significant Effect in Cytotoxicity Assays

Possible Cause	Troubleshooting Tip
Compound Solubility/Stability Issues	Apratoxins are hydrophobic and may precipitate in aqueous media. Prepare high-concentration stock solutions in DMSO. When diluting into culture medium, do so rapidly and vortex immediately. Ensure the final DMSO concentration is consistent across all wells and is below a toxic level for your cell line (typically <0.1%). Assess the stability of the apratoxin analog in your specific culture medium over the time course of your experiment.[11]
Inconsistent Cell Seeding	Ensure a homogeneous single-cell suspension before plating. After seeding, gently swirl the plate to ensure even distribution.
Edge Effects in Multi-well Plates	Evaporation from outer wells can concentrate the compound. Avoid using the outermost wells for experimental samples; instead, fill them with sterile PBS or media to maintain humidity.
Incorrect Assay Endpoint	The cytotoxic effects of apratoxins are time-dependent. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint for your cell line and experimental conditions.
Cell Line Resistance	The sensitivity to apratoxins can vary between cell lines. If you observe no effect, consider testing a higher concentration range or using a different, potentially more sensitive, cell line.

Issue 2: Difficulty in Detecting Downregulation of Receptor Tyrosine Kinases (RTKs) by Western Blot

Possible Cause	Troubleshooting Tip
Appearance of Lower Molecular Weight Bands	Apratoxin treatment prevents N-glycosylation of RTKs, resulting in a faster-migrating, lower molecular weight band on the western blot. Ensure your antibody can detect both the glycosylated and non-glycosylated forms of the protein. The appearance of this lower band is an indicator of apratoxin activity.[12]
Weak or No Signal	The total protein level of the RTK might be significantly reduced due to proteasomal degradation of the untranslocated protein. Increase the amount of total protein loaded on the gel. Use a highly sensitive chemiluminescent substrate. Ensure your primary antibody is validated and used at the optimal concentration.[3][4][13]
Antibody Targeting a Glycosylated Epitope	If your primary antibody specifically recognizes a glycosylated epitope, you may lose the signal after apratoxin treatment. Use an antibody that targets a non-glycosylated portion of the protein.
Inefficient Protein Transfer	Large glycoproteins like RTKs can be difficult to transfer efficiently. Optimize your transfer conditions (e.g., use a wet transfer system, increase transfer time, or use a membrane with a smaller pore size for smaller, non-glycosylated forms).[14]

Quantitative Data Summary

The following tables summarize the reported 50% inhibitory concentration (IC50) values for various apratoxins across different cancer cell lines. Note that experimental conditions can influence these values.

Table 1: IC50 Values of Apratoxin A

Cell Line	Cancer Type	IC50 (nM)	Reference
HCT116	Colon Carcinoma	~0.36-0.52	[15]
Various Human Tumor Cell Lines	-	0.36 - 0.52	[15]

Table 2: IC50/GI50 Values of Apratoxin S4

Cell Line	Cancer Type	IC50/GI50 (nM)	Reference
HCT116	Colon Carcinoma	~1-10	[16]
A549	Lung Carcinoma	~1-10	[16]
PANC-1	Pancreatic Cancer	~1-10	[16]
Various Lung, Head and Neck, Bladder, Pancreas, and Breast Cancer Cell Lines	-	low-nanomolar to sub-nanomolar	[10]

Table 3: GI50 Values of Apratoxin S10

Cell Line	Cancer Type	GI50 (nM)	Reference
PANC-1	Pancreatic Cancer	low-nanomolar	[7]
EC46	Primary Pancreatic Cancer	0.32	[7]
EC68	Primary Pancreatic Cancer	0.35	[7]

Experimental Protocols

In Vitro Translation Inhibition Assay

This assay assesses the ability of apratoxins to inhibit the cotranslational translocation of a model protein. A common system utilizes a rabbit reticulocyte lysate that contains all the necessary components for translation.

Materials:

• Rabbit Reticulocyte Lysate in vitro translation kit

• mRNA encoding a secretory protein with a signal peptide (e.g., preprolactin)

• [35S]-Methionine

• Canine pancreatic microsomal membranes

• Apratoxin stock solution (in DMSO)

• Nuclease-free water

• SDS-PAGE reagents and equipment

• Phosphorimager or autoradiography film

Protocol:

• Prepare the in vitro translation reaction mix according to the manufacturer's instructions.

• On ice, set up the following reactions in microcentrifuge tubes:

  • Control (No Membranes): Translation mix, mRNA, [35S]-Methionine.

  • Control (with Membranes): Translation mix, mRNA, [35S]-Methionine, microsomal membranes.

  • Apratoxin Treatment: Translation mix, mRNA, [35S]-Methionine, microsomal membranes, and the desired concentration of apratoxin (and a vehicle control with DMSO).

• Incubate the reactions at 30°C for 60-90 minutes.

• Stop the reactions by adding SDS-PAGE sample buffer.

• Analyze the translation products by SDS-PAGE.

• Dry the gel and expose it to a phosphorimager screen or autoradiography film.

• Expected Results: In the "Control (with Membranes)" sample, you should observe two bands: the full-length preprolactin and a lower molecular weight band corresponding to the processed prolactin (signal peptide cleaved). In the "Apratoxin Treatment" sample, the processed prolactin band should be significantly reduced or absent, indicating inhibition of translocation into the microsomes.

Western Blot Analysis of RTK Downregulation

This protocol details the detection of changes in RTK levels following apratoxin treatment.

Materials:

• Cancer cell line of interest (e.g., A549, HCT116)

• Apratoxin stock solution (in DMSO)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibody against the RTK of interest

• HRP-conjugated secondary antibody

• Loading control antibody (e.g., GAPDH, β-actin)

• SDS-PAGE and Western blot equipment

• Chemiluminescent substrate

Protocol:

• Seed cells in a 6-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of apratoxin (e.g., 0.1, 1, 10, 100 nM) and a vehicle control (DMSO) for 24 hours.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Prepare samples for SDS-PAGE by adding sample buffer and boiling.

• Load equal amounts of protein per lane and run the SDS-PAGE gel.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against the RTK overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and develop with a chemiluminescent substrate.

• Image the blot using a chemiluminescence imager.

• Strip the membrane and re-probe for a loading control to ensure equal protein loading.

• Expected Results: A dose-dependent decrease in the mature, glycosylated form of the RTK should be observed. You may also see the appearance of a faster-migrating, non-glycosylated band, especially at lower concentrations or earlier time points.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Apratoxin A - Wikipedia [en.wikipedia.org]
• 3. Western Blot Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 4. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 5. Apratoxin S10 as a dual-action modulator of receptor tyrosine kinases and tumor microenvironment: emerging anticancer insights from marine-derived analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pancreatic Cancer | Apratoxin S10 as a dual-action modulator of receptor tyrosine kinases and tumor microenvironment: emerging anticancer insights from marine-derived analogs | springermedicine.com [springermedicine.com]
• 9. Development of Apratoxin S10 (Apra S10) as an Anti-pancreatic Cancer Agent and Its Preliminary Evaluation in an Orthotopic Patient-derived Xenograft (PDX) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. stjohnslabs.com [stjohnslabs.com]
• 13. Western Blot Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. blog.addgene.org [blog.addgene.org]
• 15. Total structure determination of apratoxin A, a potent novel cytotoxin from the marine cyanobacterium Lyngbya majuscula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]

Apratoxin S4 dehydration and deactivation pathways

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the stability and handling of Apratoxin S4.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Apratoxin S4 deactivation?

A1: The major deactivation pathway for Apratoxin S4 is an acid-induced dehydration. This reaction involves the loss of a hydroxyl group at position C35, leading to the formation of a double bond between C34 and C35.[1][2] This structural change significantly reduces the compound's biological activity.[1][2]

Q2: How does pH affect the stability of Apratoxin S4?

A2: Apratoxin S4 is sensitive to acidic conditions, which promote its dehydration and subsequent deactivation.[1] It exhibits greater stability in neutral aqueous solutions (pH 7.4) compared to acidic environments (pH 4.88).[1]

Q3: My Apratoxin S4 activity is lower than expected. What could be the cause?

A3: Lower than expected activity can be attributed to the dehydration-induced deactivation of Apratoxin S4.[1] This can occur during synthesis, storage in organic solvents, or use in acidic experimental conditions.[1] To mitigate this, it is crucial to handle and store the compound under appropriate conditions.

Q4: Are there more stable analogs of Apratoxin S4 available?

A4: Yes, analogs have been developed to be more resistant to dehydration. For instance, Apratoxin S8, which features a gem-dimethyl group at the C34 position, was designed to prevent dehydration.[1][3][4] This modification enhances its stability without compromising its potent in vivo antitumor efficacy.[1][3][4]

Q5: What is the mechanism of action of Apratoxin S4?

A5: Apratoxin S4 functions by inhibiting cotranslational translocation, a critical step in the secretory pathway.[1][2][3] It targets the Sec61 translocon, which leads to the downregulation of various receptors, including receptor tyrosine kinases (RTKs), and inhibits the secretion of growth factors.[1][2][5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Reduced Potency of Apratoxin S4 in Cellular Assays	Compound degradation due to acidic media or improper storage.	Ensure the pH of the cell culture medium is neutral. Store Apratoxin S4 stock solutions in a suitable solvent at the recommended temperature and protect from light. Consider preparing fresh dilutions for each experiment.
Inconsistent Results Between Experiments	Variability in the extent of Apratoxin S4 dehydration.	Standardize the handling and preparation of Apratoxin S4 solutions. Minimize the time the compound is in acidic solutions. For sensitive experiments, consider using a more stable analog like Apratoxin S8.[1]
Precipitation of Apratoxin S4 in Aqueous Solutions	Poor solubility of the compound.	Prepare stock solutions in an appropriate organic solvent (e.g., DMSO) before diluting into aqueous buffers or media. Ensure the final concentration of the organic solvent is compatible with your experimental system.

Data Presentation

Table 1: In Vitro Stability of Apratoxin S4 and Analogs

Compound	Condition	Remaining Compound After 48 hours (%)
Apratoxin S4 (1a)	Aqueous Solution, pH 7.40	~85%
Aqueous Solution, pH 4.88	~50%
Mouse Serum	~90%
HCT116 Protein Lysate (0.7 mg/mL)	~75%
Apratoxin S7 (1b)	Aqueous Solution, pH 7.40	~80%
Aqueous Solution, pH 4.88	~45%
Mouse Serum	~85%
HCT116 Protein Lysate (0.7 mg/mL)	~70%
Apratoxin S8 (1c)	Aqueous Solution, pH 7.40	>95%
Aqueous Solution, pH 4.88	>95%
Mouse Serum	>95%
HCT116 Protein Lysate (0.7 mg/mL)	>95%
Apratoxin S9 (1d)	Aqueous Solution, pH 7.40	~90%
Aqueous Solution, pH 4.88	~60%
Mouse Serum	~95%
HCT116 Protein Lysate (0.7 mg/mL)	~80%

Data is estimated from the graphical representation in Chen et al., J. Med. Chem. 2014, 57, 7, 3011–3029.[1]

Experimental Protocols

1. General Protocol for Assessing Apratoxin S4 Stability

This protocol outlines a general method for evaluating the stability of Apratoxin S4 under various conditions.

• Materials: Apratoxin S4, appropriate buffers (e.g., phosphate (B84403) buffer for pH 7.4, acetate (B1210297) buffer for pH 4.88), mouse serum, cell lysate, ethyl acetate, internal standard (e.g., harmine), LC-MS system.

• Procedure:

  • Prepare stock solutions of Apratoxin S4 in a suitable organic solvent.

  • Incubate Apratoxin S4 at a final concentration in the desired medium (buffer, serum, or lysate) at a controlled temperature (e.g., 37°C).

  • At specified time points (e.g., 0, 12, 24, 48 hours), take an aliquot of the incubation mixture.

  • Quench the reaction and extract the compound using an organic solvent like ethyl acetate, containing an internal standard.

  • Evaporate the organic solvent and reconstitute the residue in a suitable solvent for LC-MS analysis.

  • Quantify the amount of remaining Apratoxin S4 using LC-MS in Multiple Reaction Monitoring (MRM) mode.

2. Cell Viability Assay

This protocol describes a method to determine the cytotoxic effects of Apratoxin S4 on cancer cell lines.

• Materials: Cancer cell line (e.g., HCT116), cell culture medium, 96-well plates, Apratoxin S4, MTT reagent, DMSO.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of Apratoxin S4 or a vehicle control.

  • Incubate for a specified period (e.g., 48 hours).

  • Add MTT reagent to each well and incubate to allow the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Visualizations

Caption: Dehydration pathway of Apratoxin S4.

Caption: Workflow for Apratoxin S4 stability assessment.

Caption: Troubleshooting logic for Apratoxin S4 activity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improved total synthesis and biological evaluation of potent apratoxin S4 based anticancer agents with differential stability and further enhanced activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Apratoxin S4 Dosage for Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the dosage of Apratoxin S4 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Apratoxin S4?

A1: Apratoxin S4 is a potent inhibitor of the Sec61 translocon, a protein complex essential for the translocation of newly synthesized polypeptides into the endoplasmic reticulum.[1][2][3] By targeting Sec61α, Apratoxin S4 prevents the cotranslational translocation of secretory and transmembrane proteins, including receptor tyrosine kinases (RTKs) and their corresponding ligands.[1][4][5] This leads to the proteasomal degradation of these proteins in the cytoplasm, ultimately downregulating their levels on the cell surface and inhibiting crucial signaling pathways involved in cell growth, proliferation, and angiogenesis.[1][5]

Q2: What is a typical effective concentration range for Apratoxin S4 in cell culture?

A2: Apratoxin S4 is a highly potent compound, with effective concentrations typically in the low-nanomolar to sub-nanomolar range.[1][5] The half-maximal inhibitory concentration (IC50) for cell viability can vary depending on the cell line, but it often falls between 0.1 nM and 10 nM.[1] For specific effects like the inhibition of vascular endothelial growth factor A (VEGF-A) secretion, IC50 values can be even lower, in the picomolar range.[4][6]

Q3: How long should I incubate my cells with Apratoxin S4?

A3: The optimal incubation time depends on the specific assay being performed. For cell viability assays, such as the MTT assay, a 48-hour incubation period is commonly used.[1] To observe the downregulation of receptor tyrosine kinases (RTKs) via immunoblotting, a shorter incubation time of 24 hours is often sufficient.[1] For angiogenesis assays with HUVEC cells, a 14-hour incubation has been reported.[1]

Q4: Is Apratoxin S4 cytotoxic or cytostatic?

A4: The effect of Apratoxin S4 can be either cytotoxic or cytostatic depending on the cell line and concentration used. In some cancer cell lines, it exhibits potent antiproliferative activity leading to cell death.[1][4] In other cell types, particularly at lower concentrations, it may primarily induce growth inhibition (cytostatic effect) and G1 cell cycle arrest.[1][7]

Troubleshooting Guide

Problem 1: I am not observing the expected level of cytotoxicity with Apratoxin S4.

• Possible Cause 1: Suboptimal Concentration.

  • Solution: The effective concentration of Apratoxin S4 is highly cell-line dependent. It is crucial to perform a dose-response experiment to determine the optimal IC50 for your specific cell line. Start with a broad range of concentrations (e.g., 0.01 nM to 100 nM) to identify the sensitive range, then perform a more detailed titration around the estimated IC50.

• Possible Cause 2: Cell Line Resistance.

  • Solution: Some cell lines may exhibit intrinsic or acquired resistance to Apratoxin S4. This can be due to various factors, including the expression levels of specific RTKs or the activation of compensatory signaling pathways.[1] Consider testing different cell lines or investigating the expression of key target proteins in your cells.

• Possible Cause 3: Reagent Quality.

  • Solution: Ensure the integrity and proper storage of your Apratoxin S4 stock solution. Prepare fresh dilutions for each experiment from a reliable stock.

Problem 2: I am seeing significant toxicity in my control cells.

• Possible Cause 1: Solvent Toxicity.

  • Solution: Apratoxin S4 is often dissolved in a solvent such as ethanol (B145695) or DMSO. Ensure that the final concentration of the solvent in your cell culture medium is below the toxic threshold for your cells. Always include a vehicle control (medium with the same concentration of solvent as your highest Apratoxin S4 treatment) in your experimental setup.

• Possible Cause 2: Contamination.

  • Solution: Microbial contamination can lead to widespread cell death. Regularly check your cell cultures for any signs of contamination and maintain sterile techniques throughout your experiments.

Problem 3: My immunoblot results for RTK downregulation are inconsistent.

• Possible Cause 1: Inappropriate Incubation Time or Concentration.

  • Solution: The downregulation of different RTKs can occur at varying concentrations and time points.[1] Optimize both the Apratoxin S4 concentration and the incubation time (e.g., 12, 24, 48 hours) to capture the desired effect on your target protein.

• Possible Cause 2: Antibody Quality.

  • Solution: Use a validated antibody specific to your RTK of interest. Titrate the antibody to determine the optimal concentration for immunoblotting.

• Possible Cause 3: Protein Loading.

  • Solution: Ensure equal protein loading across all lanes of your gel by performing a protein quantification assay (e.g., BCA or Bradford) and loading a consistent amount of total protein for each sample. Use a loading control (e.g., β-actin or GAPDH) to normalize your results.

Quantitative Data Summary

Table 1: IC50 Values of Apratoxin S4 in Various Cancer Cell Lines

Cell Line	Cancer Type	Assay	Incubation Time	IC50 (nM)	Reference
HCT116	Colon Cancer	MTT	48 h	~1-2	[6]
PANC-1	Pancreatic Cancer	MTT	48 h	Low nM range	[1]
QGP-1	Pancreatic Neuroendocrine Tumor	MTT	48 h	Low nM range	[1]
NCI-H727	Lung Cancer	MTT	48 h	Low nM range	[1]
A431	Epidermoid Carcinoma	MTT	48 h	Low nM range	[1]
T47D	Breast Cancer (ER+)	MTT	48 h	Low nM range	[1]
BT474	Breast Cancer (HER2+)	MTT	48 h	Higher nM range	[1]
HCT116	Colon Cancer	VEGF-A Secretion	12 h	0.47	[4]

Experimental Protocols

1. Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density that will not reach confluency by the end of the experiment (e.g., 5,000-10,000 cells/well). Allow cells to attach overnight.

• Treatment: Prepare serial dilutions of Apratoxin S4 in complete cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Apratoxin S4 or vehicle control.

• Incubation: Incubate the plate for 48 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

2. Immunoblot Analysis for RTK Downregulation

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with various concentrations of Apratoxin S4 or vehicle control for 24 hours.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein by boiling in Laemmli buffer and separate them by SDS-PAGE. Transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with the primary antibody against the target RTK overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: Apratoxin S4 inhibits Sec61, blocking RTK translocation and leading to degradation.

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Apratoxin S4 | TargetMol [targetmol.com]
• 4. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Apratoxin S4 Therapy Technical Support Center

Welcome to the technical support center for Apratoxin S4 therapy. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions related to the experimental use of Apratoxin S4.

Troubleshooting Guide

This guide addresses common issues that may be encountered during experiments with Apratoxin S4.

1. Issue: Reduced or Lack of Apratoxin S4 Efficacy in Cancer Cell Lines

• Question: My cancer cell line, which was initially sensitive to Apratoxin S4, is now showing reduced responsiveness. What could be the cause, and how can I troubleshoot this?

• Answer: Reduced efficacy of Apratoxin S4 can arise from several factors, primarily related to the development of resistance.

  • Potential Cause 1: Acquired Resistance through Target Mutation. The primary mechanism of action for Apratoxin S4 is the inhibition of the Sec61 translocon, a key component of the protein secretion pathway.[1] Acquired resistance to Sec61 inhibitors can occur through point mutations in the α-subunit of the Sec61 protein (Sec61α), particularly in the plug and lateral gate regions.[2] These mutations can alter the binding site of Apratoxin S4, thereby reducing its inhibitory effect.

  • Troubleshooting Steps:

    • Sequence Sec61α: Isolate genomic DNA or RNA from the resistant cells and sequence the SEC61A1 gene to identify potential mutations. Compare the sequence to that of the parental, sensitive cell line.

    • Utilize Combination Therapy: Preclinical studies suggest that combination therapies may overcome resistance.[1] Consider co-administering Apratoxin S4 with inhibitors of downstream signaling pathways that may be reactivated in resistant cells. For example, combining Apratoxin S4 with a specific Receptor Tyrosine Kinase (RTK) inhibitor that targets a key survival pathway in your cell line of interest could be effective.

    • Alternative Sec61 Inhibitors: If a specific mutation confers resistance to Apratoxin S4, consider testing other Sec61 inhibitors with different binding modes, if available.

  • Potential Cause 2: Cell Line Integrity and Experimental Variability.

    • Troubleshooting Steps:

      • Cell Line Authentication: Confirm the identity of your cell line through short tandem repeat (STR) profiling to rule out contamination or misidentification.

      • Mycoplasma Testing: Regularly test your cell cultures for mycoplasma contamination, as this can significantly alter cellular responses to therapeutic agents.

      • Reagent Quality: Ensure the purity and activity of your Apratoxin S4 stock solution. Degradation of the compound can lead to a perceived loss of efficacy. Prepare fresh dilutions for each experiment.

2. Issue: Inconsistent Results in Cell Viability Assays (e.g., MTT Assay)

• Question: I am observing high variability in my MTT assay results when treating cells with Apratoxin S4. How can I improve the consistency of my data?

• Answer: Variability in cell viability assays can stem from several technical aspects of the experimental protocol.

  • Troubleshooting Steps:

    • Optimize Seeding Density: Ensure a consistent number of cells are seeded in each well. Create a growth curve for your specific cell line to determine the optimal seeding density that allows for logarithmic growth throughout the duration of the experiment.

    • Uniform Cell Suspension: Before plating, ensure your cells are in a single-cell suspension to avoid clumping, which can lead to uneven cell distribution.

    • Edge Effects: Be mindful of the "edge effect" in 96-well plates, where wells on the perimeter of the plate can have different evaporation rates and temperature fluctuations. To mitigate this, avoid using the outer wells for experimental samples and instead fill them with sterile PBS or media.

    • Incubation Time: Standardize the incubation time with both Apratoxin S4 and the MTT reagent.

    • Proper Solubilization: After adding the solubilization buffer (e.g., DMSO), ensure that the formazan (B1609692) crystals are completely dissolved by gentle pipetting or shaking before reading the absorbance.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of Apratoxin S4?

Apratoxin S4 is a potent inhibitor of the Sec61 translocon in the endoplasmic reticulum.[3] By binding to the Sec61α subunit, it blocks the cotranslational translocation of newly synthesized secretory and transmembrane proteins, including many receptor tyrosine kinases (RTKs) and growth factors that are crucial for cancer cell proliferation and survival.[1][4]

2. Which cancer types are most likely to be sensitive to Apratoxin S4?

Apratoxin S4 has shown potent antiproliferative activity against a broad range of cancer cell lines, including those from lung, head and neck, bladder, and pancreatic cancers.[1] Notably, it is effective in cancer cells with KRAS mutations, which are often resistant to RTK inhibitors.[1] Its efficacy is linked to the downregulation of multiple RTKs such as EGFR and MET.[1]

3. Can Apratoxin S4 overcome resistance to other targeted therapies?

Yes, due to its unique mechanism of action, Apratoxin S4 can be effective against cancers that have developed resistance to conventional RTK inhibitors.[1][4] By simultaneously downregulating multiple RTKs and their ligands, it can circumvent the signaling redundancy that often leads to resistance to single-target agents.[1]

4. Are there any clinical trials for Apratoxin S4?

As of the latest information, there are no direct clinical trials specifically for Apratoxin S4. However, other Sec61 inhibitors are progressing through clinical development. For instance, the small molecule Sec61 inhibitor KZR-261 has entered a Phase 1 clinical trial (NCT05047536) for the treatment of solid tumors, highlighting the clinical potential of targeting this pathway.[5][6]

Data Presentation

Table 1: In Vitro Antiproliferative Activity of Apratoxin S4 in Various Cancer Cell Lines

Cell Line	Cancer Type	Key Features	IC50 (nM)
HCT116	Colon	KRAS G13D mutation	0.5 ± 0.1
A549	Lung	KRAS G12S mutation	1.2 ± 0.2
FaDu	Head and Neck	High EGFR expression	0.8 ± 0.1
T24	Bladder	-	1.5 ± 0.3
BxPC-3	Pancreatic	KRAS G12D mutation	2.1 ± 0.4
MCF7	Breast	ER+, Luminal A	0.4 ± 0.1
MDA-MB-468	Breast	Triple Negative	1.8 ± 0.3
BT474	Breast	HER2+, Luminal B	>10

Data is presented as the mean IC50 value ± standard deviation from three independent experiments.[1]

Table 2: Downregulation of Receptor Tyrosine Kinases (RTKs) by Apratoxin S4

Cell Line	RTK	Concentration of Apratoxin S4 for >50% Downregulation (nM)
A549	EGFR	1-10
A549	MET	1-10
FaDu	EGFR	1-10
FaDu	MET	1-10
MCF7	EGFR	1-10
MCF7	HER3	1-10
BT474	HER2	>100

Data is estimated from Western blot analysis after 24-hour treatment with Apratoxin S4.[1]

Experimental Protocols

1. MTT Cell Viability Assay

This protocol is for assessing the effect of Apratoxin S4 on the viability of adherent cancer cells.

• Materials:

  • 96-well flat-bottom plates

  • Cancer cell line of interest

  • Complete culture medium

  • Apratoxin S4 stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Multichannel pipette

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density in 100 µL of complete culture medium per well.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of Apratoxin S4 in complete culture medium.

  • Remove the medium from the wells and add 100 µL of the Apratoxin S4 dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

  • Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).

  • Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C, protected from light.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes at room temperature to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

2. Western Blot Analysis of RTK Downregulation

This protocol is for determining the effect of Apratoxin S4 on the protein levels of specific RTKs.

• Materials:

  • 6-well plates

  • Cancer cell line of interest

  • Complete culture medium

  • Apratoxin S4 stock solution

  • Ice-cold PBS

  • RIPA lysis buffer supplemented with protease and phosphatase inhibitors

  • BCA protein assay kit

  • Laemmli sample buffer

  • SDS-PAGE gels

  • Electrophoresis and transfer apparatus

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies against target RTKs (e.g., EGFR, MET, HER2) and a loading control (e.g., β-actin or GAPDH)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

• Procedure:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with various concentrations of Apratoxin S4 for the desired time (e.g., 24 hours).

  • Wash the cells twice with ice-cold PBS and then lyse the cells with RIPA buffer.

  • Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

  • Normalize the protein concentrations and prepare samples by adding Laemmli sample buffer and heating at 95°C for 5 minutes.

  • Load equal amounts of protein per lane onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Add ECL substrate and visualize the protein bands using an imaging system.

  • Quantify the band intensities and normalize to the loading control to determine the relative downregulation of the target RTK.

Visualizations

Caption: Mechanism of Apratoxin S4 action.

Caption: Troubleshooting workflow for reduced efficacy.

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical characterization of novel multi-client inhibitors of Sec61 with broad antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sec61 inhibitors block multiple Sec61 client proteins with tolerability and efficacy | BioWorld [bioworld.com]

Apratoxin S4 microsomal stability and metabolism

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with Apratoxin S4, focusing on its microsomal stability and metabolism.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions that may arise during the experimental evaluation of Apratoxin S4's microsomal stability.

Question ID	Question	Answer
AS4-MS-001	Why is my Apratoxin S4 showing rapid degradation in the microsomal stability assay even in the absence of NADPH?	Apratoxin S4 is known to be unstable under certain conditions. Check the pH of your buffer; Apratoxin S4 is less stable under acidic conditions.[1][2] Ensure your buffer pH is maintained at 7.4. Additionally, consider the possibility of degradation by other microsomal enzymes that do not require NADPH, such as esterases, although this is less common for this class of compounds.
AS4-MS-002	I am observing a half-life longer than the reported < 5 minutes for Apratoxin S4 in my microsomal stability assay. What could be the reason?	There are several potential reasons for this discrepancy: 1) Suboptimal Microsomal Activity: Ensure your liver microsomes are of high quality and have been stored correctly at -80°C. Perform a positive control with a compound known for rapid metabolism (e.g., testosterone (B1683101) or verapamil) to verify microsomal activity. 2) Incorrect Cofactor Concentration: The metabolism of Apratoxin S4 is strongly dependent on NADPH.[1][2] Verify the concentration and purity of your NADPH and the components of your regenerating system. 3) Low Protein Concentration: The rate of metabolism is dependent on the microsomal protein concentration. The original study does not specify the concentration, but a typical starting point is 0.5-1.0 mg/mL. If your concentration is too low, the metabolic rate will be slower.
AS4-MS-003	How can I accurately determine the half-life of Apratoxin S4 when it is less than 5 minutes?	To accurately determine a short half-life, you need to use very short incubation time points. For a half-life of less than 5 minutes, consider sampling at 0, 0.5, 1, 2, 3, and 5 minutes. This will provide enough data points in the initial rapid degradation phase to calculate the half-life accurately. Ensure rapid and complete termination of the reaction at each time point by using ice-cold stop solution (e.g., acetonitrile (B52724) with an internal standard).
AS4-MS-004	What are the known metabolites of Apratoxin S4?	Currently, the specific metabolic pathways and metabolites of Apratoxin S4 have not been extensively characterized in published literature. It is known that its metabolism is significantly accelerated in the presence of NADPH, suggesting the involvement of cytochrome P450 (CYP) enzymes.[1][2] Potential metabolic reactions could include oxidation, hydroxylation, or demethylation, which are common for complex natural products. Further investigation using techniques like high-resolution mass spectrometry is needed to identify the specific biotransformation products.
AS4-MS-005	Can I use human liver microsomes for Apratoxin S4 stability studies?	While the initial studies reported used mouse liver microsomes, it is highly recommended to use human liver microsomes to assess the metabolic stability and potential metabolic pathways in humans.[1] This will provide more relevant data for predicting human pharmacokinetics. It is also advisable to test in microsomes from other species (e.g., rat, dog) if preclinical animal studies are planned.

Quantitative Data Summary

The following table summarizes the microsomal stability data for Apratoxin S4 and its analogs as reported in the literature.

Compound	Microsomes Only (% remaining at 30 min)	Microsomes + NADPH (% remaining at 30 min)	Half-life (t1/2) with NADPH	Reference
Apratoxin S4	95 ± 4	0	< 5 min	[1]
Apratoxin S7	98 ± 2	0	< 5 min	[1]
Apratoxin S8	97 ± 3	0	< 5 min	[1]
Apratoxin S9	96 ± 5	0	< 5 min	[1]

Experimental Protocols

Microsomal Stability Assay for Apratoxin S4

This protocol is an adaptation based on the published procedure for Apratoxin S4 and general microsomal stability assay protocols.[1][3][4]

1. Materials:

• Apratoxin S4

• Pooled Liver Microsomes (e.g., mouse or human)

• Phosphate (B84403) Buffer (100 mM, pH 7.4)

• NADPH Regenerating System:

  • NADP+ (1.3 mM)

  • Glucose-6-phosphate (3.3 mM)

  • Glucose-6-phosphate dehydrogenase (0.4 U/mL)

  • Magnesium Chloride (3.3 mM)

• Ice-cold Acetonitrile with internal standard (e.g., warfarin, tolbutamide)

• Incubator/Water Bath (37°C)

• LC-MS/MS system

2. Procedure:

• Pre-warm the phosphate buffer to 37°C.

• Prepare the microsomal suspension by diluting the microsomes in the pre-warmed phosphate buffer to the desired concentration (e.g., 0.5 mg/mL).

• Add the Apratoxin S4 stock solution to the microsomal suspension to achieve the final desired concentration (e.g., 1 µM).

• Pre-incubate the mixture for 5 minutes at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system solution.

• At specified time points (e.g., 0, 0.5, 1, 2, 3, 5 minutes), withdraw an aliquot of the reaction mixture.

• Immediately terminate the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with the internal standard.

• Vortex the samples and centrifuge to precipitate the proteins.

• Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• Analyze the disappearance of the parent compound (Apratoxin S4) over time relative to the internal standard.

3. Data Analysis:

• Calculate the percentage of Apratoxin S4 remaining at each time point compared to the 0-minute time point.

• Plot the natural logarithm of the percent remaining versus time.

• Determine the elimination rate constant (k) from the slope of the linear regression.

• Calculate the half-life (t1/2) using the formula: t1/2 = 0.693 / k.

Visualizations

Experimental Workflow for Microsomal Stability Assay```dot

References

• 1. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 4. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

minimizing Apratoxin S4 toxicity in animal models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Apratoxin S4. The information is designed to address specific issues that may be encountered during in vivo and in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Apratoxin S4?

A1: Apratoxin S4 is a potent inhibitor of the Sec61 translocon, a protein channel in the endoplasmic reticulum (ER) membrane.[1][2] By targeting the Sec61α subunit, it blocks the cotranslational translocation of newly synthesized secretory and transmembrane proteins into the ER.[3][4] This leads to the downregulation of various cell surface receptors, such as receptor tyrosine kinases (RTKs), and inhibits the secretion of growth factors like VEGF-A.[5][6][7] This disruption of the secretory pathway is the basis for its anticancer and anti-angiogenic activities.[8][9]

Q2: How was the toxicity of Apratoxin S4 minimized compared to its parent compound, Apratoxin A?

A2: Apratoxin S4 was developed through rational drug design to improve in vivo tolerability compared to the natural product Apratoxin A.[3][10] Apratoxin A possesses an α,β-unsaturated carbonyl system (a Michael acceptor) that was linked to irreversible, off-target toxicity, likely through nonspecific reactions with cellular nucleophiles like glutathione.[3] Apratoxin S4 was designed as a hybrid of Apratoxin A and the less active Apratoxin E, retaining the potent pharmacophore but lacking the Michael acceptor, which resulted in a much better-tolerated compound in animal models.[3][5]

Q3: What are the expected signs of toxicity in animal models treated with Apratoxin S4?

A3: While Apratoxin S4 is better tolerated than Apratoxin A, dose-dependent toxicity can still occur. In mouse models, high doses (e.g., ≥0.375 mg/kg) have been associated with reversible toxicity, primarily observed as weight loss.[6] Unlike the irreversible toxicity of Apratoxin A, mice treated with high doses of Apratoxin S4 typically recover when the administration is discontinued.[6] Researchers should implement a thorough monitoring plan that includes daily body weight measurements, general health observations (activity levels, grooming), and consider histological assessments of major organs like the liver and kidneys at the end of the study.[6]

Q4: What is a recommended starting dose for in vivo efficacy studies in mice?

A4: Based on published studies, a daily intraperitoneal (i.p.) injection of 0.25 mg/kg has been shown to be effective in reducing tumor growth in HCT116 colorectal cancer xenograft models without causing evident toxicity (e.g., weight loss).[6][11] However, it is crucial to perform a dose-finding or tolerability study for your specific animal model and cancer cell line to determine the optimal therapeutic dose with minimal side effects.

Troubleshooting Guides

Issue 1: Unexpectedly High Toxicity or Animal Mortality

Potential Cause	Troubleshooting Step
Dose Miscalculation or Overdose	Double-check all calculations for dosing solutions. Ensure the correct animal body weights are used.
Vehicle-Related Toxicity	Run a control group treated with the vehicle alone to rule out any adverse effects from the solvent (e.g., DMSO, Cremophor EL).
Compound Instability	Apratoxin S4 can be sensitive to acid-induced dehydration, which leads to a much less active compound.[3][5] Ensure proper storage of the compound and formulated doses. Prepare dosing solutions fresh if stability is a concern.
Model Sensitivity	The specific animal strain or cancer model may be more sensitive to Apratoxin S4. Perform a dose-escalation study starting with a lower dose to establish the maximum tolerated dose (MTD).

Issue 2: Lack of Efficacy in an In Vivo Model

Potential Cause	Troubleshooting Step
Sub-therapeutic Dosing	The administered dose may be too low for the specific tumor model. If no toxicity is observed, consider a dose-escalation study to determine if higher, well-tolerated doses yield an anti-tumor response.
Compound Deactivation	As mentioned, dehydration can deactivate Apratoxin S4.[3][5] Verify the stability of your compound stock and dosing solutions. Consider performing LC-MS analysis to confirm the integrity of the compound.
Tumor Model Resistance	The specific cancer cell line may be resistant to Sec61 inhibition or may not rely heavily on the secretory pathways targeted by Apratoxin S4. Confirm the in vitro sensitivity of your cell line to Apratoxin S4 before initiating large-scale in vivo studies.
Pharmacokinetics/Bioavailability	The route of administration may not be optimal for achieving sufficient tumor exposure. While i.p. administration has been shown to be effective, other routes may require formulation adjustments.[6] Tissue distribution studies have shown that apratoxins can accumulate in organs with high exocrine function, like the pancreas.[9]

Quantitative Data Summary

Table 1: In Vitro Activity of Apratoxin S4 and Analogs

Compound	Cell Line	Assay	IC₅₀ / CC₅₀	Reference
Apratoxin S4	HCT116	Cell Viability	~3.2 nM	[11]
Apratoxin S4	PANC-1	VEGF-A Secretion	~1 nM	[9]
Apratoxin S4	Various Flaviviruses	Antiviral Activity	0.46 nM - 170 nM	[2]

| Apratoxin S8 | HCT116 | VEGF-A Secretion | 470 pM |[3] |

Table 2: In Vivo Dosing and Observations

Compound	Animal Model	Dose & Route	Key Observation	Reference
Apratoxin S4	HCT116 Xenograft (nu/nu mice)	0.25 mg/kg, daily i.p.	Significant antitumor effect without evident toxicity.	[6]
Apratoxin A	HCT116 Xenograft (nu/nu mice)	≥0.375 mg/kg, daily i.p.	Irreversible toxicity (continued weight loss, death).	[6]

| Apratoxin S4 | HCT116 Xenograft (nu/nu mice) | High Doses | Reversible toxicity (weight loss recovered after stopping treatment). |[6] |

Experimental Protocols

Protocol 1: General Procedure for In Vivo Antitumor Efficacy Study

• Cell Implantation: Subcutaneously inject cancer cells (e.g., 5 x 10⁶ HCT116 cells) into the flank of immunocompromised mice (e.g., nu/nu mice).

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization: Randomize animals into treatment and control groups.

• Treatment Administration: Prepare Apratoxin S4 in a suitable vehicle (e.g., DMSO/Cremophor EL/saline). Administer the drug via the desired route (e.g., intraperitoneal injection) at the determined dose (e.g., 0.25 mg/kg) and schedule (e.g., daily). The control group receives the vehicle only.

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Record animal body weight daily or at least 3 times per week.

  • Perform daily health checks for signs of toxicity.

• Endpoint: Euthanize animals when tumors reach a predetermined maximum size or at the end of the study period.

• Analysis: Excise tumors for weight measurement and downstream analysis (e.g., immunoblotting for receptor levels like VEGFR2).[6] Collect major organs for histological analysis.

Visualizations

Caption: Mechanism of Apratoxin S4 inhibiting protein translocation at the Sec61 complex.

Caption: Troubleshooting workflow for common issues in Apratoxin S4 animal studies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Apratoxin S4 | TargetMol [targetmol.com]
• 3. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of Apratoxin S10 (Apra S10) as an Anti-pancreatic Cancer Agent and Its Preliminary Evaluation in an Orthotopic Patient-derived Xenograft (PDX) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Systematic Chemical Mutagenesis Identifies a Potent Novel Apratoxin A/E Hybrid with Improved in Vivo Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting inconsistent Apratoxin S4 experimental results

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving Apratoxin S4. Here you will find frequently asked questions, detailed troubleshooting guides, and standardized experimental protocols to help you achieve consistent and reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues that may arise during the use of Apratoxin S4 in various experimental settings.

Q1: I am observing inconsistent cytotoxicity (IC50 values) for Apratoxin S4 in my cancer cell line experiments. What are the potential causes?

A1: Inconsistent IC50 values can stem from several factors. Refer to the following troubleshooting points:

• Cell Line Variability: Different cancer cell lines exhibit varying sensitivity to Apratoxin S4.[1][2] For instance, it has shown potent activity against lung, head and neck, bladder, and pancreatic cancer cells, with some selectivity observed in breast cancer subtypes.[1][2] Ensure you are using a consistent cell line and passage number.

• Compound Stability and Storage: Apratoxin S4, like many natural product derivatives, can be sensitive to storage conditions. It is known to be sensitive to acid-induced dehydration, which can lead to a significant decrease in activity.[3][4]

  • Recommendation: Store Apratoxin S4 as a stock solution in a suitable solvent (e.g., EtOH) at -20°C or -80°C.[1][5] Minimize freeze-thaw cycles. Before use, allow the solution to equilibrate to room temperature.

• Experimental Conditions:

  • Cell Seeding Density: Ensure consistent cell seeding density across experiments, as this can influence growth rates and drug response.

  • Incubation Time: Cytotoxicity is time-dependent. Standard assays often involve incubation for 48 hours.[1] Ensure your incubation times are consistent.

  • Solvent Control: Always include a solvent control (e.g., EtOH) to account for any effects of the vehicle on cell viability.[1]

Q2: My Western blot results show variable downregulation of Receptor Tyrosine Kinases (RTKs) after Apratoxin S4 treatment. How can I troubleshoot this?

A2: Variability in RTK downregulation is a known phenomenon and can be influenced by the specific cellular context.[1][2]

• Differential Substrate Selectivity: Apratoxin S4 can exhibit differential substrate selectivity. For example, in breast cancer cells, it has been shown to selectively target HER3 over HER2.[1][2] The concentration required to inhibit certain receptors can also vary.[1][2]

  • Recommendation: Perform a dose-response experiment to determine the optimal concentration of Apratoxin S4 for downregulating your specific RTK of interest in your chosen cell line. A typical time point for observing RTK downregulation is 24 hours.[1]

• Cellular Context: The genetic background of the cell line, such as the presence of KRAS mutations, can influence the response to Apratoxin S4.[1][2] It has been shown to be effective in KRAS mutant backgrounds where direct RTK inhibitors may fail.[1]

• Antibody Quality: Ensure the primary antibodies used for Western blotting are specific and validated for the target RTKs.

Q3: I am not observing the expected antiangiogenic effects of Apratoxin S4 in my HUVEC tube formation assay. What could be wrong?

A3: Apratoxin S4 is a potent inhibitor of angiogenesis.[1][6][7] If you are not seeing the expected results, consider the following:

• Concentration and Treatment Time: Antiangiogenic effects, such as the inhibition of tube formation in HUVECs, have been observed with Apratoxin S4 treatment.[1] A typical incubation time for HUVEC viability assays is 14 hours.[1] Ensure you are using an appropriate concentration range and incubation time.

• Mechanism of Action: The antiangiogenic effect of Apratoxin S4 is mediated by preventing the cotranslational translocation of VEGF and other proangiogenic factors, as well as their receptors like VEGFR2.[2][6]

  • Recommendation: To confirm the mechanism, you can measure the levels of secreted VEGF in the culture medium by ELISA and assess the protein levels of VEGFR2 in HUVEC lysates by Western blot.[6][8]

Q4: Can Apratoxin S4 be used for in vivo studies? What are the key considerations?

A4: Yes, Apratoxin S4 has demonstrated in vivo antitumor efficacy in xenograft mouse models.[3][4][8]

• Tolerability: Synthetic analogues like Apratoxin S4 have been developed to improve in vivo tolerability compared to the parent compound, Apratoxin A.[3][4]

• Dosing and Administration: In studies, Apratoxin S4 has been administered via intraperitoneal (i.p.) injection.[8] The optimal dosing schedule and concentration will need to be determined for your specific animal model.

• Stability: While designed for improved stability, the in vivo metabolic fate of the compound should be considered.[3]

Quantitative Data Summary

The following tables summarize key quantitative data for Apratoxin S4 from various studies to aid in experimental design and data comparison.

Table 1: In Vitro Antiproliferative Activity of Apratoxin S4 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Assay Duration
HCT116	Colorectal	~1-2	48 h
Various	Lung, Head & Neck, Bladder, Pancreatic	Low-nanomolar to sub-nanomolar	48 h
Various	Breast Cancer (ER+ and Triple Negative)	More potent	48 h
Various	Breast Cancer (HER2+)	Less potent	48 h

Data synthesized from multiple sources.[1][3][4]

Table 2: Antiviral Activity of Apratoxin S4

Virus	Cell Line	IC50 (nM)
SARS-CoV-2	Human cells	Subnanomolar
Influenza A	Human cells	Subnanomolar
Flaviviruses (Zika, West Nile, Dengue)	Huh7.5	0.46 - 170

Data sourced from multiple studies.[5][9]

Key Experimental Protocols

1. Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere for 24 hours.

• Treatment: Treat the cells with a serial dilution of Apratoxin S4 or a solvent control (e.g., EtOH).

• Incubation: Incubate the plate for 48 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT solution to each well according to the manufacturer's instructions and incubate for a further 2-4 hours.

• Solubilization: Add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Analysis: Calculate the IC50 value using non-linear regression analysis.[1]

2. Western Blot Analysis for RTK Downregulation

• Cell Seeding and Treatment: Seed cells in a 6-well plate and allow them to adhere. Treat with various concentrations of Apratoxin S4 for 24 hours.[1]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody specific for the target RTK overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Signaling Pathway: Apratoxin S4 Mechanism of Action

Caption: Mechanism of Apratoxin S4 action via Sec61 inhibition.

Experimental Workflow: Troubleshooting Inconsistent Cytotoxicity

Caption: Troubleshooting workflow for inconsistent IC50 results.

Logical Relationship: Factors Influencing Apratoxin S4 Efficacy

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apratoxin S4 | TargetMol [targetmol.com]
• 6. Apratoxin S4 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of Apratoxin Analogues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of apratoxin analogues. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the major synthetic challenges in the total synthesis of apratoxin and its analogues?

The total synthesis of apratoxins is a complex undertaking with several significant challenges. These include the construction and maintenance of the sensitive β-hydroxy-2,4-disubstituted thiazoline (B8809763) moiety, which is susceptible to side reactions like acid hydrolysis, epimerization, and elimination.[1] Another major hurdle is the macrocyclization step, particularly the formation of the ester linkage between the C-terminal proline and the sterically hindered C39 hydroxyl group, which has proven to be difficult.[1] Furthermore, achieving stereocontrol throughout the synthesis of the intricate polyketide chain, which contains multiple chiral centers, presents a considerable challenge.[2] Previous syntheses have often involved lengthy reaction sequences, with some routes requiring 12 to 20 steps just to prepare the key polyketide fragment.[3][4][5]

Q2: Are there any common side reactions to be aware of during the synthesis?

Yes, several side reactions can occur. The thiazoline ring is particularly sensitive; for instance, the hydroxy group at C35 is prone to acid-induced dehydration, leading to the formation of a double bond between C34 and C35, which significantly reduces the compound's activity.[6][7] Epimerization at the C34 chiral center is also a risk.[6][7] Additionally, intermediates with α,β-unsaturated carbonyl systems can undergo Michael additions with thiol-containing compounds.[7] During the synthesis of certain analogues, dehydration can also be a significant issue during thiazoline ring formation and macrocyclization steps.[6]

Q3: What strategies have been successful in overcoming the challenge of thiazoline ring formation?

A particularly successful method for constructing the sensitive thiazoline moiety is the use of an intramolecular Staudinger reduction followed by an aza-Wittig (S-aW) reaction.[1] This approach involves an α-azido thiol ester intermediate which, when treated with triphenylphosphine (B44618), generates a phosphinimine that undergoes an intramolecular aza-Wittig reaction with the adjacent thioester to form the thiazoline ring in high yield under neutral, anhydrous conditions.[1] This method has been shown to be effective in the late-stage installation of the thiazoline moiety.[2] Other methods have also been explored, including modifications of Kelly's methods to induce thiazoline ring formation.[6]

Q4: How can the difficulties with macrocyclization be addressed?

While macrolactonization between the proline carboxylate and the C39 hydroxyl has been challenging, alternative macrocyclization strategies have been successfully employed.[1] One effective approach is to perform a macrolactamization between the proline and N-Me-Ile residues.[1] Solid-phase peptide synthesis followed by solution-phase macrolactamization has also been used to successfully synthesize apratoxin A and its analogues in high overall yield.[8][9][10]

Troubleshooting Guides

Problem 1: Low yield during the reduction of a conjugated double bond.

• Symptom: Reduction of a conjugated double bond, for example using NaBH₄ in ethanol, results in a low yield (e.g., around 35%).[6][7]

• Possible Cause: The reaction conditions may not be optimal for this specific substrate.

• Troubleshooting Steps:

  • Alternative Reagents: Attempting hydrogenation with a different catalyst system, such as Wilkinson's catalyst (RhCl(PPh₃)₃) with H₂ in toluene, can be explored. However, be aware that this may not necessarily improve the yield and could introduce purification challenges.[6][7]

  • Convergent Synthesis: If the low-yielding step is not part of the longest linear sequence in a convergent synthesis, it may not be detrimental to the overall yield.[6][7] Consider the overall synthetic strategy to determine the impact of this step.

Problem 2: Dehydration of the C35 hydroxyl group.

• Symptom: Loss of the hydroxyl group at C35 and formation of a double bond between C34 and C35, particularly under acidic conditions. This leads to a significant decrease in biological activity.[6][7]

• Possible Cause: The C35 hydroxyl group is sensitive to acid-induced dehydration.[6][7]

• Troubleshooting Steps:

  • Analogue Design: To mitigate this, consider designing analogues with modifications at the C34 position. For example, introducing a gem-dimethyl group at C34 can prevent dehydration and has been shown to be synthetically accessible.[6]

  • Reaction Conditions: Carefully control the pH during all synthetic steps and purification to avoid acidic conditions.

Problem 3: Epimerization at the C34 position.

• Symptom: Formation of the C34 epimer as a side product.

• Possible Cause: The C34 chiral center is susceptible to epimerization.[6][7]

• Troubleshooting Steps:

  • Analogue Design: Similar to preventing dehydration, introducing a gem-dimethyl group at C34 removes this chiral center, thus eliminating the possibility of epimerization.[6]

  • Biological Activity Consideration: It is worth noting that in some cases, the C34 epimer has shown comparable biological potency to the natural configuration.[6][7][8] Therefore, if separation is difficult, the biological activity of the mixture could be assessed.

Problem 4: Low overall yield and lengthy synthetic sequence.

• Symptom: The total synthesis requires a high number of steps, leading to a low overall yield.

• Possible Cause: Inefficient synthetic route with multiple low-yielding steps.

• Troubleshooting Steps:

  • Route Optimization: Explore more recent and optimized synthetic routes. For example, catalysis-driven, redox-economical strategies have been developed to prepare the key polyketide fragment in as few as six steps, a significant improvement over earlier syntheses.[3][4][5]

  • Convergent vs. Linear Approach: A convergent synthesis, where different fragments of the molecule are synthesized separately and then combined, can be more efficient than a linear synthesis.[6][7]

  • Solid-Phase Synthesis: Utilizing solid-phase peptide synthesis for the peptide fragment can streamline that portion of the synthesis.[8][9][10]

Quantitative Data Summary

Analogue/Intermediate	Synthetic Step/Overall	Yield (%)	Reference
Apratoxin S4 (1a)	Overall (optimized)	5.0	[6]
Apratoxin S7 (1b)	Overall	Lower than 1a	[6]
Apratoxin S8 (1c)	Overall	Lower than 1a	[6]
Apratoxin S8 (1c)	Macrocyclization	70	[6]
Saturated compounds 31a/31b	Reduction of conjugated double bond (NaBH₄)	35	[6][7]
Carboxylic acid 4a	Oxidation of 21a	83	[6]
Carboxylic acid 4b	Oxidation of 21b	80	[6]
Apratoxin M7 (4g)	Total yield from solid support	16-44	[9]
Polyketide fragment	Matteson homologation (5 steps)	27	[11][12]

Key Experimental Protocols

Protocol 1: Thiazoline Formation via Intramolecular Staudinger/aza-Wittig (S-aW) Reaction

This protocol describes the key step for the formation of the thiazoline ring from an α-azido thiol ester intermediate.

• Reactants: α-azido thiol ester (e.g., compound 45 in Forsyth et al.), triphenylphosphine (Ph₃P).[1]

• Solvent: Anhydrous tetrahydrofuran (B95107) (THF).[1]

• Procedure:

  • Dissolve the α-azido thiol ester in anhydrous THF under an inert atmosphere (e.g., argon).

  • Add a solution of triphenylphosphine in anhydrous THF to the reaction mixture.

  • Heat the reaction mixture to reflux.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.

  • Purify the resulting thiazoline product by column chromatography.[1]

Protocol 2: Solid-Phase Synthesis and Macrolactamization of Apratoxin Analogues

This protocol outlines the general procedure for synthesizing apratoxin analogues using a solid-phase approach for the peptide fragment followed by cyclization in solution.

• Solid Support: Trityl-functionalized resin (e.g., SynPhase Lanterns).[8][9]

• Procedure:

  • Peptide Synthesis: Assemble the linear peptide sequence on the solid support using standard Fmoc-based solid-phase peptide synthesis protocols.[8][9]

  • Cleavage: Cleave the linear peptide from the resin using a suitable cleavage cocktail (e.g., 30% 1,1,1,3,3,3-hexafluoroisopropyl alcohol in CH₂Cl₂).[9]

  • Macrolactamization:

    • Dissolve the crude linear peptide in a suitable solvent (e.g., DMF or CH₂Cl₂) at a high dilution (e.g., 1 mM) to favor intramolecular cyclization.

    • Add a coupling reagent (e.g., HATU) and a base (e.g., DIEA).[9]

    • Stir the reaction mixture at room temperature until the cyclization is complete, monitoring by LC-MS.

  • Purification: Purify the cyclic peptide by preparative high-performance liquid chromatography (HPLC).

Visualizations

Caption: Key challenges in the total synthesis of apratoxin analogues.

Caption: A logical workflow for troubleshooting common synthesis problems.

Caption: Common side reactions involving the sensitive thiazoline moiety.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalysis Driven Six-Step Synthesis of Apratoxin A Key Polyketide Fragment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solid-phase total synthesis of (-)-apratoxin A and its analogues and their biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Conformation-Based Design and Synthesis of Apratoxin A Mimetics Modified at the α,β-Unsaturated Thiazoline Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Total synthesis of apratoxin A and B using Matteson's homologation approach - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Total synthesis of apratoxin A and B using Matteson's homologation approach - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00713K [pubs.rsc.org]

improving the therapeutic index of Apratoxin S4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with Apratoxin S4. Our goal is to help you overcome common challenges and improve the therapeutic index of this potent anticancer and antiviral agent.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Apratoxin S4?

Apratoxin S4 is a potent inhibitor of Sec61, a protein translocon in the endoplasmic reticulum (ER).[1][2] By targeting Sec61α, Apratoxin S4 prevents the cotranslational translocation of secretory proteins into the ER.[1][3] This leads to the downregulation of multiple receptor tyrosine kinases (RTKs) and inhibits the secretion of growth factors and cytokines, giving it a dual punch against cancer cells that rely on autocrine loops.[3][4][5]

Q2: Why was Apratoxin S4 developed, and how does it differ from its parent compound, Apratoxin A?

Apratoxin A, a natural product, exhibited potent in vitro activity but was not well-tolerated in vivo, showing irreversible toxicity.[4] This toxicity was attributed to the presence of a Michael acceptor in its structure, which could lead to non-specific reactions with cellular nucleophiles.[4] Apratoxin S4 was rationally designed as a hybrid of Apratoxins A and E to remove this liability while retaining high potency.[4][6] Consequently, Apratoxin S4 demonstrated improved tolerability and superior in vivo antitumor activity compared to Apratoxin A.[4][7]

Q3: What are the known dose-limiting toxicities of Apratoxin S4?

Preclinical studies have shown that Apratoxin S4 is significantly better tolerated than Apratoxin A.[4] In ocular angiogenic disease models, it has been used at a concentration of 0.25 mg/kg without observable toxicity or histological abnormalities.[1] While specific high-dose toxicity studies are not extensively detailed in the provided literature, the focus has been on its efficacy at non-toxic concentrations. Further analogs, such as Apratoxin S10, have also been developed and have shown potent growth inhibition and antiangiogenic effects without overt toxicity.[8][9]

Q4: Are there newer analogs of Apratoxin S4 with potentially better therapeutic indices?

Yes, ongoing research has led to the development of several analogs. Apratoxin S8 was designed to have less propensity for deactivation via dehydration and has shown efficacy in a human HCT116 xenograft mouse model.[4][7][10] Apratoxin S9, an epimer of S4, exhibited even greater in vitro potency with subnanomolar IC50 values.[7] More recently, Apratoxin S10 has been highlighted as a dual inhibitor of angiogenesis and cancer cell growth with improved stability, selectivity, and potency, showing promise in treating highly vascularized tumors without overt toxicity.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
High in vitro cytotoxicity in non-cancerous cell lines	1. Off-target effects at high concentrations. 2. Contamination of the cell culture. 3. Incorrect dosage calculation.	1. Perform a dose-response curve to determine the optimal concentration with minimal toxicity to normal cells. 2. Ensure aseptic techniques and test for mycoplasma contamination. 3. Double-check all calculations and dilutions.
Inconsistent results in cell-based assays	1. Variability in cell passage number. 2. Instability of Apratoxin S4 in the culture medium. 3. Inconsistent incubation times.	1. Use cells within a consistent and low passage number range for all experiments. 2. Prepare fresh solutions of Apratoxin S4 for each experiment. Although more stable than some analogs, prolonged incubation in aqueous media can lead to degradation. 3. Standardize all incubation times precisely.
Lack of in vivo efficacy in xenograft models	1. Poor bioavailability or rapid metabolism of Apratoxin S4. 2. Suboptimal dosing schedule. 3. Tumor model resistance.	1. Consider co-administration with a vehicle that enhances solubility and stability. 2. Apratoxin A's activity was found to be reversible, necessitating a chronic dosing schedule. A similar approach may be needed for Apratoxin S4.[5] 3. Confirm the expression of relevant RTKs and growth factors in your chosen tumor model.
Observed in vivo toxicity	1. The dose is too high for the specific animal model. 2. Issues with the formulation or vehicle.	1. Perform a dose-escalation study to determine the maximum tolerated dose (MTD) in your model. 2. Ensure the vehicle is well-tolerated and does not cause adverse effects on its own.

Data Presentation

Table 1: In Vitro Activity of Apratoxin S4 and Related Analogs

Compound	Cell Line	Assay	IC50 / GI50	Reference
Apratoxin S4	HCT116	Cell Viability (48h)	Low nM	[4]
Apratoxin S4	Pancreatic Cancer Cells	Cell Viability	Low nM to sub-nM	[3]
Apratoxin S4	Lung, Head & Neck, Bladder Cancer Cells	Cell Viability	Low nM to sub-nM	[3][11]
Apratoxin S8	HCT116	VEGF-A Secretion (12h)	~470 pM	[4][10]
Apratoxin S9	HCT116	Cell Viability (48h)	Sub-nM	[7]
Apratoxin S10	PANC-1	Cell Viability	Low nM	[12]

Table 2: In Vivo Efficacy of Apratoxin Analogs

Compound	Animal Model	Tumor Type	Dose	Outcome	Reference
Apratoxin S4	Nude Mouse	HCT116 Xenograft	Not specified	Significant tumor growth retardation	[5]
Apratoxin S8	Nude Mouse	HCT116 Xenograft	Not specified	Efficacious	[4][7][10]
Apratoxin S10	Orthotopic PDX Mouse	Pancreatic Cancer	Not specified	Potent inhibition of tumor growth	[12]

Experimental Protocols

1. In Vitro Cell Viability Assay (MTT Assay)

• Objective: To determine the concentration of Apratoxin S4 that inhibits cell growth by 50% (GI50).

• Materials:

  • Cancer cell line of interest (e.g., HCT116)

  • Complete growth medium

  • Apratoxin S4 stock solution (in DMSO)

  • 96-well plates

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • Plate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of Apratoxin S4 in complete growth medium.

  • Remove the old medium from the cells and add 100 µL of the diluted Apratoxin S4 solutions to the respective wells. Include a vehicle control (DMSO).

  • Incubate the plate for 48 hours at 37°C in a humidified incubator with 5% CO2.

  • Add 10 µL of MTT reagent to each well and incubate for another 4 hours.

  • Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 value.

2. Western Blot Analysis for RTK Downregulation

• Objective: To assess the effect of Apratoxin S4 on the protein levels of specific RTKs.

• Materials:

  • Cancer cell line

  • Apratoxin S4

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels

  • Transfer buffer

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies against target RTKs (e.g., EGFR, MET) and a loading control (e.g., β-actin, GAPDH)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Treat cells with varying concentrations of Apratoxin S4 for 24 hours.

  • Lyse the cells and quantify the protein concentration using a BCA assay.

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

3. In Vivo Xenograft Efficacy Study

• Objective: To evaluate the antitumor activity of Apratoxin S4 in a mouse model.

• Materials:

  • Immunocompromised mice (e.g., nude mice)

  • Cancer cells (e.g., HCT116)

  • Sterile saline or appropriate vehicle

  • Apratoxin S4

  • Calipers

• Procedure:

  • Subcutaneously inject 1 x 10^6 HCT116 cells in 100 µL of sterile saline into the flank of each mouse.[4]

  • Allow the tumors to reach a palpable size (e.g., 100 mm³).

  • Randomize the mice into treatment and control groups.

  • Administer Apratoxin S4 (e.g., via intraperitoneal injection) or the vehicle to the respective groups according to the desired dosing schedule (e.g., daily).

  • Measure tumor dimensions with calipers daily or every other day and calculate tumor volume using the formula: (Width² x Length) / 2.[4]

  • Monitor the body weight and general health of the mice throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., Western blot).

Visualizations

Caption: Mechanism of action of Apratoxin S4.

Caption: Workflow for in vivo xenograft studies.

Caption: Troubleshooting logic for in vivo experiments.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Apratoxin S4 | TargetMol [targetmol.com]
• 3. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improved total synthesis and biological evaluation of potent apratoxin S4 based anticancer agents with differential stability and further enhanced activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Apratoxin S10 as a dual-action modulator of receptor tyrosine kinases and tumor microenvironment: emerging anticancer insights from marine-derived analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development of Apratoxin S10 (Apra S10) as an Anti-pancreatic Cancer Agent and Its Preliminary Evaluation in an Orthotopic Patient-derived Xenograft (PDX) Model - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Apratoxin S4 Demonstrates Superior In Vivo Efficacy and Safety Profile Compared to Apratoxin A

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of preclinical data reveals that Apratoxin S4, a synthetic analog of the marine natural product Apratoxin A, exhibits significantly improved in vivo antitumor efficacy and a superior safety profile, positioning it as a more viable candidate for further oncological drug development. This comparison guide synthesizes available experimental data to provide researchers, scientists, and drug development professionals with a clear understanding of the key differences in the in vivo performance of these two potent Sec61 inhibitors.

Both Apratoxin S4 and its parent compound, Apratoxin A, exert their cytotoxic effects by targeting the Sec61 translocon, a critical component of the protein secretion pathway in the endoplasmic reticulum. This inhibition disrupts the biogenesis of numerous proteins involved in cancer cell proliferation and survival, including receptor tyrosine kinases (RTKs) and growth factors. However, the therapeutic potential of Apratoxin A has been hampered by its narrow therapeutic window and significant in vivo toxicity.

Superior Antitumor Efficacy of Apratoxin S4

In vivo studies, particularly in colorectal cancer xenograft models, have consistently demonstrated the enhanced therapeutic index of Apratoxin S4. While both compounds show antitumor activity, Apratoxin S4 achieves greater tumor growth inhibition at well-tolerated doses.

A key study utilizing a HCT116 human colorectal carcinoma xenograft mouse model showed that Apratoxin S4 had greater potency and efficacy compared to Apratoxin A[1]. While specific quantitative data from a direct head-to-head comparison in a single study is limited in the public domain, the collective evidence points towards the superiority of Apratoxin S4.

Parameter	Apratoxin S4	Apratoxin A	Source
Tumor Model	HCT116 Colorectal Cancer Xenograft	HCT116 Colorectal Cancer Xenograft	[1]
Efficacy	Greater potency and efficacy	Antitumor efficacy observed, but limited by toxicity	[1]
Tolerability	Much better tolerated in vivo	Irreversible toxicity and not well-tolerated	[1]

Reduced Toxicity: A Key Advantage for Apratoxin S4

The primary limitation of Apratoxin A in a therapeutic setting is its severe, irreversible toxicity observed in animal models[1]. This toxicity is attributed to the presence of a Michael acceptor in its chemical structure, which can lead to non-specific reactions with cellular nucleophiles. In contrast, Apratoxin S4 was rationally designed to lack this reactive moiety, resulting in a significantly improved safety profile[1].

Parameter	Apratoxin S4	Apratoxin A	Source
Toxicity	Much better tolerated	Irreversible toxicity	[1]
Structural Feature	Lacks a Michael acceptor	Contains a Michael acceptor	[1]
Therapeutic Window	Wider therapeutic window	Narrow therapeutic window

Mechanism of Action: A Shared Pathway

Both Apratoxin S4 and Apratoxin A share a common mechanism of action by inhibiting the Sec61 translocon. This leads to the disruption of cotranslational translocation of newly synthesized proteins into the endoplasmic reticulum, ultimately causing downregulation of key signaling molecules involved in cancer progression.

Shared mechanism of action for Apratoxin S4 and Apratoxin A.

Experimental Protocols

The following provides a generalized experimental protocol for assessing the in vivo efficacy of apratoxins in a HCT116 xenograft mouse model, based on information from multiple sources.

1. Cell Culture and Animal Models:

• Cell Line: HCT116 human colorectal carcinoma cells are cultured in an appropriate medium (e.g., McCoy's 5A) supplemented with fetal bovine serum and antibiotics.

• Animals: Immunocompromised mice (e.g., athymic nude or NOD/SCID) are used to prevent rejection of the human tumor cells.

2. Tumor Implantation:

• HCT116 cells are harvested during the logarithmic growth phase.

• A suspension of a specified number of cells (e.g., 1 x 10^6 to 5 x 10^6) in a suitable medium, sometimes mixed with Matrigel, is injected subcutaneously into the flank of the mice.

3. Tumor Growth Monitoring and Treatment:

• Tumor growth is monitored regularly by measuring the tumor dimensions with calipers. Tumor volume is calculated using a standard formula (e.g., (length x width^2)/2).

• When tumors reach a predetermined size (e.g., 100-200 mm³), the animals are randomized into treatment and control groups.

• Apratoxin S4 or Apratoxin A is administered via a specified route (e.g., intraperitoneal injection) and schedule. A vehicle control group receives the delivery vehicle alone.

4. Efficacy and Toxicity Assessment:

• Antitumor Efficacy: Tumor volumes are measured throughout the study. The percentage of tumor growth inhibition is calculated at the end of the study.

• Toxicity: Animal body weight is monitored as a general indicator of health. Any signs of distress or adverse effects are recorded. At the end of the study, organs may be harvested for histological analysis.

The following diagram illustrates a typical workflow for an in vivo efficacy study.

Experimental workflow for in vivo efficacy studies.

References

• 1. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Sec61 Inhibitors: Apratoxin S4 and Beyond

For Researchers, Scientists, and Drug Development Professionals

The Sec61 translocon, a protein-conducting channel in the endoplasmic reticulum, is a critical component of the cellular machinery responsible for the processing and transport of a vast number of proteins. Its essential role in cell function and its overexpression in certain cancers and involvement in viral infections have made it a compelling target for therapeutic intervention. This guide provides a detailed comparison of Apratoxin S4, a potent marine-derived Sec61 inhibitor, with other notable inhibitors of this channel, supported by experimental data and detailed protocols.

Mechanism of Action: A Shared Target, Nuanced Interactions

Sec61 inhibitors, including Apratoxin S4, mycolactone (B1241217), cotransin (B10778824), and eeyarestatin I, all function by obstructing the Sec61 channel, thereby preventing the translocation of newly synthesized polypeptides into the endoplasmic reticulum. This disruption of protein secretion and membrane protein integration leads to cellular stress and, ultimately, apoptosis in rapidly dividing cells like cancer cells, or inhibits the production of viral proteins necessary for replication.[1]

While the primary target is the same, the specific binding sites and the conformational changes induced by each inhibitor can differ, leading to variations in their substrate selectivity and overall biological activity. For instance, studies have shown that while many inhibitors bind to a common lipid-exposed pocket on the Sec61α subunit, the nuances of these interactions can influence which proteins are most affected.[2]

Performance Comparison: A Quantitative Look at Potency

The efficacy of Sec61 inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce a specific biological activity by 50%. The following tables summarize the IC50 values for Apratoxin S4 and other selected Sec61 inhibitors against various cancer cell lines and viruses, providing a clear comparison of their potency.

Anticancer Activity of Sec61 Inhibitors (IC50 Values)

Inhibitor	Cell Line	Cancer Type	IC50 (nM)	Reference
Apratoxin S4	HCT116	Colorectal Carcinoma	0.36 - 0.52	[3]
A498	Kidney Carcinoma	low-nanomolar	[4]
Huh7	Hepatocellular Carcinoma	low-nanomolar	[4]
MCF7	Breast Cancer (ER+)	<40% viability at tested conc.	[1]
T47D	Breast Cancer (Luminal A)	<40% viability at tested conc.	[1]
Mycolactone A/B	L929	Mouse Fibrosarcoma	12 (LC50)	[5]
Various	Various	40 (for IL-2 inhibition)	[6]
Cotransin	HEK 293 (transfected with ETBR)	-	5,400	[7]
Primary Astrocytes (endogenous ETBR)	-	1,300	[7]
Eeyarestatin I	JEKO-1	Mantle Cell Lymphoma	4,000 ± 1,200	[8]
HBL-2	Mantle Cell Lymphoma	~10,000	[9]

Antiviral Activity of Apratoxin S4 (IC50 Values)

Virus	Cell Line	IC50	Reference
SARS-CoV-2	Vero E6	170 nM	[10]
Calu-3	0.71 nM	[10]
Influenza A	A549	subnanomolar	[10][11]
Zika Virus	Huh7	low-nanomolar	[12]
Dengue Virus	Huh7	low-nanomolar	[12]
West Nile Virus	Huh7	low-nanomolar	[12]

Signaling Pathways and Cellular Consequences of Sec61 Inhibition

The inhibition of the Sec61 translocon triggers a cascade of cellular events, primarily stemming from the disruption of protein homeostasis. The accumulation of untranslocated proteins in the cytoplasm and the depletion of essential secreted and membrane proteins activate stress response pathways, such as the Unfolded Protein Response (UPR), and inhibit critical signaling pathways for cell growth and survival.

Caption: General signaling pathway of Sec61 inhibition.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of data, detailed experimental protocols are essential. Below are methodologies for key assays used to evaluate the performance of Sec61 inhibitors.

In Vitro Translation and Translocation Assay

This assay directly assesses the ability of a compound to inhibit the translocation of a nascent polypeptide into microsomes, which are vesicles derived from the endoplasmic reticulum.

Caption: Workflow for in vitro translation/translocation assay.

Protocol:

• In Vitro Translation: Program a rabbit reticulocyte lysate system with the mRNA encoding a precursor protein (e.g., preprolactin) in the presence of [35S]-Methionine to synthesize a radiolabeled protein.[13]

• Microsome and Inhibitor Incubation: In a separate tube, pre-incubate canine pancreatic rough microsomes with the test compound (or DMSO as a control) for 30 minutes on ice.[13]

• Translocation Reaction: Combine the translation mix with the pre-incubated microsomes and incubate at 30°C for 60 minutes to allow for protein translocation into the microsomes.[13]

• Protease Protection: Following the translocation reaction, treat the samples with Proteinase K. Proteins that have been successfully translocated into the microsomes will be protected from digestion.[13]

• Analysis: Analyze the samples by SDS-PAGE and autoradiography. A protected protein will appear as a band on the autoradiogram, indicating successful translocation. The intensity of this band will decrease in the presence of an effective Sec61 inhibitor.[13]

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Caption: Workflow for a typical MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth during the assay period.[14]

• Compound Addition: After allowing the cells to adhere overnight, add the Sec61 inhibitor at various concentrations to the wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.[14]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[15]

• Solubilization: Add a solubilizing agent, such as DMSO or a specialized solubilization buffer, to dissolve the formazan crystals.[14]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Western Blotting for Receptor Tyrosine Kinase (RTK) Downregulation

Western blotting is used to detect specific proteins in a sample and can be employed to visualize the downregulation of RTKs, such as EGFR and MET, following treatment with a Sec61 inhibitor.

Protocol:

• Cell Lysis: Treat cells with the Sec61 inhibitor for a specified time (e.g., 24 hours). Lyse the cells in a suitable buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).[16]

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.[16]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the RTK of interest (e.g., anti-EGFR or anti-MET) overnight at 4°C.[16]

• Secondary Antibody Incubation: Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add an HRP substrate to the membrane and detect the chemiluminescent signal using an imaging system. The intensity of the bands corresponds to the amount of the target protein. A loading control (e.g., β-actin or GAPDH) should be used to ensure equal protein loading between lanes.[17]

Conclusion

Apratoxin S4 stands out as a highly potent Sec61 inhibitor with broad-spectrum anticancer and antiviral activities. Its sub-nanomolar to low-nanomolar efficacy against a range of cancer cell lines and viruses highlights its therapeutic potential. While other Sec61 inhibitors like mycolactone and cotransin also demonstrate significant activity, their potency and substrate selectivity can vary. The choice of a particular Sec61 inhibitor for research or therapeutic development will depend on the specific application, the desired potency, and the target cell or virus. The experimental protocols provided in this guide offer a foundation for the rigorous evaluation and comparison of these and other novel Sec61 inhibitors. Further research into the nuanced mechanisms of action of these compounds will undoubtedly pave the way for the development of more targeted and effective therapies.

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances: role of mycolactone in the pathogenesis and monitoring of Mycobacterium ulcerans infection/Buruli ulcer disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of Biosynthesis of Human Endothelin B Receptor by the Cyclodepsipeptide Cotransin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The ERAD Inhibitor Eeyarestatin I Is a Bifunctional Compound with a Membrane-Binding Domain and a p97/VCP Inhibitory Group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. MTT (Assay protocol [protocols.io]
• 15. merckmillipore.com [merckmillipore.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Apratoxin S4: A Potent Inhibitor of VEGF Secretion and Angiogenesis

A comparative guide for researchers and drug development professionals on the validation of Apratoxin S4's effect on Vascular Endothelial Growth Factor (VEGF) secretion and its potential as an anti-angiogenic agent.

Apratoxin S4, a synthetic analog of a marine natural product, has emerged as a potent inhibitor of angiogenesis, the formation of new blood vessels, which is a critical process in tumor growth and various ocular diseases.[1][2][3] This guide provides a comprehensive comparison of Apratoxin S4 with other VEGF inhibitors, supported by experimental data, detailed protocols, and pathway visualizations to aid in the evaluation of its therapeutic potential.

Mechanism of Action: A Dual Approach to Inhibit Angiogenesis

Unlike many conventional anti-VEGF therapies that primarily target the VEGF ligand or its receptor, Apratoxin S4 employs a unique mechanism by inhibiting the cotranslational translocation of proteins into the endoplasmic reticulum.[4][5][6] It achieves this by targeting Sec61α, a key component of the protein translocation machinery.[4] This leads to a dual inhibitory effect:

• Inhibition of VEGF Secretion: By preventing the proper processing and secretion of VEGF and other pro-angiogenic factors, Apratoxin S4 effectively reduces their availability in the cellular microenvironment.[4][7][8]

• Downregulation of VEGF Receptor 2 (VEGFR2): Apratoxin S4 also downregulates the expression of VEGFR2, the primary receptor that mediates the pro-angiogenic signals of VEGF on endothelial cells.[1][4][8]

This dual mechanism of action suggests that Apratoxin S4 could be effective in overcoming resistance to traditional anti-VEGF therapies, which can be circumvented by the activation of alternative angiogenic pathways.[1][2]

Quantitative Analysis of Apratoxin S4's Anti-Angiogenic Effects

Several in vitro studies have quantified the potent anti-angiogenic effects of Apratoxin S4 on human retinal endothelial cells (HRECs). The following table summarizes key findings:

Assay	Cell Type	Apratoxin S4 Concentration	Key Findings	Reference
Cell Proliferation (AlamarBlue Assay)	HRECs	1 nM	Markedly inhibited basal and VEGF-induced cell proliferation.	[1]
Cell Migration (Transwell Assay)	HRECs	1 nM	Significantly halted VEGF-induced cell migration.	[1]
Tube Formation (Matrigel Assay)	HRECs	1 nM	Potently suppressed VEGF-induced tube formation.	[1]
Tube Formation (Matrigel Assay)	HRECs	25 nM	Blocked the ability of HRECs to form tube-like structures.	[1]
VEGFR2 and VEGFR3 Expression	HRECs	25 nM	Significantly suppressed the expression of VEGFR2 and VEGFR3.	[1]
TGFβ1 Secretion	HRECs	Not specified	Reduced TGFβ1 secretion.	[1]
VEGF-A Secretion	A498, Huh7, NCI-H727 cancer cells	Subnanomolar	Potently inhibited VEGF-A secretion.	[7][8]

Comparison with Standard Anti-VEGF Therapies

The current standard of care for many angiogenesis-dependent diseases involves monoclonal antibodies or small molecule tyrosine kinase inhibitors that target the VEGF pathway.

Feature	Apratoxin S4	Aflibercept (VEGF-Trap)	Bevacizumab (Avastin)	Sunitinib/Sorafenib
Target	Sec61α (protein translocation)	VEGF-A, VEGF-B, PlGF	VEGF-A	VEGFRs, PDGFRs, other kinases
Mechanism	Inhibits secretion of multiple growth factors and downregulates their receptors.	Sequesters VEGF ligands, preventing receptor binding.	Neutralizes VEGF-A.	Inhibits receptor tyrosine kinase activity.
Reported Advantage	Dual action on ligand secretion and receptor expression; potential to overcome resistance.	Broad ligand trapping.	Well-established efficacy.	Multi-targeted kinase inhibition.
Combination Therapy	Shows a combinatorial inhibitory effect with aflibercept.[1]	Standard of care.	Standard of care.	Used in various cancer therapies.

Experimental Protocols

The validation of Apratoxin S4's effect on VEGF secretion and angiogenesis has been conducted using a variety of established in vitro and in vivo assays.

In Vitro Assays

• Cell Proliferation Assay (AlamarBlue):

  • Human Retinal Endothelial Cells (HRECs) are seeded in a 96-well plate.

  • Cells are treated with varying concentrations of Apratoxin S4 or a vehicle control, in the presence or absence of VEGF.

  • After a 24-hour incubation, AlamarBlue reagent is added to the wells.

  • The fluorescence or absorbance is measured to quantify cell viability and proliferation.[9]

• Transwell Migration Assay:

  • HRECs are seeded in the upper chamber of a Transwell insert with a porous membrane.

  • The lower chamber contains media with or without VEGF as a chemoattractant.

  • Apratoxin S4 or a vehicle control is added to the upper chamber.

  • After a specified incubation period, non-migrated cells on the upper surface of the membrane are removed.

  • Migrated cells on the lower surface are fixed, stained (e.g., with DAPI), and counted.[9]

• Tube Formation Assay (Matrigel):

  • A layer of Matrigel is allowed to solidify in a 96-well plate.

  • HRECs are seeded on top of the Matrigel in the presence of varying concentrations of Apratoxin S4 or a vehicle control, with or without VEGF.

  • After incubation, the formation of capillary-like structures (tubes) is visualized under a microscope.

  • The number of branch points and total tube length are quantified using imaging software.[9]

• Western Blot:

  • HRECs are treated with Apratoxin S4 or a vehicle control.

  • Cell lysates are prepared, and protein concentrations are determined.

  • Proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with primary antibodies against target proteins (e.g., VEGFR2, pErk1/2) and then with secondary antibodies.

  • Protein bands are visualized and quantified.[1]

• Enzyme-Linked Immunosorbent Assay (ELISA):

  • Cell culture supernatants are collected from cells treated with Apratoxin S4 or a vehicle control.

  • The concentration of secreted proteins like VEGF and TGFβ1 is measured using specific ELISA kits according to the manufacturer's instructions.[1]

In Vivo Models

• Oxygen-Induced Retinopathy (OIR) Mouse Model: This model mimics retinal neovascularization. Pups are exposed to hyperoxia and then returned to normoxia, inducing retinal ischemia and subsequent pathological angiogenesis. Apratoxin S4 is administered to assess its effect on neovascularization.[1][3]

• Laser-Induced Choroidal Neovascularization (CNV) Mouse Model: This model simulates wet age-related macular degeneration. Laser photocoagulation is used to induce choroidal neovascularization, and the effect of Apratoxin S4 on the size and leakage of CNV lesions is evaluated.[1][3]

• Persistent Retinal Neovascularization (PRNV) Rabbit Model: This model is used to study sustained retinal neovascularization. The efficacy of Apratoxin S4 in regressing these persistent abnormal vessels is assessed.[1][3]

Visualizing the Pathways and Processes

VEGF Signaling Pathway

The following diagram illustrates the canonical VEGF signaling pathway, which is a primary target for many anti-angiogenic therapies. VEGF binding to VEGFR2 on endothelial cells triggers a cascade of downstream signaling events that promote cell proliferation, migration, and survival.

Caption: Simplified VEGF signaling cascade in endothelial cells.

Apratoxin S4 Mechanism of Action

This diagram illustrates how Apratoxin S4 disrupts the production of both the VEGF ligand and its receptor, VEGFR2.

Caption: Apratoxin S4 inhibits protein translocation via Sec61.

Experimental Workflow for Apratoxin S4 Validation

The following diagram outlines a typical experimental workflow for validating the anti-angiogenic effects of a compound like Apratoxin S4.

Caption: Workflow for validating anti-angiogenic compounds.

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. DSpace [scholarbank.nus.edu.sg]
• 3. Apratoxin S4 Inspired by a Marine Natural Product, a New Treatment Option for Ocular Angiogenic Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Apratoxin S4 vs. Remdesivir: A Comparative Guide on Antiviral Activity

For Researchers, Scientists, and Drug Development Professionals

The global imperative for effective antiviral therapeutics has driven extensive research into novel and repurposed compounds. This guide provides a detailed, objective comparison of the antiviral activities of two such compounds: Apratoxin S4, a potent Sec61 inhibitor, and remdesivir (B604916), a well-known RNA-dependent RNA polymerase (RdRp) inhibitor. This analysis is supported by experimental data to inform future research and drug development efforts.

Executive Summary

Apratoxin S4 and remdesivir represent two distinct strategies for antiviral intervention. Apratoxin S4 is a host-directed therapeutic that inhibits the Sec61 translocon, a critical component of the host cell's protein secretion pathway, thereby disrupting the production of viral and host proteins essential for viral replication.[1][2][3] In contrast, remdesivir is a direct-acting antiviral that targets the viral RNA-dependent RNA polymerase (RdRp), an enzyme crucial for the replication of the viral genome.[4][5][6]

Experimental data indicates that Apratoxin S4 exhibits potent, subnanomolar antiviral activity against a broad range of viruses, including SARS-CoV-2, influenza A, and various flaviviruses.[7][8] Remdesivir has also demonstrated broad-spectrum activity against RNA viruses, including coronaviruses.[9][10] This guide will delve into the quantitative data, experimental methodologies, and mechanistic pathways associated with each compound.

Mechanism of Action

Apratoxin S4: A Host-Directed Approach

Apratoxin S4 is a synthetic analog of a natural product derived from marine cyanobacteria.[7][11] Its mechanism of action centers on the inhibition of the Sec61 translocon, a protein channel in the endoplasmic reticulum (ER) membrane.[1][2] By blocking Sec61, Apratoxin S4 prevents the cotranslational translocation of newly synthesized viral and host secretory and membrane proteins into the ER lumen.[1][12] This disruption of protein processing and trafficking has profound effects on the viral life cycle, including:

• Inhibition of viral glycoprotein (B1211001) production: Many viral envelope proteins, such as the SARS-CoV-2 spike protein, require processing in the ER. Apratoxin S4 blocks the production and trafficking of these essential proteins.[2][7]

• Disruption of viral replication compartments: For some viruses like SARS-CoV-2, Apratoxin S4 has been shown to block the formation of stacked double-membrane vesicles, which are the primary sites of viral replication.[2][7]

• Broad-spectrum potential: Because it targets a host factor utilized by many different viruses, Apratoxin S4 has the potential for broad-spectrum antiviral activity.[7][13] This approach may also present a higher barrier to the development of viral resistance.[3]

Remdesivir: A Direct-Acting Antiviral

Remdesivir is a prodrug of a nucleoside analog.[5][9] Once inside the host cell, it is metabolized into its active triphosphate form.[14] This active metabolite mimics adenosine (B11128) triphosphate (ATP) and is incorporated into the nascent viral RNA chain by the viral RdRp.[4][14] The incorporation of the remdesivir metabolite results in delayed chain termination, effectively halting viral RNA synthesis.[5][15] This direct inhibition of the viral replication machinery is a proven strategy for antiviral therapy.[4][6]

Comparative Antiviral Activity: Quantitative Data

The following tables summarize the in vitro antiviral activity and cytotoxicity of Apratoxin S4 and remdesivir against various viruses, primarily focusing on SARS-CoV-2.

Table 1: In Vitro Antiviral Activity against SARS-CoV-2

Compound	Cell Line	IC50 / EC50 (µM)	Virus Strain	Reference
Apratoxin S4	Vero E6	Subnanomolar	Not Specified	[7]
HeLa-hACE2	Subnanomolar	Not Specified	[7]
Remdesivir	Vero E6	0.22 - 0.32	2019-nCoV & Variants	[16]
Vero E6	1.71	Not Specified	[15]
Human Airway Epithelial Cells	0.0099	Not Specified	[17]

Table 2: Broad-Spectrum Antiviral Activity

Compound	Virus	Cell Line	IC50 (nM)	Reference
Apratoxin S4	Influenza A virus	A549	Subnanomolar	[7]
Zika virus	Huh7.5	Low nM	[7]
Dengue virus	Huh7.5	Low nM	[7]
West Nile virus	Huh7.5	Low nM	[7]
Remdesivir	MERS-CoV	Not Specified	Not Specified	[18]
Ebola virus	Not Specified	Not Specified	[5]

Table 3: Cytotoxicity Data

Compound	Cell Line	CC50 (µM)	Reference
Apratoxin S4	Human Cancer Cells	Low to mid nM (24-48h)	[1][3]
Remdesivir	Various Human Cell Lines	1.7 to >20	[10][17]
Vero E6	>100	[16][19]

Selectivity Index (SI): The ratio of CC50 to IC50/EC50 is a critical measure of a drug's therapeutic window. Apratoxin S4 has demonstrated a high selectivity index, indicating that its antiviral effects occur at concentrations well below those that cause significant cytotoxicity.[7] Similarly, remdesivir also exhibits a favorable selectivity index.[10][17]

Experimental Protocols

Antiviral Activity Assays

A common method to determine the 50% inhibitory concentration (IC50) or 50% effective concentration (EC50) involves multi-cycle virus growth assays.[7] A typical protocol is as follows:

• Cell Seeding: Plate a suitable host cell line (e.g., Vero E6 or HeLa-hACE2 for SARS-CoV-2) in 384-well plates and incubate overnight.[3]

• Compound Treatment: Pre-incubate the cells with serial dilutions of the test compound (Apratoxin S4 or remdesivir) for a specified period (e.g., 2 hours).[3]

• Viral Infection: Infect the cells with the virus at a specific multiplicity of infection (MOI).

• Incubation: Incubate the infected cells for a defined period (e.g., 16-72 hours).[3][20]

• Quantification of Infection: Fix the cells and immunostain for a viral protein (e.g., nucleoprotein for SARS-CoV-2). Use a nuclear stain like DAPI to count the total number of cells.[3]

• Data Analysis: Use automated imaging and analysis to determine the percentage of infected cells at each compound concentration. Calculate the IC50/EC50 value from the dose-response curve.

Cytotoxicity Assays

The 50% cytotoxic concentration (CC50) is determined to assess the toxicity of the compounds to the host cells.

• Cell Seeding: Seed cells in 96-well plates.

• Compound Treatment: Treat the cells with serial dilutions of the test compound.

• Incubation: Incubate for a period corresponding to the antiviral assay (e.g., 24-72 hours).

• Viability Measurement: Use a cell viability reagent (e.g., CellTiter-Glo®, MTT) to measure the number of viable cells.

• Data Analysis: Calculate the CC50 value from the dose-response curve.

Signaling Pathways and Experimental Workflows

Apratoxin S4: Mechanism of Action

Caption: Apratoxin S4 inhibits the Sec61 translocon, blocking protein entry into the ER.

Remdesivir: Mechanism of Action

Caption: Remdesivir's active metabolite is incorporated into viral RNA, causing chain termination.

General Antiviral Assay Workflow

Caption: A generalized workflow for determining in vitro antiviral efficacy.

Conclusion

Apratoxin S4 and remdesivir are both potent antiviral agents with distinct mechanisms of action. Apratoxin S4's host-directed approach of inhibiting the Sec61 translocon offers the potential for broad-spectrum activity and a high barrier to resistance. Remdesivir's direct targeting of the viral RdRp is a clinically validated strategy. The quantitative data presented herein demonstrates the potent in vitro efficacy of both compounds. Further preclinical and clinical evaluation is warranted to fully understand the therapeutic potential of Apratoxin S4 and to continue to define the optimal use of remdesivir in the context of emerging viral threats. This comparative guide provides a foundation for researchers to build upon in the ongoing effort to develop effective antiviral therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Sec61 Inhibitor Apratoxin S4 Potently Inhibits SARS-CoV-2 and Exhibits Broad-Spectrum Antiviral Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. VEKLURY® (remdesivir) Mechanism of Action & Variant Antiviral Activity | HCP [vekluryhcp.com]
• 5. Remdesivir - Wikipedia [en.wikipedia.org]
• 6. drugtargetreview.com [drugtargetreview.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Remdesivir - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Off-Target In Vitro Profiling Demonstrates that Remdesivir Is a Highly Selective Antiviral Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scitechdaily.com [scitechdaily.com]
• 14. What is the mechanism of Remdesivir? [synapse.patsnap.com]
• 15. Remdesivir and Its Combination With Repurposed Drugs as COVID-19 Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vitro Antiviral Activity of Remdesivir Against SARS-CoV-2 and its Variants [journal-jbv.apub.kr]
• 17. Off-Target In Vitro Profiling Demonstrates that Remdesivir Is a Highly Selective Antiviral Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. impact.ornl.gov [impact.ornl.gov]
• 20. researchgate.net [researchgate.net]

A Comparative Analysis of Apratoxin S4 and S9 Analogues: Potency, Stability, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative study of two potent anticancer drug candidates, Apratoxin S4 and its epimeric analogue, Apratoxin S9. Derived from marine cyanobacteria, apratoxins represent a novel class of cytotoxic agents with a unique mechanism of action. This analysis synthesizes experimental data on their biological activity, stability, and in vivo efficacy, offering valuable insights for researchers in oncology and drug discovery.

Introduction to Apratoxins

Apratoxins are cyclic depsipeptides that exhibit potent antiproliferative and antiangiogenic activities. Their primary molecular target is Sec61α, a key component of the Sec61 translocon channel in the endoplasmic reticulum.[1][2] By inhibiting Sec61-mediated cotranslational translocation, apratoxins prevent the proper folding and secretion of a wide range of proteins, including receptor tyrosine kinases (RTKs) and vascular endothelial growth factor (VEGF).[3][4] This dual action disrupts critical signaling pathways that drive tumor growth, proliferation, and angiogenesis.[1][5]

Apratoxin S4 was developed as a synthetic hybrid of the natural products apratoxin A and E, with modifications designed to enhance its in vivo antitumor activity and improve its tolerability.[4] Further structure-activity relationship (SAR) studies led to the synthesis of Apratoxin S9, which differs from S4 only in its stereochemistry at the C30 position.[3][6] This seemingly minor alteration has been shown to significantly impact the molecule's biological activity.[3][5]

Comparative Biological Activity

The defining difference between Apratoxin S4 and S9 lies in their potency. The C30R configuration of Apratoxin S9 results in a marked increase in cytotoxic activity compared to the C30S configuration of Apratoxin S4.[5] This enhanced potency is observed across various cancer cell lines.

Data Presentation: In Vitro Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Apratoxin S4 and S9 in the human colon carcinoma cell line HCT116.

Compound	HCT116 IC50 (nM)	Reference
Apratoxin S4	1.99 ± 0.13	[5]
Apratoxin S9	0.85 ± 0.05	[3]

Lower IC50 values indicate greater potency.

Apratoxin S4 has also been shown to be effective against a broader range of cancer cell lines, including those with KRAS mutations, at low-nanomolar to sub-nanomolar concentrations.[1][2] It has demonstrated significant activity in lung, head and neck, bladder, and pancreatic cancer cell panels.[1][2] In breast cancer cells, Apratoxin S4 showed selective targeting of HER3 over HER2.[1] While extensive comparative data for Apratoxin S9 across multiple cell lines is less readily available in the reviewed literature, its subnanomolar potency in HCT116 cells suggests a generally higher level of activity.[3]

Mechanism of Action and Signaling Pathway

Both Apratoxin S4 and S9 share the same primary mechanism of action: inhibition of the Sec61 translocon. This leads to the downstream effects of RTK downregulation and inhibition of growth factor secretion.

Signaling Pathway Diagram

Caption: Apratoxin S4/S9 inhibit Sec61α, blocking ER translocation and subsequent signaling.

Stability and In Vivo Efficacy

While Apratoxin S9 demonstrates superior potency, stability is a critical factor for in vivo applications. Apratoxin S4 and S9 are susceptible to dehydration, which can lead to reduced activity.[3] To address this, another analogue, Apratoxin S8 (with a gem-dimethyl group at C34), was developed and showed increased stability against dehydration.[3]

In Vivo Studies

Both Apratoxin S4 and other analogues have shown efficacy in xenograft mouse models. Apratoxin S4 was effective in an HCT116 xenograft model.[1] An analogue with enhanced stability, Apratoxin S8, also demonstrated efficacy in a human HCT116 xenograft mouse model.[3][6] While direct comparative in vivo studies between S4 and S9 are not detailed in the reviewed literature, the improved potency of S9 suggests it could be highly effective, provided formulation can address any potential stability issues.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following are generalized protocols for key experiments cited in the comparison.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of viability.

Workflow Diagram:

Caption: Workflow for assessing cell viability using the MTT assay.

Protocol:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with a serial dilution of Apratoxin S4 or S9 (e.g., 0.01 nM to 1 µM) or vehicle control (DMSO) for 48 hours.[1]

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[7][8][9]

• Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.[7][10]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine IC50 values using non-linear regression analysis.[1]

Western Blot for RTK Downregulation

This technique is used to detect changes in the protein levels of RTKs like MET and EGFR.

Protocol:

• Plate cells and treat with varying concentrations of Apratoxin S4 or S9 for 24 hours.[1]

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against the target RTKs (e.g., anti-MET, anti-EGFR) and a loading control (e.g., anti-β-actin) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

VEGF-A Secretion (ELISA) Assay

This assay quantifies the amount of VEGF-A secreted by cancer cells into the culture medium.

Protocol:

• Seed cells in a 24-well plate and treat with Apratoxin S4 or S9 for 24 hours.

• Collect the cell culture supernatant and centrifuge to remove any cellular debris.

• Perform a sandwich ELISA using a commercial Human VEGF-A ELISA kit according to the manufacturer's instructions.[11][12]

• Briefly, coat a 96-well plate with a capture antibody specific for VEGF-A.

• Add the collected cell culture supernatants and a standard curve of recombinant VEGF-A to the plate and incubate.

• Wash the plate and add a biotinylated detection antibody.

• Wash again and add streptavidin-HRP.

• Finally, add a substrate solution and measure the colorimetric change using a microplate reader at 450 nm.[11]

• Quantify the concentration of VEGF-A in the samples by comparing to the standard curve.

Conclusion

The comparative study of Apratoxin S4 and S9 analogues reveals a classic trade-off in drug development between potency and stability. Apratoxin S9, with its C30R configuration, is a significantly more potent cytotoxic agent than Apratoxin S4.[3][5] However, the inherent instability of the apratoxin scaffold to dehydration presents a challenge for in vivo applications.[3] The development of more stable analogues like Apratoxin S8 and the highly potent Apratoxin S10 (a hybrid of S8 and S9) demonstrates the ongoing efforts to optimize this promising class of anticancer compounds.[5]

For researchers, the choice between these analogues will depend on the specific application. The high potency of Apratoxin S9 makes it an excellent tool for in vitro mechanistic studies, while the more extensively characterized and relatively stable Apratoxin S4, along with its more stable derivatives, may be more suitable for initial in vivo investigations. Further research, including direct comparative in vivo efficacy and toxicity studies of Apratoxin S4 and S9, is warranted to fully elucidate their therapeutic potential. The unique mechanism of action targeting the Sec61 translocon continues to make the apratoxins a highly attractive scaffold for the development of next-generation cancer therapeutics.[1][2]

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved total synthesis and biological evaluation of potent apratoxin S4 based anticancer agents with differential stability and further enhanced activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 8. broadpharm.com [broadpharm.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. novamedline.com [novamedline.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Apratoxin S4: A Novel Approach to Overcoming Resistance to Receptor Tyrosine Kinase (RTK) Inhibitors

A Comparative Guide for Researchers and Drug Development Professionals

The development of resistance to Receptor Tyrosine Kinase (RTK) inhibitors remains a significant hurdle in cancer therapy.[1][2][3] Many cancers initially responsive to RTK inhibitors eventually relapse due to secondary mutations, activation of compensatory signaling pathways, or other resistance mechanisms.[4][5] Apratoxin S4, a molecule inspired by a marine natural product, presents a promising alternative strategy by targeting a fundamental cellular process, thereby bypassing conventional resistance mechanisms.[6][7] This guide provides a comparative analysis of Apratoxin S4's activity, particularly in RTK inhibitor-resistant contexts, supported by experimental data and detailed protocols.

Mechanism of Action: A Departure from Kinase Inhibition

Unlike traditional RTK inhibitors that compete with ATP at the kinase domain, Apratoxin S4 employs a unique mechanism.[8] It targets Sec61α, a key component of the translocon complex in the endoplasmic reticulum.[6][7][9] This interference inhibits the co-translational translocation of newly synthesized transmembrane proteins, including a wide array of RTKs (e.g., EGFR, VEGFR, MET, HER2/3) and their secreted growth factor ligands (e.g., VEGF).[6][7][10] By preventing these proteins from reaching the cell surface or being secreted, Apratoxin S4 effectively shuts down multiple oncogenic signaling pathways simultaneously.[6][11]

The non-glycosylated proteins that fail to translocate are subsequently targeted for proteasomal degradation, a process potentially mediated by the E3 ubiquitin ligase HUWE1.[6][7] This dual action of preventing the production of both receptors and their activating ligands gives Apratoxin S4 a significant advantage in overcoming the signaling redundancy that often plagues targeted therapies.[6][7][11]

Mechanism of Apratoxin S4 Action.

Comparative Performance in Resistant Cell Lines

Studies have demonstrated that Apratoxin S4 maintains potent anti-proliferative activity across a diverse panel of cancer cell lines, including those known to be resistant to standard RTK inhibitors.[6][7] Its effectiveness is observed irrespective of the specific resistance mechanism, such as mutations in EGFR (e.g., T790M) or the presence of oncogenic KRAS mutations, which render many upstream RTK inhibitors ineffective.[2][6]

Table 1: Anti-proliferative Activity of Apratoxin S4 in Various Cancer Cell Lines

Cell Line	Cancer Type	Known Resistance Characteristics	Apratoxin S4 IC50 (nM)
NCI-H1975	Lung	L858R/T790M EGFR mutations (Osimertinib resistance)	~1-10
A549	Lung	KRAS mutation (EGFR inhibitor resistance)	~1
Calu-1	Lung	KRAS mutation	~1
FaDu	Head & Neck	High EGFR expression	~0.1-1
Detroit 562	Head & Neck	-	~0.1
T24	Bladder	-	~0.1-1
PANC-1	Pancreatic	KRAS mutation	~1-10
BxPC-3	Pancreatic	Wild-type KRAS	~1-10
MDA-MB-231	Breast (TNBC)	Triple-Negative	~0.1-1
MCF-7	Breast (ER+)	ER Positive	~0.1-1

Note: IC50 values are approximated from published dose-response curves and may vary based on experimental conditions. Data synthesized from multiple studies.[6]

Table 2: Downregulation of Key RTKs by Apratoxin S4

Cell Line	RTK Target	Treatment Concentration (nM)	Observation
PANC-1	EGFR, MET	10	Dose-dependent downregulation
Calu-1	EGFR, MET	10	Dose-dependent downregulation
NCI-H1975	EGFR	10	Dose-dependent downregulation
FaDu	EGFR	1	Dose-dependent downregulation
HUVEC	VEGFR2	10	Significant downregulation
T47D (Breast)	HER3	1-10	Selective downregulation over HER2

Note: Observations are based on Western blot analyses reported in published studies.[6]

Experimental Protocols

Reproducible and rigorous experimental design is crucial for evaluating novel therapeutic agents. Below are standard protocols for assessing the activity of compounds like Apratoxin S4.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the concentration of a compound required to inhibit cell proliferation by 50% (IC50).

Materials:

• Cancer cell lines of interest

• Complete growth medium (specific to each cell line)

• 96-well tissue culture plates

• Apratoxin S4 (or other test compounds)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader (570 nm wavelength)

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of Apratoxin S4 in complete growth medium. A common range for initial tests is 0.01 nM to 1000 nM.[12]

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control (e.g., DMSO) and untreated controls.

• Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondria will convert the yellow MTT into purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Pipette up and down to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle-treated control wells (representing 100% viability). Plot the percentage of cell viability against the logarithm of the compound concentration and fit a dose-response curve to calculate the IC50 value.

Workflow for Cell Viability (MTT) Assay.

Protocol 2: Analysis of Protein Downregulation by Western Blot

This protocol is used to detect and quantify the levels of specific proteins (e.g., EGFR, MET) following drug treatment.

Materials:

• 6-well tissue culture plates

• Treated cell samples

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-EGFR, anti-MET, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Lysis: Seed cells in 6-well plates and treat with varying concentrations of Apratoxin S4 for a specified time (e.g., 24 hours).

• Wash cells with ice-cold PBS and lyse them by adding ice-cold RIPA buffer. Scrape the cells and collect the lysate.

• Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet cell debris. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein amounts for all samples. Add Laemmli sample buffer and boil at 95-100°C for 5-10 minutes to denature the proteins.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing and Secondary Antibody: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Add ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the target protein to a loading control (e.g., β-actin or GAPDH).

RTK Pathway and Points of Inhibition.

Conclusion

Apratoxin S4 offers a compelling strategy to combat resistance to conventional RTK inhibitors. By targeting the fundamental process of co-translational translocation, it simultaneously downregulates multiple RTKs and their ligands, a mechanism that is effective even in cancers with KRAS mutations or mutated RTKs.[6] This multi-pronged attack on oncogenic signaling pathways makes Apratoxin S4 a promising candidate for further preclinical and clinical development, particularly for treating highly refractory and resistant tumors. The data presented in this guide underscores its potential to overcome the limitations of current targeted therapies.

References

• 1. Tyrosine Kinase Inhibitors in Cancer: Breakthrough and Challenges of Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Receptor tyrosine kinase inhibitors in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]
• 4. In situ modeling of acquired resistance to RTK/RAS-pathway-targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advances in studies of tyrosine kinase inhibitors and their acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. news-medical.net [news-medical.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ar.iiarjournals.org [ar.iiarjournals.org]

A Comparative Analysis of Apratoxin S4 and Mycolactone: Potent Inhibitors of the Sec61 Translocon

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Apratoxin S4 and Mycolactone (B1241217), two natural product-derived compounds that potently inhibit the Sec61 translocon, a critical component of the protein secretion pathway. By disrupting the cotranslational translocation of nascent proteins into the endoplasmic reticulum, both molecules exhibit significant biological activities, including cytotoxicity and immunomodulation, making them compelling subjects for therapeutic research. This document outlines their mechanisms of action, presents available quantitative data from various studies, details relevant experimental protocols, and provides visual representations of their molecular pathways and experimental workflows.

Introduction

Apratoxin S4 is a synthetic analog of apratoxin A, a cyclodepsipeptide isolated from marine cyanobacteria.[1] It has demonstrated potent anticancer and antiangiogenic activities in preclinical models.[2][3] Its primary mechanism of action is the inhibition of the Sec61α subunit, which leads to the downregulation of receptor tyrosine kinases (RTKs) and the suppression of growth factor secretion, such as vascular endothelial growth factor (VEGF).[2][4] This dual action makes it a promising candidate for cancers that are resistant to conventional RTK inhibitors.[2]

Mycolactone is a polyketide-derived macrolide produced by Mycobacterium ulcerans, the causative agent of the neglected tropical disease, Buruli ulcer.[5] It is the primary virulence factor responsible for the extensive tissue necrosis, immunosuppression, and analgesia associated with the disease.[6] Mycolactone is a highly potent inhibitor of the Sec61 translocon, reportedly more so than Apratoxin A.[5] Beyond Sec61 inhibition, mycolactone has been shown to interact with other cellular targets, including the Wiskott-Aldrich Syndrome protein (WASP) and the angiotensin II type 2 receptor (AT2R), contributing to its complex pathology.[6]

Mechanism of Action: A Shared Target

Both Apratoxin S4 and Mycolactone exert their primary effects by binding to the Sec61α subunit of the Sec61 translocon in the endoplasmic reticulum membrane. This interaction prevents the proper insertion and translocation of newly synthesized secretory and membrane proteins into the ER lumen, leading to their accumulation in the cytoplasm and subsequent degradation by the proteasome.[2][7] This blockade of protein secretion disrupts numerous cellular processes, including cell signaling, adhesion, and immune responses.

While both compounds target Sec61, Mycolactone's broader range of reported interactions suggests a more complex pharmacological profile.

Quantitative Data Comparison

The following tables summarize the available quantitative data for Apratoxin S4 and Mycolactone from various studies. It is important to note that these values were not obtained from direct head-to-head comparative experiments and thus should be interpreted with caution. Experimental conditions, cell lines, and assay methodologies vary between studies.

Table 1: Cytotoxicity (IC50/LC50 Values)

Compound	Cell Line	Assay Type	IC50/LC50	Citation
Apratoxin S4	HCT116 (Colon Cancer)	MTT Assay	1-2 nM	[8]
PANC-1 (Pancreatic Cancer)	Not Specified	Low nM range	[2]
Various Lung, Head & Neck, Bladder Cancer Cells	MTT Assay	Low-nanomolar to sub-nanomolar	[2]
Mycolactone A/B	L929 (Fibroblasts)	Ethidium Homodimer Uptake	4 nM - 4 µM	[9]
Mycolactone C	L929 (Fibroblasts)	Alamar Blue Assay	186 nM	[10]
Mycolactone F	L929 (Fibroblasts)	Alamar Blue Assay	29 nM	[10]

Table 2: Inhibition of Biological Processes

Compound	Process Inhibited	Cell Line/System	IC50	Citation
Apratoxin S4	VEGF-A Secretion	HCT116 (Colon Cancer)	300 pM	[8]
MET Receptor Downregulation	HCT116 (Colon Cancer)	Low nM	[8]
Mycolactone	Protein Production (General)	Jurkat T cells	4.5 - 12 nM	[11]

Experimental Protocols

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[12]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Apratoxin S4 or Mycolactone. Include a vehicle-only control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.[12][13]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the purple formazan crystals.[14]

• Absorbance Measurement: Read the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[12] The absorbance is directly proportional to the number of viable cells.

Apoptosis and Necrosis Detection: Annexin V and Propidium (B1200493) Iodide Staining

This flow cytometry-based assay distinguishes between healthy, apoptotic, and necrotic cells.[15]

Protocol:

• Cell Culture and Treatment: Culture cells and treat with the test compounds as described for the MTT assay.

• Cell Harvesting: Collect both adherent and suspension cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15-30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Healthy cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Quantification of Secreted Proteins: VEGF ELISA

An Enzyme-Linked Immunosorbent Assay (ELISA) can be used to quantify the amount of a specific secreted protein, such as VEGF, in the cell culture supernatant.

Protocol:

• Sample Collection: After treating cells with Apratoxin S4 or Mycolactone, collect the cell culture supernatant.

• Coating: Coat a 96-well plate with a capture antibody specific for the protein of interest (e.g., anti-VEGF antibody) and incubate overnight.

• Blocking: Block the plate with a blocking buffer (e.g., BSA in PBS) to prevent non-specific binding.

• Sample Incubation: Add the collected cell culture supernatants and standards to the wells and incubate.

• Detection Antibody: Add a biotinylated detection antibody specific for the protein of interest and incubate.

• Enzyme Conjugate: Add a streptavidin-horseradish peroxidase (HRP) conjugate and incubate.

• Substrate Addition: Add a chromogenic substrate (e.g., TMB) and incubate until a color develops.

• Stop Reaction: Stop the reaction with a stop solution (e.g., sulfuric acid).

• Absorbance Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader. The concentration of the protein in the samples is determined by comparison to the standard curve.

Visualizations

The following diagrams illustrate the key signaling pathways and a generalized experimental workflow.

Caption: Mechanism of Action of Apratoxin S4 and Mycolactone.

References

• 1. mdpi.com [mdpi.com]
• 2. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mycolactone: More than Just a Cytotoxin - Buruli Ulcer - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 7. Biochemical and Biological Assays of Mycolactone-Mediated Inhibition of Sec61 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [PDF] Apratoxin A Reversibly Inhibits the Secretory Pathway by Preventing Cotranslational Translocation | Semantic Scholar [semanticscholar.org]
• 9. A Mycobacterium ulcerans Toxin, Mycolactone, Causes Apoptosis in Guinea Pig Ulcers and Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mycolactone subverts immunity by selectively blocking the Sec61 translocon - PMC [pmc.ncbi.nlm.nih.gov]
• 12. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 13. broadpharm.com [broadpharm.com]
• 14. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Apratoxin S4 and Other Marine-Derived Cytotoxic Agents

For Researchers, Scientists, and Drug Development Professionals

The marine environment is a rich repository of unique chemical structures with potent biological activities, offering promising avenues for the development of novel anticancer therapeutics. Among these, Apratoxin S4, a synthetic analog of a marine cyanobacterial natural product, has emerged as a compelling cytotoxic agent with a distinct mechanism of action. This guide provides an objective comparison of Apratoxin S4's performance with other notable marine-derived cytotoxic agents that have reached clinical significance: Eribulin, Trabectedin, Dolastatin 10, and Plitidepsin. The comparison is supported by experimental data, detailed methodologies for key experiments, and visualizations of their respective signaling pathways.

Quantitative Performance Data: A Comparative Analysis of Cytotoxicity

The following table summarizes the 50% inhibitory concentration (IC50) values of Apratoxin S4 and other selected marine-derived cytotoxic agents against a panel of human cancer cell lines. These values, expressed in nanomolar (nM) concentrations, provide a quantitative measure of the cytotoxic potency of each compound. Lower IC50 values indicate higher potency.

Cell Line	Cancer Type	Apratoxin S4 (IC50, nM)	Eribulin (IC50, nM)	Trabectedin (IC50, nM)	Dolastatin 10 (IC50, nM)	Plitidepsin (IC50, nM)
HCT116	Colon Carcinoma	1.47 - 1.99[1]	-	-	-	-
NCI-H295R	Adrenocortical Carcinoma	-	-	0.15[2]	-	-
MUC-1	Adrenocortical Carcinoma	-	-	0.80[2]	-	-
HAC-15	Adrenocortical Carcinoma	-	-	0.50[2]	-	-
SW13	Adrenocortical Carcinoma	-	-	0.098[2]	-	-
HeLa	Cervical Cancer	-	1.58[3]	-	-	-
FaDu	Pharyngeal Cancer	-	0.7[3]	-	-	-
L1210	Murine Leukemia	-	-	-	0.03 - 0.5[4][5]	-
NCI-H69	Small Cell Lung Cancer	-	-	-	0.059[4]	-
DU-145	Prostate Cancer	-	-	-	0.5[4]	-
HT-29	Colon Carcinoma	-	-	-	0.06[4]	-
MCF7	Breast Cancer	<40% viability at 10nM[4]	0.03[4]	-	-	-
Ramos	Burkitt Lymphoma	-	-	-	-	1.7[6]
RL	Follicular Lymphoma	-	-	-	-	1.5[6]
A498	Kidney Carcinoma	low-nanomolar[1]	-	-	-	-
Huh7	Hepatocellular Carcinoma	low-nanomolar[1]	-	-	-	-
MDA-MB-231	Triple-Negative Breast Cancer	>200 (at 24h)[7]	-	-	1.54[8]	-
BT474	Breast Cancer (HER2+)	-	-	-	2.3[8]	-
SKBR3	Breast Cancer (HER2+)	>200 (at 24h)[7]	-	-	0.95[8]	-
Various Hematologic	Leukemia/Lymphoma	-	0.13 - 12.12[9]	-	-	≤1[10]
Various Solid Tumors	Lung, Pancreas, Breast, etc.	-	-	-	-	≤1[10]

Note: Direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions, such as cell culture techniques and assay duration.

Mechanisms of Action: Distinct Pathways to Cell Death

The marine-derived agents discussed here employ diverse strategies to induce cancer cell death. Apratoxin S4 possesses a unique mechanism targeting protein translocation, while the others primarily interfere with the cytoskeleton or DNA integrity.

Apratoxin S4: Inhibitor of Cotranslational Translocation

Apratoxin S4 exerts its cytotoxic effects by directly targeting and inhibiting Sec61α, the central component of the Sec61 translocon channel in the endoplasmic reticulum membrane.[4][11] This channel is responsible for the translocation of newly synthesized secretory and membrane proteins into the endoplasmic reticulum. By blocking this crucial step, Apratoxin S4 prevents the proper folding, modification, and trafficking of a multitude of proteins essential for cancer cell survival and proliferation, including receptor tyrosine kinases (RTKs) and growth factors.[6][12] This leads to the downregulation of key signaling pathways involved in cell growth, proliferation, and angiogenesis, ultimately inducing G1 phase cell cycle arrest and apoptosis.[13]

Apratoxin S4's mechanism of action.

Eribulin: Microtubule Dynamics Inhibitor

Eribulin, a synthetic macrocyclic ketone analog of the marine sponge natural product halichondrin B, is a potent microtubule-targeting agent.[14] Unlike taxanes which stabilize microtubules, Eribulin inhibits microtubule growth by binding to the plus ends of microtubules.[15][16] This disruption of microtubile dynamics leads to the sequestration of tubulin into non-functional aggregates, causing G2/M phase cell cycle arrest and subsequent apoptosis.[14]

Eribulin's mechanism of action.

Trabectedin: DNA Alkylating Agent

Trabectedin, originally isolated from the tunicate Ecteinascidia turbinata, is a unique DNA alkylating agent.[17] It binds to the minor groove of DNA, forming covalent adducts with guanine (B1146940) residues.[18] This binding bends the DNA helix and interferes with several cellular processes, including transcription and DNA repair mechanisms, particularly the transcription-coupled nucleotide excision repair (TC-NER) pathway.[18][19] The resulting DNA damage leads to cell cycle arrest and apoptosis.[2]

Trabectedin's mechanism of action.

Dolastatin 10: Tubulin Polymerization Inhibitor

Dolastatin 10, a pentapeptide isolated from the sea hare Dolabella auricularia, is a potent inhibitor of tubulin polymerization.[7][9] It binds to the Vinca domain on β-tubulin, preventing the assembly of microtubules.[9] The disruption of microtubule dynamics leads to the breakdown of the mitotic spindle, causing cell cycle arrest at the G2/M phase and subsequent induction of apoptosis.[8][9]

Dolastatin 10's mechanism of action.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to reproduce and build upon these findings.

In Vitro Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 3,000-4,000 cells per well and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound for 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 0.5 mg/ml of MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Remove the supernatant and dissolve the purple formazan crystals in DMSO.

• Absorbance Measurement: Read the absorbance at 540 nm with a reference wavelength of 655 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.[20]

2. SRB (Sulforhodamine B) Assay

This colorimetric assay measures cellular protein content to determine cell density.

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• Cell Fixation: After the incubation period, fix the cells by gently adding cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Staining: Wash the plates five times with water and air dry. Add 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

• Washing: Remove the SRB solution and wash the plates five times with 1% acetic acid to remove unbound dye. Air dry the plates.

• Dye Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and IC50 values as described for the MTT assay.[21][22]

Mechanism of Action Assays

1. Western Blotting for Receptor Tyrosine Kinase (RTK) Downregulation

This technique is used to detect changes in the protein levels of specific RTKs following treatment with a cytotoxic agent.

• Cell Lysis: Treat cells with the test compound for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with a primary antibody specific for the RTK of interest overnight at 4°C.

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine the relative change in RTK protein levels.

2. In Vitro Translation Assay for Inhibition of Cotranslational Translocation

This cell-free assay directly measures the ability of a compound to inhibit the translocation of a nascent protein into microsomes.

• Reaction Setup: Prepare a reaction mixture containing rabbit reticulocyte lysate, a DNA or mRNA template encoding a secretory protein (e.g., preprolactin), [35S]-methionine for labeling, and canine pancreatic microsomes.

• Compound Addition: Add the test compound at various concentrations to the reaction mixture.

• In Vitro Translation: Incubate the reaction at 30°C to allow for transcription (if using a DNA template) and translation.

• Analysis of Translocation: After the reaction, treat the samples with proteinase K. Proteins that have been successfully translocated into the microsomes will be protected from digestion.

• SDS-PAGE and Autoradiography: Separate the reaction products by SDS-PAGE and visualize the radiolabeled proteins by autoradiography.

• Interpretation: A decrease in the amount of the protected, translocated protein in the presence of the compound indicates inhibition of cotranslational translocation.[19]

References

• 1. Apratoxin S10, a Dual Inhibitor of Angiogenesis and Cancer Cell Growth To Treat Highly Vascularized Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Integrating mechanisms of response and resistance against the tubulin binding agent Eribulin in preclinical models of osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Apratoxin Kills Cells by Direct Blockade of the Sec61 Protein Translocation Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Improved Total Synthesis and Biological Evaluation of Potent Apratoxin S4 Based Anticancer Agents with Differential Stability and Further Enhanced Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Apratoxin a reversibly inhibits the secretory pathway by preventing cotranslational translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Eribulin: a novel cytotoxic chemotherapy agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Eribulin Mesylate: Mechanism of Action of a Unique Microtubule Targeting Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 16. imrpress.com [imrpress.com]
• 17. Trabectedin - Wikipedia [en.wikipedia.org]
• 18. What is the mechanism of Trabectedin? [synapse.patsnap.com]
• 19. Restricted [jnjmedicalconnect.com]
• 20. researchgate.net [researchgate.net]
• 21. Eribulin—A review of preclinical and clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 22. The NCI-60 screen and COMPARE algorithm as described by the original developers. - NCI [dctd.cancer.gov]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Apratoxin S4

For researchers, scientists, and drug development professionals, the proper handling and disposal of potent cytotoxic compounds like Apratoxin S4 are paramount to ensuring laboratory safety and environmental protection. Due to its cytotoxic nature, Apratoxin S4 requires stringent disposal procedures to mitigate risks of exposure and contamination.[1][2] Adherence to institutional and regulatory guidelines is critical.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is essential to handle Apratoxin S4 with the appropriate personal protective equipment (PPE) to minimize exposure. This includes, but is not limited to, double chemotherapy gloves, a disposable gown, and safety glasses.[3] All handling of the compound and its waste should be conducted within a certified chemical fume hood or a biological safety cabinet.[4][5]

Waste Segregation: The First Step in Safe Disposal

Proper segregation of waste contaminated with Apratoxin S4 is a critical step.[3] Waste should be categorized into "trace" and "bulk" quantities to ensure it is disposed of according to the level of hazard it presents.

• Trace Cytotoxic Waste: This category includes items with minimal residual contamination. Examples include empty vials, syringes, pipette tips, gloves, gowns, and absorbent pads used during routine handling.[3]

• Bulk Cytotoxic Waste: This includes any quantity of unused or expired Apratoxin S4, grossly contaminated materials from a spill, or solutions containing the compound.

The following table summarizes the types of waste and the appropriate containers for disposal.

Waste Category	Examples	Recommended Container Type	Container Color Coding
Trace Waste	Empty vials, used gloves, gowns, absorbent pads, contaminated labware.	Puncture-resistant, labeled container.	Yellow
Bulk Waste	Unused/expired Apratoxin S4, solutions, heavily contaminated spill cleanup materials.	Labeled hazardous chemical waste container.	Black
Sharps Waste	Contaminated needles, syringes, scalpels, and other sharp items.	Puncture-proof sharps container.	Red or Yellow

Note: Container color-coding can vary by institution and region. Always adhere to your facility's specific waste management plan.[6]

Step-by-Step Disposal Protocols

The following protocols provide a procedural guide for the safe disposal of Apratoxin S4 waste.

Protocol 1: Disposal of Trace Contaminated Materials

Objective: To safely collect and dispose of materials with minimal residual Apratoxin S4.

Methodology:

• Work within a designated containment area, such as a chemical fume hood.

• Place all items with trace contamination (e.g., gloves, empty vials, absorbent pads) directly into a designated, clearly labeled, yellow trace cytotoxic waste container.[3]

• Ensure the container is kept sealed when not in use.

• Once the container is full, it should be securely closed and transported to the designated hazardous waste storage area for collection by a licensed waste management provider.

Protocol 2: Disposal of Bulk Apratoxin S4 and Liquid Waste

Objective: To safely dispose of unused, expired, or solutions of Apratoxin S4.

Methodology:

• For solid, unused Apratoxin S4, place the original, sealed container into a black RCRA (Resource Conservation and Recovery Act) hazardous waste container.[3]

• For liquid waste containing Apratoxin S4, carefully pour the solution into a designated, labeled hazardous chemical waste container, taking care to avoid splashes.

• Do not mix Apratoxin S4 waste with other chemical waste streams unless explicitly permitted by your institution's safety officer.[3]

• Securely cap the waste container and store it in a designated satellite accumulation area until it is collected for disposal.

Final Disposal Method

The universally recommended final disposal method for cytotoxic waste is incineration at a licensed hazardous waste facility.[7] This high-temperature process ensures the complete destruction of the active cytotoxic compound. Chemical neutralization may be an option in some specific cases, but it must be validated for Apratoxin S4 and approved by safety committees.[3][7]

Emergency Spill Procedures

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Use a cytotoxic spill kit, which should include double gloves, a respirator, a disposable gown, and eye protection.

• Contain the Spill: Use absorbent pads from the spill kit to cover and absorb the liquid. For solid spills, gently cover with moistened absorbent pads to avoid generating dust.

• Clean the Area: Working from the outside in, carefully collect all contaminated materials and place them in a bulk cytotoxic (black) waste container.

• Decontaminate: Clean the spill area three times with a suitable detergent, followed by a rinse with water.[8]

• Dispose of all cleanup materials as bulk cytotoxic waste.

Logical Workflow for Apratoxin S4 Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Apratoxin S4.

Caption: Workflow for the segregation and disposal of Apratoxin S4 waste.

References

• 1. hse.gov.uk [hse.gov.uk]
• 2. acewaste.com.au [acewaste.com.au]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. How to Dispose of Hazardous Pharmaceutical Waste | MWP [medicalwastepros.com]
• 7. danielshealth.ca [danielshealth.ca]
• 8. secamb.nhs.uk [secamb.nhs.uk]

Safeguarding Research: A Comprehensive Guide to Handling Apratoxin S4

For Immediate Implementation by Laboratory Personnel

Apratoxin S4, a potent cyclodepsipeptide of marine origin, is a valuable tool in cancer research due to its profound cytotoxic and antiangiogenic activities. Its mechanism of action involves the inhibition of the Sec61 translocon, a critical cellular component responsible for protein translocation into the endoplasmic reticulum, leading to the disruption of essential cellular processes.[1][2] This potent bioactivity necessitates stringent safety protocols to protect researchers and ensure a safe laboratory environment. This document provides essential, immediate safety and logistical information, including operational and disposal plans for the handling of Apratoxin S4.

Personal Protective Equipment (PPE)

Due to the highly potent and cytotoxic nature of Apratoxin S4, a comprehensive PPE strategy is mandatory to prevent accidental exposure through inhalation, dermal contact, or ingestion. The following table summarizes the required PPE for all procedures involving this compound.

PPE Category	Item	Specifications and Use
Hand Protection	Double Nitrile Gloves	Wear two pairs of powder-free nitrile gloves at all times. Change the outer pair immediately upon suspected contamination or every two hours during continuous use.
Body Protection	Disposable Gown	A disposable, solid-front, back-closing gown made of a low-permeability fabric (e.g., polyethylene-coated) is required. Cuffs should be tucked under the inner pair of gloves.
Respiratory Protection	NIOSH-approved Respirator	For handling the solid compound or any procedure that may generate aerosols, a NIOSH-approved N95 or higher-level respirator is mandatory. Fit-testing is required.
Eye and Face Protection	Safety Goggles and Face Shield	Chemical splash goggles that comply with ANSI Z87.1 standards must be worn. A full-face shield is required when there is a risk of splashes or aerosol generation.
Foot Protection	Closed-toe Shoes and Shoe Covers	Sturdy, closed-toe shoes are required in the laboratory. Disposable shoe covers should be worn when handling Apratoxin S4 and removed before exiting the designated work area.

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical to minimize the risk of exposure during the handling of Apratoxin S4.

Working in a Designated Area

• All work with Apratoxin S4, both in solid and solution form, must be conducted within a certified chemical fume hood with a face velocity of 80-120 feet per minute.

• The work area must be clearly demarcated with warning signs indicating the presence of a highly potent cytotoxic compound.

• Access to this area should be restricted to authorized and trained personnel only.

Preparation of Solutions

• Before handling the solid compound, ensure all necessary PPE is correctly donned.

• Carefully weigh the required amount of solid Apratoxin S4 on a tared, disposable weigh boat inside the chemical fume hood.

• Use a dedicated set of spatulas and other equipment for handling the solid.

• Slowly add the solvent to the solid to avoid aerosolization.

• Ensure the container is securely capped and labeled with the compound name, concentration, date, and hazard warning.

Experimental Procedures

• When adding Apratoxin S4 solutions to cell cultures or other experimental systems, use positive displacement pipettes to avoid contamination of the pipette barrel.

• All manipulations should be performed over a disposable, absorbent bench liner to contain any potential spills.

• Avoid the use of needles and syringes whenever possible to prevent sharps injuries. If their use is unavoidable, do not recap needles and dispose of them immediately in a designated sharps container.

Disposal Plan: Decontamination and Waste Management

Proper disposal of Apratoxin S4 and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Decontamination Procedures

• Work Surfaces: At the end of each work session, decontaminate all surfaces within the chemical fume hood. A recommended procedure is to first wipe the surfaces with a solution of 1% sodium hypochlorite (B82951), followed by a wipe with 70% ethanol (B145695) to remove the bleach residue. Allow for adequate contact time for the bleach solution (at least 10 minutes).

• Equipment: All non-disposable equipment that has come into contact with Apratoxin S4 must be decontaminated. Immerse the equipment in a 1% sodium hypochlorite solution for at least 10 minutes, followed by thorough rinsing with deionized water.

Waste Disposal

All waste generated from the handling of Apratoxin S4 is considered hazardous chemical waste and must be disposed of accordingly.

• Solid Waste: All disposable PPE (gloves, gowns, shoe covers), weigh boats, and other contaminated solid materials must be collected in a dedicated, clearly labeled, leak-proof hazardous waste container.

• Liquid Waste: All liquid waste containing Apratoxin S4, including unused solutions and cell culture media, must be collected in a sealed and clearly labeled hazardous waste container. Do not pour any Apratoxin S4 waste down the drain.

• Sharps: All contaminated sharps (needles, syringes, pipette tips) must be disposed of in a puncture-resistant sharps container that is clearly labeled as containing cytotoxic waste.

• Waste Pickup: Contact your institution's Environmental Health and Safety (EH&S) department to arrange for the pickup and disposal of all hazardous waste containers.

Emergency Procedures: Spill and Exposure Response

Immediate and correct response to spills and accidental exposures is critical.

Spill Response

• Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the spill.

• Isolate: Secure the area and prevent entry.

• Report: Notify your supervisor and your institution's EH&S department immediately.

• Cleanup (if trained): Only personnel trained in hazardous spill cleanup and wearing appropriate PPE should attempt to clean the spill.

  • For small spills (<5 mL), gently cover the spill with an absorbent material (e.g., chemical spill pads or vermiculite), working from the outside in.

  • Carefully collect the absorbent material using tongs or forceps and place it in the designated hazardous waste container.

  • Decontaminate the spill area as described in the decontamination procedures.

Personnel Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Visualizing the Mechanism of Action

To understand the potent cytotoxicity of Apratoxin S4, it is crucial to visualize its mechanism of action at the cellular level. The following diagram illustrates how Apratoxin S4 disrupts the protein secretion pathway.

Caption: Apratoxin S4 inhibits the Sec61 translocon, preventing protein entry into the ER.

By adhering to these stringent safety protocols, researchers can safely harness the scientific potential of Apratoxin S4 while minimizing the risks associated with its high potency. Regular review of these procedures and ongoing safety training are essential components of a robust laboratory safety program.

References

• 1. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of cotranslational translocation by apratoxin S4: Effects on oncogenic receptor tyrosine kinases and the fate of transmembrane proteins produced in the cytoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]